Tandospirone-d8

Core Science & Biosynthesis

The Role of Tandospirone-d8 in Preclinical and Clinical Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the primary application of Tandospirone-d8 in scientific research. Tandospirone-d8, a deuterated analog of the anxiolytic and antidepressant agent Tandospirone (B1205299), serves a critical role as an internal standard in bioanalytical method development and validation. Its use is pivotal for the accurate quantification of Tandospirone in complex biological matrices, which is essential for pharmacokinetic, pharmacodynamic, and toxicokinetic studies. This document details the established analytical methodologies, presents relevant quantitative data, and illustrates the underlying biochemical pathways and experimental workflows.

Introduction to Tandospirone and the Need for a Deuterated Internal Standard

Tandospirone is a selective partial agonist of the serotonin (B10506) 5-HT1A receptor, belonging to the azapirone class of drugs. It is primarily prescribed for the treatment of anxiety and depressive disorders. Research into its therapeutic potential for other central nervous system disorders, such as Parkinson's disease and schizophrenia, is ongoing.[1] Accurate and precise measurement of Tandospirone concentrations in biological samples (e.g., plasma, serum, tissue homogenates) is fundamental to understanding its absorption, distribution, metabolism, and excretion (ADME) profile.

In quantitative bioanalysis, particularly using liquid chromatography-tandem mass spectrometry (LC-MS/MS), an internal standard (IS) is crucial for correcting for variability during sample preparation and analysis. An ideal IS shares similar physicochemical properties with the analyte but is distinguishable by the mass spectrometer. Deuterated analogs, such as Tandospirone-d8, are considered the "gold standard" for use as internal standards in mass spectrometry-based assays.[2] The incorporation of deuterium (B1214612) atoms results in a higher mass-to-charge ratio (m/z) for Tandospirone-d8 compared to Tandospirone, allowing for their simultaneous detection and quantification without mutual interference. The similar extraction recovery, ionization efficiency, and chromatographic retention time of the deuterated IS to the parent drug minimize analytical error and enhance the accuracy and precision of the bioanalytical method.

Core Application: Internal Standard in Bioanalytical Methods

The principal application of Tandospirone-d8 is as an internal standard for the quantification of Tandospirone in biological matrices by LC-MS/MS. This technique offers high sensitivity and selectivity, enabling the detection of low concentrations of the drug.

Quantitative Data from Bioanalytical Method Validation

The following tables summarize typical validation parameters for an LC-MS/MS method for the quantification of Tandospirone in human plasma. While a specific complete validation report for a method using Tandospirone-d8 was not available in the public domain, the data presented below is representative of the performance characteristics of such an assay.

Table 1: Linearity and Sensitivity of Tandospirone Quantification

Parameter	Value
Linearity Range	10.0 - 5,000 pg/mL
Lower Limit of Quantification (LLOQ)	10.0 pg/mL
Correlation Coefficient (r²)	> 0.99

Data derived from a validated LC-MS/MS method for Tandospirone in human plasma.

Table 2: Accuracy and Precision of Tandospirone Quantification

Quality Control Sample	Nominal Concentration (pg/mL)	Accuracy (%)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
Low (LQC)	25.0	94.4 - 102.1	< 13	< 13
Medium (MQC)	200	94.4 - 102.1	< 13	< 13
High (HQC)	4,000	94.4 - 102.1	< 13	< 13

%RSD = Percent Relative Standard Deviation Data derived from a validated LC-MS/MS method for Tandospirone in human plasma.

Experimental Protocols

The following is a representative experimental protocol for the quantification of Tandospirone in human plasma using LC-MS/MS with Tandospirone-d8 as an internal standard.

Sample Preparation: Liquid-Liquid Extraction

• Aliquoting: Transfer 200 µL of human plasma sample into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 20 µL of Tandospirone-d8 working solution (concentration to be optimized based on the expected analyte concentration range) to each plasma sample, except for the blank samples.

• Vortexing: Vortex the samples for 30 seconds to ensure thorough mixing.

• Extraction: Add 1 mL of extraction solvent (e.g., a mixture of ethyl acetate (B1210297) and hexane) to each tube.

• Vortexing and Centrifugation: Vortex the tubes for 5 minutes, followed by centrifugation at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the upper organic layer to a new set of clean tubes.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

• Vortexing and Transfer: Vortex the samples for 1 minute and transfer the supernatant to autosampler vials for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions

Table 3: Illustrative LC-MS/MS Parameters

Parameter	Condition
Liquid Chromatography
LC System	Agilent 1200 Series or equivalent
Column	Zorbax XDB C18 (e.g., 4.6 x 50 mm, 5 µm)
Mobile Phase	Methanol:Water:Formic Acid (80:20:0.5, v/v/v)
Flow Rate	0.8 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Mass Spectrometry
Mass Spectrometer	SCIEX API 4000 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Multiple Reaction Monitoring (MRM) Transitions	Tandospirone: [M+H]+ → fragment ion (specific m/z values to be determined)                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                               &- Tandospirone-d8: [M+H]+ → fragment ion (specific m/z values to be determined)

Visualizations: Signaling Pathways and Experimental Workflows

Tandospirone's Mechanism of Action: 5-HT1A Receptor Signaling

Tandospirone exerts its therapeutic effects primarily through its action as a partial agonist at the 5-HT1A serotonin receptor. The binding of Tandospirone to this G-protein coupled receptor initiates a downstream signaling cascade that ultimately modulates neuronal excitability.

Caption: Tandospirone's 5-HT1A receptor partial agonism inhibits adenylate cyclase.

Experimental Workflow for a Pharmacokinetic Study

The quantification of Tandospirone using Tandospirone-d8 as an internal standard is a key component of pharmacokinetic studies. The following diagram illustrates a typical workflow for such a study.

Caption: Workflow for a pharmacokinetic study using Tandospirone-d8.

Conclusion

Tandospirone-d8 is an indispensable tool for researchers in the field of pharmacology and drug development. Its application as an internal standard in LC-MS/MS assays ensures the generation of high-quality, reliable data for the quantification of Tandospirone in biological matrices. This, in turn, facilitates a comprehensive understanding of the drug's pharmacokinetic profile, which is essential for its safe and effective therapeutic use. The methodologies and data presented in this guide underscore the critical role of deuterated standards in modern bioanalysis.

References

• 1. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

synthesis and characterization of Tandospirone-d8

An In-Depth Technical Guide to the Synthesis and Characterization of Tandospirone-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tandospirone is a potent and selective partial agonist of the 5-HT1A serotonin (B10506) receptor, belonging to the azapirone class of drugs.[1] It is utilized clinically as an anxiolytic and antidepressant.[2] Tandospirone-d8, a deuterated isotopologue of Tandospirone, serves as a critical internal standard for analytical and pharmacokinetic studies.[3] The substitution of hydrogen with deuterium (B1214612) atoms on the butyl chain creates a stable, heavier version of the molecule, which is ideal for precise quantification in biological matrices using mass spectrometry.[3][4] This guide provides a comprehensive overview of the .

Synthesis of Tandospirone-d8

The synthesis of Tandospirone-d8 follows a multi-step pathway analogous to the synthesis of Tandospirone, with the key difference being the introduction of a deuterated intermediate.[2] The deuterium labels are incorporated into the butyl chain via the use of 1,4-dibromobutane-d8 (B120142).

Experimental Protocols

Step 1: Synthesis of Exo-2,3-norbornanedicarboximide

• Hydrogenation: cis-5-Norbornene-exo-2,3-dicarboxylic anhydride (B1165640) is catalytically hydrogenated to yield Norbornane-2exo,3exo-dicarboxylic acid anhydride.[2]

• Imidation: The resulting anhydride is treated with aqueous ammonia (B1221849) to form Exo-2,3-norbornanedicarboximide.[2]

Step 2: Synthesis of 1,4-Dibromobutane-d8

• Reaction Setup: In a 250 mL three-necked flask equipped with a stirrer, add 13 mL (0.16 mol) of tetrahydrofuran-d8, 52 g (0.51 mol) of sodium bromide, and 50 mL of water.[5]

• Acid Addition: While stirring, slowly add 48 mL (0.88 mol) of concentrated sulfuric acid, ensuring the temperature remains below 50°C.[5]

• Reflux: Heat the mixture in an oil bath at 95-100°C for 2.5-3 hours.[5]

• Purification: The product is isolated via steam distillation. The distillate is then washed with a 10% sodium bicarbonate solution and water until neutral, dried with anhydrous calcium chloride, and finally purified by distillation to yield 1,4-dibromobutane-d8.[5]

Step 3: Synthesis of Tandospirone-d8

• First Alkylation: Exo-2,3-norbornanedicarboximide (from Step 1) is alkylated with the synthesized 1,4-dibromobutane-d8 (from Step 2) to produce the N-(4-bromobutyl-d8)-2,3-norbornanedicarboximide intermediate.[2]

• Second Alkylation: This intermediate is then reacted with 2-(1-Piperazinyl)pyrimidine to complete the synthesis of Tandospirone-d8.[2] The final product is purified using standard chromatographic techniques.

References

• 1. Tandospirone | C21H29N5O2 | CID 91273 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tandospirone citrate(112457-95-1) 1H NMR spectrum [chemicalbook.com]
• 3. Tandospirone(87760-53-0) 1H NMR spectrum [chemicalbook.com]
• 4. compoundchem.com [compoundchem.com]
• 5. rsc.org [rsc.org]

Tandospirone-d8: A Technical Guide to its Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the expected Certificate of Analysis (CoA) for Tandospirone-d8, a deuterated analog of the anxiolytic agent Tandospirone. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals by detailing the critical quality attributes, analytical methodologies, and data interpretation necessary for the proficient use of this stable isotope-labeled standard in research and development.

Tandospirone-d8 is primarily utilized as an internal standard in pharmacokinetic and metabolic studies of Tandospirone. Its deuteration provides a distinct mass difference, enabling precise and accurate quantification in complex biological matrices by mass spectrometry. A thorough understanding of its CoA is paramount to ensure the reliability and validity of experimental results.

Quantitative Data Summary

The following tables summarize the typical quantitative data presented in a Certificate of Analysis for Tandospirone-d8. These specifications are based on common practices for high-purity analytical standards.

Table 1: Identification and General Properties

Parameter	Specification
Product Name	Tandospirone-d8
CAS Number	1794835-73-6
Molecular Formula	C₂₁H₂₁D₈N₅O₂
Molecular Weight	391.54 g/mol
Appearance	White to off-white solid
Solubility	Soluble in Methanol, Acetonitrile (B52724), DMSO

Table 2: Purity and Impurity Profile

Test	Method	Acceptance Criteria
Purity (by HPLC)	High-Performance Liquid Chromatography	≥ 98.0%
Chemical Purity (by NMR)	¹H NMR Spectroscopy	Conforms to structure
Isotopic Purity	Mass Spectrometry	≥ 99% Deuterium (B1214612) incorporation
Individual Impurities	HPLC	≤ 0.5%
Total Impurities	HPLC	≤ 1.0%
Residual Solvents	Gas Chromatography (GC)	Meets USP <467> requirements
Water Content	Karl Fischer Titration	≤ 1.0%
Residue on Ignition	USP <281>	≤ 0.1%

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in the Certificate of Analysis.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is used to determine the purity of Tandospirone-d8 and to identify and quantify any impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient mixture of acetonitrile and a buffer solution (e.g., ammonium (B1175870) acetate).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 238 nm.

• Injection Volume: 10 µL.

• Procedure: A solution of Tandospirone-d8 is prepared in the mobile phase and injected into the HPLC system. The retention time of the main peak is recorded and compared to a reference standard. The peak areas of all components are integrated to calculate the percentage purity and the levels of individual and total impurities.

Mass Spectrometry (MS) for Identity and Isotopic Purity

MS is employed to confirm the molecular weight of Tandospirone-d8 and to determine its isotopic purity.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• Scan Range: m/z 100-1000.

• Procedure: A dilute solution of Tandospirone-d8 is infused into the mass spectrometer. The resulting mass spectrum is analyzed to confirm the presence of the [M+H]⁺ ion corresponding to the molecular weight of Tandospirone-d8. The relative intensities of the isotopic peaks are used to calculate the deuterium incorporation percentage.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

¹H NMR spectroscopy is used to confirm the chemical structure of Tandospirone-d8.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated solvent in which the compound is soluble (e.g., CDCl₃, DMSO-d₆).

• Procedure: A small amount of the sample is dissolved in the deuterated solvent, and the ¹H NMR spectrum is acquired. The chemical shifts, splitting patterns, and integrations of the proton signals are analyzed to ensure they are consistent with the expected structure of Tandospirone-d8. The absence or significant reduction of signals at the deuterated positions confirms successful labeling.

Visualizations

The following diagrams illustrate key workflows and concepts related to the analysis of Tandospirone-d8.

Caption: Workflow for generating a Certificate of Analysis.

Caption: Analytical pathway for purity and identity confirmation.

Caption: Interrelation of analytical data for quality assessment.

Tandospirone-d8: A Technical Guide to Isotopic Purity and Enrichment

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tandospirone-d8, a deuterated analog of the anxiolytic agent Tandospirone (B1205299). It is primarily utilized as an internal standard in analytical and pharmacokinetic studies to enhance the accuracy of mass spectrometry and liquid chromatography analyses.[1] This document details the isotopic purity and enrichment of Tandospirone-d8, outlines experimental protocols for its quantification, and illustrates the signaling pathway of its non-deuterated counterpart, Tandospirone.

Quantitative Data on Isotopic Purity and Enrichment

The isotopic purity of a deuterated standard is a critical parameter for ensuring accurate quantification in mass spectrometry-based assays. While a specific Certificate of Analysis for Tandospirone-d8 was not publicly available, the following table summarizes the typical specifications for isotopic purity based on common industry standards for deuterated compounds.

Parameter	Specification	Method of Determination
Chemical Purity	≥98%	HPLC
Isotopic Enrichment	≥99 atom % D	Mass Spectrometry
d0 Content	<0.5%	Mass Spectrometry

Table 1: Representative Specifications for Tandospirone-d8

Isotopic Distribution:

The following table illustrates a representative isotopic distribution for Tandospirone-d8. The exact distribution can vary slightly between different synthetic batches.

Isotopic Species	Relative Abundance (%)
d8	>99.0
d7	<1.0
d6	<0.1
d5	<0.1
d4	<0.1
d3	<0.1
d2	<0.1
d1	<0.1
d0	<0.1

Table 2: Representative Isotopic Distribution for Tandospirone-d8

Synthesis and Position of Deuterium (B1214612) Labeling

The deuterated analog, Tandospirone-d8, has the molecular formula C₂₁H₂₁D₈N₅O₂. While the precise, proprietary synthesis methods are not publicly disclosed, the deuterium atoms are typically introduced into the butyl chain linking the piperazine (B1678402) and the bicyclic imide moieties. This is a common strategy in the synthesis of deuterated internal standards, as the butyl chain is a site of potential metabolic activity, and deuteration at this position can help to stabilize the molecule against metabolic degradation and provide a distinct mass shift for mass spectrometric analysis. The synthesis of deuterated piperazine derivatives often involves the use of deuterated precursors.[2]

Experimental Protocols

The following section details a typical experimental protocol for the quantification of Tandospirone in a biological matrix using Tandospirone-d8 as an internal standard, based on established liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.[3][4]

Sample Preparation: Liquid-Liquid Extraction

• To 100 µL of plasma sample, add 25 µL of Tandospirone-d8 internal standard solution (concentration will depend on the specific assay requirements).

• Add 50 µL of 0.1 M NaOH to alkalinize the sample.

• Add 1 mL of an organic extraction solvent (e.g., methyl tert-butyl ether).

• Vortex the mixture for 5 minutes.

• Centrifuge at 10,000 rpm for 5 minutes to separate the aqueous and organic layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A linear gradient from 10% to 90% B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Tandospirone: Precursor ion (Q1) m/z 386.2 → Product ion (Q3) m/z 122.1

    • Tandospirone-d8: Precursor ion (Q1) m/z 394.2 → Product ion (Q3) m/z 130.1

  • Collision Energy: Optimized for the specific instrument, typically in the range of 20-30 eV.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of Tandospirone using Tandospirone-d8 as an internal standard.

Caption: Workflow for Tandospirone quantification.

Signaling Pathway of Tandospirone

Tandospirone is a partial agonist of the serotonin (B10506) 5-HT1A receptor.[5] Its mechanism of action involves the modulation of serotonergic neurotransmission. The following diagram illustrates the proposed signaling pathway of Tandospirone at the postsynaptic 5-HT1A receptor.[6][7]

References

• 1. veeprho.com [veeprho.com]
• 2. tert-Butyl piperazine-1-carboxylate-2,2,3,3,5,5,6,6-d8 | 1126621-86-0 | Benchchem [benchchem.com]
• 3. sciex.jp [sciex.jp]
• 4. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Role of tandospirone, a 5-HT1A receptor partial agonist, in the treatment of central nervous system disorders and the underlying mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Tandospirone-d8: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Guide to Supplier Sourcing and Quality Specifications

Introduction

Tandospirone (B1205299), a selective partial agonist of the serotonin (B10506) 5-HT1A receptor, is an anxiolytic and antidepressant drug. Its deuterated analog, Tandospirone-d8, serves as a critical internal standard for pharmacokinetic and bioanalytical studies, ensuring accurate quantification in complex biological matrices. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of Tandospirone-d8, including supplier information, detailed quality specifications, and analytical methodologies for its characterization.

Tandospirone-d8 Suppliers

A variety of chemical suppliers offer Tandospirone-d8, primarily for research and development purposes. When selecting a supplier, it is crucial to consider the provided documentation, such as a Certificate of Analysis (CoA), and their adherence to quality manufacturing standards.

Table 1: Prominent Suppliers of Tandospirone-d8

Supplier	Product Name(s)	Available Forms	Notes
Veeprho	Tandospirone-D8	Free Base	Provides impurity reference standards.[1]
BOC Sciences	Tandospirone-d8 Citrate	Citrate Salt	Offers a range of stable isotope-labeled compounds.
Simson Pharma Limited	Tandospirone-d8, Tandospirone-d8 Citrate	Free Base, Citrate Salt	States that every compound is accompanied by a Certificate of Analysis.
Cerilliant (a brand of MilliporeSigma)	Tandospirone-d8 Citrate	Citrate Salt	Provides certified reference materials.[2]
Axios Research	Tandospirone-d8	Free Base	States that the standard is compliant with regulatory guidelines and can be used for AMV and QC applications.[3]
MedChemExpress	Tandospirone-d8 (SM-3997-d8)	Free Base	Provides products for research use.[4]
Artis Standards	Tandospirone D8	Not specified	Specializes in pharmaceutical standards.[5]

Quality Specifications for Tandospirone-d8

As a reference standard, the quality of Tandospirone-d8 is paramount for the accuracy and reliability of analytical data. While specific values may vary slightly between suppliers and batches, the following tables outline the essential quality specifications.

Table 2: General Quality Specifications for Tandospirone-d8

Parameter	Specification	Method
Appearance	White to off-white solid	Visual Inspection
Solubility	Soluble in Methanol (B129727), DMSO	As per supplier's data sheet
Storage Condition	-20°C or as recommended	As per supplier's data sheet

Table 3: Physicochemical and Purity Specifications for Tandospirone-d8

Parameter	Specification	Method(s)
Chemical Identity	Conforms to the structure of Tandospirone-d8	¹H-NMR, ¹³C-NMR, Mass Spectrometry
Chemical Purity (HPLC)	≥98%	HPLC-UV
Isotopic Purity (Isotopic Enrichment)	≥99 atom % D	Mass Spectrometry
Residual Solvents	To be reported (e.g., meets USP <467> limits)	GC-HS
Water Content	To be reported	Karl Fischer Titration

Experimental Protocols

Accurate characterization of Tandospirone-d8 requires robust analytical methods. The following sections detail the methodologies for key experiments.

Chemical Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is adapted from established protocols for the analysis of tandospirone.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., Zorbax XDB C18, 4.6 x 150 mm, 5 µm).[6]

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.01 M phosphate (B84403) buffer, pH 3.0) and an organic solvent (e.g., methanol or acetonitrile).[6]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 235 nm.

• Sample Preparation: Accurately weigh and dissolve Tandospirone-d8 in the mobile phase or a suitable solvent to a known concentration (e.g., 1 mg/mL).

• Procedure: Inject a defined volume of the sample solution into the HPLC system. The purity is determined by calculating the percentage of the main peak area relative to the total peak area of all observed peaks.

Isotopic Purity Assessment by Mass Spectrometry (MS)

This method determines the degree of deuterium (B1214612) incorporation.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a liquid chromatography system (LC-MS).

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Sample Infusion: The sample solution can be directly infused or injected via the LC system.

• Data Acquisition: Acquire full scan mass spectra in the appropriate mass range to observe the molecular ion cluster of Tandospirone-d8.

• Data Analysis: Determine the relative intensities of the ion corresponding to Tandospirone-d8 and the ions corresponding to lower deuteration levels (d0 to d7). The isotopic purity is calculated as the percentage of the d8 isotopologue relative to the sum of all isotopologues.

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for confirming the chemical structure and the position of the deuterium labels.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve an appropriate amount of Tandospirone-d8 in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Experiments:

  • ¹H-NMR: The proton NMR spectrum will confirm the absence or significant reduction of signals at the positions where deuterium has been incorporated.

  • ¹³C-NMR: The carbon NMR spectrum will show the characteristic signals for the carbon skeleton of the molecule.

• Data Analysis: Compare the obtained spectra with the known spectra of non-deuterated Tandospirone to confirm the structure and the sites of deuteration.

Signaling Pathways of Tandospirone

Tandospirone exerts its therapeutic effects primarily through its action on the 5-HT1A receptor, a G-protein coupled receptor (GPCR).

Primary Signaling Cascade

Tandospirone is a partial agonist at the 5-HT1A receptor.[7] Its binding to the receptor, which is coupled to inhibitory G-proteins (Gi/o), initiates a signaling cascade that leads to the inhibition of adenylyl cyclase.[7][8] This, in turn, reduces the intracellular concentration of cyclic AMP (cAMP) and subsequently decreases the activity of Protein Kinase A (PKA).[7][9]

Tandospirone's primary signaling pathway via G-protein coupling.

Ion Channel Modulation

In addition to inhibiting adenylyl cyclase, the activated Gi/o protein releases its βγ subunits, which can directly modulate ion channels. Specifically, the Gβγ subunits activate G-protein-gated inwardly rectifying potassium (GIRK) channels.[7] This leads to an efflux of potassium ions (K+), causing hyperpolarization of the neuronal membrane and a subsequent reduction in neuronal excitability.[7]

Modulation of GIRK channels by Tandospirone-activated G-proteins.

Experimental Workflow for Quality Control

A logical workflow is crucial for the comprehensive quality control of Tandospirone-d8 reference standards.

A typical workflow for the quality control of Tandospirone-d8.

Conclusion

Tandospirone-d8 is an indispensable tool for the accurate bioanalysis of its non-deuterated counterpart. For researchers and drug development professionals, ensuring the quality and purity of this internal standard is of utmost importance. This guide has provided a comprehensive overview of available suppliers, critical quality specifications, and detailed analytical methodologies for the characterization of Tandospirone-d8. By adhering to these guidelines, laboratories can ensure the integrity and reliability of their research and development data.

References

• 1. veeprho.com [veeprho.com]
• 2. Tandospirone-d8 Citrate | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 3. Tandospirone-d8 - CAS - 1794835-73-6 | Axios Research [axios-research.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. All Products : 'Tandospirone' [artis-standards.com]
• 6. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. oncotarget.com [oncotarget.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Physical and Chemical Properties of Tandospirone-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tandospirone-d8 is the deuterated analog of Tandospirone, a potent and selective partial agonist of the 5-HT1A serotonin (B10506) receptor.[1][2][3] Its primary application in a research and drug development setting is as an internal standard for analytical and pharmacokinetic studies.[4] The incorporation of eight deuterium (B1214612) atoms enhances its mass spectrometric detection, allowing for precise quantification of Tandospirone in biological matrices.[4] This technical guide provides a comprehensive overview of the known physical and chemical properties of Tandospirone-d8, outlines detailed experimental protocols for their determination, and visualizes key concepts through diagrams.

Physical and Chemical Properties

The physicochemical properties of an active pharmaceutical ingredient (API) and its labeled analogs are critical for formulation development, quality control, and ensuring consistent performance. While specific experimental data for Tandospirone-d8 is not extensively published, the following table summarizes the available information and notes where data for the non-deuterated form or related salts are provided as a reference.

Table 1: Summary of Physical and Chemical Properties of Tandospirone-d8

Property	Value	Source/Reference
Chemical Name	(1S,2R,6S,7R)-4-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl-D8]-4-azatricyclo[5.2.1.02,6]decane-3,5-dione	[5]
IUPAC Name	(3aR, 4S, 7R, 7aS)-2-(4-(4-(pyrimidin-2-yl)piperazin-1-yl)butyl-1, 1, 2, 2, 3, 3, 4, 4-d8)hexahydro-1H-4, 7-methanoisoindole-1, 3(2H)-dione	[4]
CAS Number	1794835-73-6	[5]
Molecular Formula	C₂₁H₂₁D₈N₅O₂	[5]
Molecular Weight	391.54 g/mol	[5]
Appearance	White to off-white solid (based on Tandospirone)	[2]
Melting Point	Data not available for Tandospirone-d8. Tandospirone citrate (B86180): 169.5-170 °C.	[6]
Boiling Point	Data not available (likely to decompose at high temperatures).
Solubility	Data not available for Tandospirone-d8. Tandospirone is soluble in DMSO (26 mg/mL) and ethanol (B145695) (15 mg/mL), and insoluble in water. Tandospirone citrate is soluble in water (5 mg/mL) and DMSO (100 mg/mL), and insoluble in ethanol.	[7][8]
Spectral Data
¹H NMR	A spectrum for the non-deuterated Tandospirone is available and can be used as a reference.	[9]
Mass Spectrometry	Utilized as an internal standard for precise quantification.	[4]
FT-IR	Characteristic peaks corresponding to functional groups are expected.
UV-Vis	Expected to show absorption in the UV range due to its aromatic rings.	[10]

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible determination of the physicochemical properties of pharmaceutical compounds. The following are standard protocols that can be applied to Tandospirone-d8.

Melting Point Determination

The melting point is a key indicator of purity. A sharp melting range is characteristic of a pure crystalline solid.

Methodology:

• Sample Preparation: A small amount of finely powdered and dried Tandospirone-d8 is packed into a capillary tube to a height of 2.5-3.5 mm.[11]

• Apparatus: A calibrated melting point apparatus is used.

• Procedure:

  • The apparatus is pre-heated to a temperature approximately 10°C below the expected melting point.[11]

  • The capillary tube containing the sample is inserted into the heating block.

  • The temperature is then increased at a slow, controlled rate, typically 1°C per minute.[11][12]

  • The temperature at which the first drop of liquid appears is recorded as the onset of melting, and the temperature at which the entire sample becomes a clear liquid is the end of the melting range.[12]

Equilibrium Solubility Determination

Solubility is a critical parameter that influences bioavailability and formulation design. The shake-flask method is the gold standard for determining equilibrium solubility.

Methodology:

• Preparation of Media: Aqueous buffer solutions across a physiologically relevant pH range (e.g., pH 1.2, 4.5, and 6.8) are prepared.[13][14]

• Procedure:

  • An excess amount of Tandospirone-d8 is added to a known volume of each buffer solution in a sealed flask.

  • The flasks are agitated in a constant temperature water bath (typically 37 ± 1 °C) until equilibrium is reached.[14] This can take 24-48 hours.

  • The resulting saturated solutions are filtered to remove any undissolved solid.

  • The concentration of Tandospirone-d8 in the filtrate is then determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).[15]

  • The experiment is performed in triplicate for each pH condition.[13]

High-Performance Liquid Chromatography (HPLC) for Purity and Quantification

HPLC is a fundamental technique for assessing the purity of Tandospirone-d8 and for quantifying its concentration in various matrices. The following is an example of an HPLC method adapted from a protocol for Tandospirone citrate.

Methodology:

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm particle size) is commonly used.[16]

  • Mobile Phase: A mixture of an aqueous buffer (e.g., potassium dihydrogen phosphate (B84403) adjusted to a specific pH) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is used.[16][17] The exact ratio will depend on the desired separation.

  • Flow Rate: Typically around 1.0 mL/min.[16]

  • Detection: UV detection at a wavelength where Tandospirone exhibits significant absorbance (e.g., 210 nm or 239 nm).[16][17]

  • Injection Volume: A standard volume, such as 20 µL, is injected.[16]

• Sample Preparation:

  • A standard stock solution of Tandospirone-d8 is prepared by accurately weighing the compound and dissolving it in a suitable solvent (e.g., the mobile phase or a compatible organic solvent).

  • Working standards and sample solutions are prepared by diluting the stock solution to the desired concentrations.

• Analysis: The prepared solutions are injected into the HPLC system, and the retention time and peak area are recorded. Purity is assessed by the presence of any impurity peaks, and quantification is achieved by comparing the peak area of the sample to a calibration curve generated from the standard solutions.

Visualizations

Signaling Pathway of Tandospirone

Tandospirone acts as a partial agonist at the 5-HT1A receptor, which is a G-protein coupled receptor (GPCR). Its anxiolytic effects are mediated through the following signaling cascade:

Tandospirone's 5-HT1A receptor signaling cascade.

Experimental Workflow for HPLC Analysis

The following diagram illustrates a typical workflow for the analysis of Tandospirone-d8 using HPLC.

A generalized workflow for HPLC analysis of Tandospirone-d8.

References

• 1. Tandospirone | C21H29N5O2 | CID 91273 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. labshake.com [labshake.com]
• 4. veeprho.com [veeprho.com]
• 5. Tandospirone-d8 | CAS No- 1794835-73-6 | Simson Pharma Limited [simsonpharma.com]
• 6. Tandospirone citrate | 112457-95-1 [m.chemicalbook.com]
• 7. selleckchem.com [selleckchem.com]
• 8. selleckchem.com [selleckchem.com]
• 9. Tandospirone(87760-53-0) 1H NMR spectrum [chemicalbook.com]
• 10. mdpi.com [mdpi.com]
• 11. pharmabeginers.com [pharmabeginers.com]
• 12. thinksrs.com [thinksrs.com]
• 13. who.int [who.int]
• 14. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 15. Solubility Determination: What Is The Purpose And Approach To Solubility Studies? [dowdevelopmentlabs.com]
• 16. researchgate.net [researchgate.net]
• 17. pmda.go.jp [pmda.go.jp]

Technical Guide: Storage and Handling of Tandospirone-d8

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the recommended storage and handling procedures for Tandospirone-d8, a deuterated analog of Tandospirone. Adherence to these guidelines is crucial for maintaining the compound's integrity, ensuring experimental accuracy, and safeguarding laboratory personnel. Tandospirone-d8 is primarily utilized as an internal standard in analytical and pharmacokinetic research, making its purity and stability paramount.[1]

Storage Recommendations

The stability of Tandospirone-d8 is intrinsically linked to its storage conditions. The following table summarizes the recommended storage parameters for Tandospirone-d8 and its related salts, derived from supplier safety data sheets and technical information.

Compound Form	Condition	Temperature	Duration	Additional Notes
Tandospirone-d8 Citrate (B86180)	Solid	Refrigerate	Not Specified	Keep sealed.
Tandospirone Citrate	Solid	4°C	Not Specified	Keep container tightly sealed, away from moisture and direct sunlight.[2]
In Solvent	-20°C	1 month	Sealed storage, away from moisture.[2]
-80°C	6 months	Sealed storage, away from moisture.[2]
Stock Solution	-20°C	1 year	-
-80°C	2 years	-
Tandospirone Hydrochloride	Solid	4°C	Not Specified	-
Tandospirone Citrate Tablets	-	Room Temperature	Not Specified	Store away from direct sunlight, heat, and moisture.[3][4]

Note: While specific stability data for Tandospirone-d8 is limited, the storage conditions for the non-deuterated forms provide a strong guideline. For long-term storage, maintaining the compound in a solid, refrigerated, and desiccated state is recommended. Shipping at room temperature for periods of less than two weeks is generally acceptable.[2]

Handling Procedures and Safety Precautions

Proper handling of Tandospirone-d8 is essential to prevent contamination and ensure the safety of laboratory personnel. While Tandospirone citrate is not classified as a hazardous substance, the parent compound, Tandospirone, is known to cause skin and eye irritation and may cause respiratory irritation.[2][5] Therefore, the following precautions should be taken:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields or goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid the inhalation of dust or aerosols.[2]

• Avoid Contact: Prevent direct contact with the skin, eyes, and clothing.[2] In case of accidental contact, follow the first aid measures outlined below.

• Hygiene: Wash hands thoroughly with soap and water after handling the compound.[5]

First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.[5]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[5]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious. Do not induce vomiting. Seek immediate medical attention.

Incompatible Materials

Avoid contact with strong acids, strong alkalis, and strong oxidizing or reducing agents.[2]

Experimental Protocols: A General Workflow

The following section outlines a general workflow for handling Tandospirone-d8 in a research setting.

Preparation of Stock Solutions

Objective: To accurately prepare a stock solution of Tandospirone-d8 for use in experiments.

Materials:

• Tandospirone-d8

• Analytical balance

• Appropriate volumetric flasks and pipettes

• Suitable solvent (e.g., DMSO, water)

• Vortex mixer and/or sonicator

Procedure:

• Allow the Tandospirone-d8 container to equilibrate to room temperature before opening to prevent condensation.

• Weigh the desired amount of Tandospirone-d8 using an analytical balance in a fume hood.

• Carefully transfer the weighed compound to a volumetric flask.

• Add a portion of the desired solvent to the flask.

• Mix the contents by vortexing or sonicating until the compound is completely dissolved.

• Add the remaining solvent to the flask to reach the final volume.

• Mix the solution thoroughly to ensure homogeneity.

• Store the stock solution at the recommended temperature (-20°C or -80°C) in a tightly sealed container.

Logical Workflow for Tandospirone-d8 Storage and Handling

The following diagram illustrates the key decision points and procedures for the safe storage and handling of Tandospirone-d8 from receipt to disposal.

Caption: Workflow for the storage and handling of Tandospirone-d8.

This guide is intended for informational purposes for research applications and should not be considered a substitute for a comprehensive institutional safety program. Always consult your institution's specific safety guidelines and the most recent Safety Data Sheet (SDS) for the compound before use.

References

• 1. veeprho.com [veeprho.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Kusuri-no-Shiori(Drug Information Sheet) [rad-ar.or.jp]
• 4. Kusuri-no-Shiori(Drug Information Sheet) [rad-ar.or.jp]
• 5. szabo-scandic.com [szabo-scandic.com]

Navigating the Metabolic Maze: An In-Depth Technical Guide to the In Vitro Fate of Tandospirone-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tandospirone (B1205299) is a potent and selective partial agonist of the 5-HT1A serotonin (B10506) receptor, clinically utilized for its anxiolytic and antidepressant properties. As with many xenobiotics, its therapeutic efficacy and safety profile are intrinsically linked to its metabolic fate. The deuterated analog, Tandospirone-d8, serves as a valuable tool in pharmacokinetic studies, primarily as an internal standard for quantitative analysis. Understanding its metabolic stability and pathways is crucial for interpreting such studies and for the broader exploration of deuterated compounds in drug development. This guide provides a comprehensive overview of the in vitro metabolic fate of Tandospirone, which serves as a direct surrogate for understanding the metabolic pathways of Tandospirone-d8, and discusses the potential impact of deuteration on these processes.

While specific experimental data on the in vitro metabolism of Tandospirone-d8 is not extensively available in the public domain, this guide synthesizes the known metabolic pathways of Tandospirone and the established principles of how deuteration can influence drug metabolism. This approach provides a robust framework for researchers to design and interpret in vitro studies of Tandospirone-d8.

Metabolic Pathways of Tandospirone

The in vitro metabolism of Tandospirone is primarily mediated by the cytochrome P450 (CYP) enzyme system, with CYP3A4 playing the predominant role and CYP2D6 contributing to a lesser extent.[1] The metabolic transformations of Tandospirone are diverse, leading to several key metabolites.

The principal metabolic reactions include:

• Hydroxylation: This involves the addition of a hydroxyl group to the Tandospirone molecule. Two major hydroxylation products have been identified:

  • M2: Hydroxylation of the norbornan ring. This is a predominant metabolite when metabolism is mediated by CYP3A4.[1]

  • M4: Hydroxylation of the pyrimidine (B1678525) ring. This is the major metabolite formed by CYP2D6.[1]

• Oxidative Cleavage: This reaction involves the breaking of the butyl chain, leading to the formation of 1-(2-pyrimidinyl)piperazine (1-PP). This is a major metabolic pathway, particularly mediated by CYP3A4, and 1-PP is considered a major active metabolite of Tandospirone.[1][2]

The low oral bioavailability of Tandospirone is largely attributed to its rapid and extensive first-pass metabolism in the liver.[2]

The Potential Impact of Deuteration on Metabolism

Deuteration, the substitution of hydrogen with its heavier isotope deuterium (B1214612), can significantly alter the rate of metabolic reactions through the kinetic isotope effect (KIE).[3] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, and thus, reactions involving the cleavage of a C-D bond often proceed at a slower rate.[3][4]

For Tandospirone-d8, the positions of the eight deuterium atoms are critical in determining how its metabolism might differ from the parent compound. If deuterium is incorporated at sites susceptible to CYP-mediated oxidation (e.g., the norbornan ring, pyrimidine ring, or the butyl chain), a decrease in the rate of formation of the corresponding metabolites (M2, M4, and 1-PP) would be anticipated. This could lead to:

• Increased metabolic stability of Tandospirone-d8 in vitro.

• A higher proportion of the parent compound remaining over time in incubation systems.

• A potential shift in the ratios of the different metabolites.

It is important to note that the effects of deuteration on metabolism are not always predictable and can be influenced by various factors.[4]

Metabolic pathway of Tandospirone.

Experimental Protocols for In Vitro Metabolic Studies of Tandospirone-d8

To investigate the in vitro metabolic fate of Tandospirone-d8, a series of well-established experimental protocols can be employed. These protocols are designed to identify the metabolites formed, the enzymes responsible, and the kinetics of the metabolic processes.

Incubation with Human Liver Microsomes (HLMs)

This is a primary method for assessing phase I metabolic stability and identifying major metabolites.

• Materials:

  • Tandospirone-d8

  • Pooled human liver microsomes (HLMs)

  • NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Phosphate (B84403) buffer (pH 7.4)

  • Acetonitrile (B52724) (for quenching the reaction)

  • Internal standard (e.g., a structurally related compound not present in the incubation)

• Procedure:

  • Prepare a stock solution of Tandospirone-d8 in a suitable solvent (e.g., DMSO or methanol) at a high concentration.

  • In a microcentrifuge tube, pre-incubate HLMs in phosphate buffer at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding Tandospirone-d8 (final concentration typically 1-10 µM) and the NADPH regenerating system.

  • Incubate the mixture at 37°C with gentle shaking.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile containing the internal standard.

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant using LC-MS/MS.

Incubation with Recombinant Human CYP Isoforms

This method helps to identify the specific CYP enzymes responsible for the metabolism of Tandospirone-d8.

• Materials:

  • Tandospirone-d8

  • Recombinant human CYP isoforms (e.g., CYP3A4, CYP2D6, and a panel of other common CYPs) expressed in a suitable system (e.g., baculovirus-infected insect cells)

  • NADPH regenerating system

  • Phosphate buffer (pH 7.4)

• Procedure:

  • Follow a similar procedure to the HLM incubation, but replace the HLMs with individual recombinant CYP isoforms.

  • Incubate Tandospirone-d8 with each CYP isoform separately.

  • Analyze the formation of metabolites to determine which enzymes are capable of metabolizing the compound.

Metabolite Identification and Structural Elucidation

High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the primary analytical technique for this purpose.

• Instrumentation:

  • A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) capable of accurate mass measurements and fragmentation analysis.

• Procedure:

  • Develop a suitable LC method to separate Tandospirone-d8 from its potential metabolites.

  • Acquire full-scan mass spectra to identify potential metabolite peaks based on their mass-to-charge ratio (m/z).

  • Perform tandem MS (MS/MS) on the parent compound and the potential metabolite peaks.

  • Compare the fragmentation patterns of the metabolites with that of the parent compound to elucidate the site of metabolic modification.

Enzyme Kinetics

To quantify the rate of metabolism, Michaelis-Menten kinetics are typically determined.

• Procedure:

  • Incubate a range of Tandospirone-d8 concentrations with HLMs or a specific recombinant CYP isoform for a fixed, short period where the reaction rate is linear.

  • Quantify the rate of formation of a specific metabolite at each substrate concentration.

  • Plot the reaction velocity against the substrate concentration and fit the data to the Michaelis-Menten equation to determine the Km (substrate concentration at half-maximal velocity) and Vmax (maximum reaction velocity).

References

• 1. Identification of CYP3A4 as the primary cytochrome P450 responsible for the metabolism of tandospirone by human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Portico [access.portico.org]
• 4. bioscientia.de [bioscientia.de]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Tandospirone in Human Plasma using Tandospirone-d8 as an Internal Standard by LC-MS/MS

Introduction

Tandospirone (B1205299) is a selective partial agonist of the serotonin (B10506) 5-HT1A receptor, belonging to the azapirone class of drugs.[1][2] It is primarily used for the treatment of anxiety and depressive disorders. Accurate and reliable quantification of tandospirone in biological matrices is essential for pharmacokinetic studies, therapeutic drug monitoring, and clinical trials. This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of tandospirone in human plasma. The method utilizes a stable isotope-labeled internal standard, Tandospirone-d8 (B1146211), to ensure high accuracy and precision by compensating for matrix effects and variations in sample processing.

Pharmacological Action of Tandospirone

Tandospirone exerts its therapeutic effects primarily through its interaction with the 5-HT1A receptor, a G-protein coupled receptor (GPCR). As a partial agonist, it modulates serotonergic neurotransmission. The signaling pathway is initiated by the binding of tandospirone to the 5-HT1A receptor, which is coupled to an inhibitory G-protein (Gi/o).[2][3] This activation leads to two primary downstream effects:

• Inhibition of Adenylyl Cyclase: The activated α-subunit of the G-protein inhibits the enzyme adenylyl cyclase, resulting in a decrease in the intracellular concentration of cyclic adenosine (B11128) monophosphate (cAMP).[3][4] This reduction in cAMP levels subsequently decreases the activity of protein kinase A (PKA).

• Activation of GIRK Channels: The dissociated βγ-subunits of the G-protein directly bind to and activate G-protein-coupled inwardly-rectifying potassium (GIRK) channels.[2][5] This leads to an efflux of potassium ions (K+) from the neuron, causing hyperpolarization of the cell membrane and a decrease in neuronal excitability.

Caption: Tandospirone signaling pathway via the 5-HT1A receptor.

Experimental Protocol

This protocol outlines the procedure for the quantitative analysis of tandospirone in human plasma.

1. Materials and Reagents

• Tandospirone reference standard (MW: 383.49 g/mol )[6][7]

• Tandospirone-d8 internal standard (IS) (MW: 391.54 g/mol )[8][9]

• HPLC-grade methanol (B129727)

• HPLC-grade acetonitrile (B52724)

• Formic acid (LC-MS grade)

• Ammonium formate

• Ultrapure water

• Human plasma (K2EDTA as anticoagulant)

2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

3. Preparation of Solutions

• Stock Solutions (1 mg/mL): Separately weigh and dissolve tandospirone and tandospirone-d8 in methanol to obtain stock solutions of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the tandospirone stock solution with 50:50 (v/v) methanol:water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the tandospirone-d8 stock solution with 50:50 (v/v) methanol:water to a final concentration of 100 ng/mL.

4. Sample Preparation (Protein Precipitation)

• Label microcentrifuge tubes for blank, calibration standards, quality control (QC) samples, and unknown samples.

• Add 100 µL of the appropriate matrix (human plasma) to each tube.

• Spike 10 µL of the tandospirone working standard solutions into the corresponding calibration and QC tubes. Add 10 µL of 50:50 methanol:water to blank and unknown samples.

• Add 20 µL of the internal standard working solution (100 ng/mL Tandospirone-d8) to all tubes except the blank.

• Vortex all tubes for 30 seconds.

• Add 300 µL of acetonitrile (containing 0.1% formic acid) to each tube to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject a portion of the supernatant into the LC-MS/MS system.

Caption: LC-MS/MS sample preparation and analysis workflow.

LC-MS/MS Conditions

The following tables summarize the chromatographic and mass spectrometric conditions for the analysis of tandospirone.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 Reversed-Phase (e.g., 50 mm x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Gradient	Isocratic or Gradient (method dependent)

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Spray Voltage	~5500 V
Source Temperature	~500°C
Curtain Gas	~30 psi
Collision Gas	Nitrogen

Table 3: MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Tandospirone	384.2	122.1
Tandospirone-d8 (IS)	392.2	122.1
Note: The precursor ion for Tandospirone corresponds to [M+H]⁺, where M has a monoisotopic mass of approximately 383.23 g/mol . The precursor for Tandospirone-d8 corresponds to its [M+H]⁺. The product ion at m/z 122.1 is a common fragment for related azapirone structures.

Method Validation and Performance

The described method has been validated according to established bioanalytical method validation guidelines. The performance characteristics are summarized below.

Table 4: Method Validation Parameters

Parameter	Result	Reference
Linearity Range	10.0 - 5,000 pg/mL	[6]
Lower Limit of Quantification (LLOQ)	10.0 pg/mL	[6]
Intra-day Precision (%RSD)	< 13%	[6]
Inter-day Precision (%RSD)	< 13%	[6]
Accuracy (%)	94.4% to 102.1%	[6]
Run Time	~3.4 minutes	[6]

Conclusion

This application note details a rapid, sensitive, and specific LC-MS/MS method for the quantification of tandospirone in human plasma using Tandospirone-d8 as an internal standard. The simple protein precipitation sample preparation procedure allows for high-throughput analysis, making this method suitable for pharmacokinetic studies and routine therapeutic drug monitoring in a clinical research setting. The use of a stable isotope-labeled internal standard ensures the accuracy and reliability of the results.

References

• 1. selleckchem.com [selleckchem.com]
• 2. 5-HT1A Receptor-Regulated Signal Transduction Pathways in Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The recombinant 5-HT1A receptor: G protein coupling and signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Increased functional coupling of 5-HT1A autoreceptors to GIRK channels in Tph2-/- mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tandospirone | C21H29N5O2 | CID 91273 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Tandospirone-d8 - CAS - 1794835-73-6 | Axios Research [axios-research.com]
• 9. veeprho.com [veeprho.com]

Application Note: Quantitative Analysis of Tandospirone in Human Plasma using a Validated LC-MS/MS Method with Tandospirone-d8 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a detailed protocol for the quantitative analysis of Tandospirone (B1205299) in human plasma using a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The use of a stable isotope-labeled internal standard, Tandospirone-d8, ensures high accuracy and precision, making this method suitable for pharmacokinetic studies and therapeutic drug monitoring. The protocol outlines a straightforward liquid-liquid extraction (LLE) procedure for sample preparation and provides optimized LC-MS/MS parameters for the sensitive quantification of Tandospirone.

Introduction

Tandospirone is a selective partial agonist of the 5-HT1A receptor, widely used as an anxiolytic and antidepressant agent. Accurate and reliable quantification of Tandospirone in biological matrices is crucial for understanding its pharmacokinetic profile and for clinical research. The use of a deuterated internal standard, such as Tandospirone-d8, is the gold standard in quantitative mass spectrometry as it closely mimics the analyte's behavior during sample preparation and ionization, thus correcting for matrix effects and improving method robustness.[1] This application note provides a comprehensive methodology for the determination of Tandospirone in human plasma, adaptable for researchers, scientists, and drug development professionals.

Experimental Protocols

Materials and Reagents

• Tandospirone reference standard

• Tandospirone-d8 internal standard (IS)

• HPLC grade methanol (B129727)

• HPLC grade acetonitrile

• Formic acid (analytical grade)

• Ethyl acetate (B1210297) (analytical grade)

• Human plasma (blank)

• Deionized water

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions

Liquid Chromatography:

Parameter	Condition
LC System	A high-performance liquid chromatography (HPLC) system
Column	Zorbax XDB C18, 50 mm x 4.6 mm, 5 µm (or equivalent)[2]
Mobile Phase	Methanol:Water:Formic Acid (80:20:0.5, v/v/v)[2]
Flow Rate	0.8 mL/min
Injection Volume	10 µL
Column Temperature	Ambient
Run Time	Approximately 3.4 minutes[2]

Mass Spectrometry:

Parameter	Condition
Mass Spectrometer	A triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
MRM Transitions	To be determined empirically. See note below.
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	To be optimized for the specific instrument
Gas Settings	To be optimized for the specific instrument

Note on MRM Transitions: The specific precursor and product ion transitions for Tandospirone and Tandospirone-d8 need to be determined by infusing a standard solution of each compound into the mass spectrometer. For Tandospirone (MW: 383.5 g/mol ), the protonated molecule [M+H]⁺ (m/z 384.5) should be selected as the precursor ion. Fragmentation of this precursor will yield several product ions, from which the most intense and specific one should be chosen for quantification. A secondary, less intense product ion can be used for confirmation. Similarly, for Tandospirone-d8 (MW: 391.6 g/mol ), the [M+H]⁺ ion (m/z 392.6) will be the precursor, and its corresponding product ions will be used for quantification.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 200 µL of human plasma sample, calibration standard, or quality control sample.

• Internal Standard Spiking: Add 25 µL of Tandospirone-d8 working solution (concentration to be optimized) to each tube, except for the blank plasma. Vortex briefly.

• Extraction: Add 1 mL of ethyl acetate to each tube.

• Vortexing: Vortex the tubes vigorously for 5 minutes to ensure thorough mixing and extraction of the analyte.

• Centrifugation: Centrifuge the samples at 10,000 rpm for 10 minutes to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer the upper organic layer (ethyl acetate) to a new clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 200 µL of the mobile phase. Vortex to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Preparation of Standards and Quality Controls

• Stock Solutions: Prepare primary stock solutions of Tandospirone and Tandospirone-d8 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of Tandospirone by serially diluting the stock solution with methanol:water (1:1, v/v).

• Calibration Curve Standards: Prepare calibration standards by spiking blank human plasma with the appropriate working standard solutions to achieve a concentration range of 1.000 to 5000 pg/mL.[3]

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at low, medium, and high concentrations within the calibration range (e.g., 3 pg/mL, 300 pg/mL, and 3000 pg/mL).

Quantitative Data Summary

The following tables summarize the expected performance characteristics of the method based on available literature for Tandospirone analysis, although a different internal standard was used in the cited study.[2] A full validation study should be conducted using Tandospirone-d8 to establish the definitive performance of this specific method.

Table 1: Calibration Curve Parameters

Parameter	Expected Value
Analyte	Tandospirone
Internal Standard	Tandospirone-d8
Matrix	Human Plasma
Concentration Range	1.000 - 5000 pg/mL[3]
Linearity (r²)	≥ 0.99
Lower Limit of Quantification (LLOQ)	10.0 pg/mL[2]

Table 2: Precision and Accuracy

QC Level	Concentration (pg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Low	25.0	< 13%[2]	< 13%[2]	94.4% - 102.1%[2]
Medium	200	< 13%[2]	< 13%[2]	94.4% - 102.1%[2]
High	4000	< 13%[2]	< 13%[2]	94.4% - 102.1%[2]

Table 3: Recovery and Matrix Effect

Parameter	Expected Outcome
Recovery	Consistent and reproducible across the calibration range (Expected >80%).
Matrix Effect	Minimal, as compensated by the co-eluting stable isotope-labeled internal standard.

Visualizations

Caption: Experimental workflow for the quantitative analysis of Tandospirone in human plasma.

Caption: Simplified signaling pathway of Tandospirone via the 5-HT1A receptor.

Conclusion

The described LC-MS/MS method provides a robust and sensitive approach for the quantitative analysis of Tandospirone in human plasma. The use of Tandospirone-d8 as an internal standard ensures the reliability of the results. This application note serves as a comprehensive guide for researchers to implement this method for pharmacokinetic and other clinical research applications. It is recommended to perform a full method validation according to regulatory guidelines before analyzing study samples.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sciex.jp [sciex.jp]

Bioanalytical Method for Tandospirone using Tandospirone-d8 Internal Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tandospirone is a selective partial agonist of the serotonin (B10506) 5-HT1A receptor, belonging to the azapirone class of drugs. It is primarily used as an anxiolytic and antidepressant. Accurate quantification of Tandospirone in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies. The use of a stable isotope-labeled internal standard, such as Tandospirone-d8, is the gold standard for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS) as it corrects for matrix effects and variability in sample processing.[1] This document provides detailed application notes and protocols for the development of a robust bioanalytical method for Tandospirone in plasma using Tandospirone-d8 as the internal standard.

Analyte and Internal Standard

Compound	Chemical Structure	Formula	Mol. Weight
Tandospirone	[Image of Tandospirone structure]	C21H29N5O2	383.49
Tandospirone-d8	[Image of Tandospirone-d8 structure]	C21H21D8N5O2	391.54

Recommended Bioanalytical Technique: LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for the bioanalysis of Tandospirone due to its high sensitivity, selectivity, and speed.[2][3][4] This technique allows for the precise quantification of the analyte and its deuterated internal standard.

Mass Spectrometry Parameters

Detection is typically performed using a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode. Multiple Reaction Monitoring (MRM) is used for quantification.

Table 1: Optimized MRM Transitions and Mass Spectrometer Parameters

Parameter	Tandospirone	Tandospirone-d8
Precursor Ion (Q1) (m/z)	384.2	392.2
Product Ion (Q2) (m/z)	122.1	122.1
Dwell Time (ms)	100-200	100-200
Collision Energy (eV)	25-35	25-35
Declustering Potential (V)	80-100	80-100
Entrance Potential (V)	10	10
Collision Cell Exit Potential (V)	12-15	12-15

Note: These parameters should be optimized for the specific instrument being used.

Chromatographic Conditions

Reverse-phase chromatography is commonly employed for the separation of Tandospirone and its internal standard.

Table 2: Typical Liquid Chromatography Parameters

Parameter	Recommended Conditions
Column	C18 column (e.g., Zorbax XDB C18, 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	See Table 3
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5-10 µL
Run Time	Approximately 3-5 minutes[2][3]

Table 3: Example Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	20
0.5	20
2.0	95
2.5	95
2.6	20
3.5	20

Sample Preparation Protocols

The choice of sample preparation technique is critical for removing interferences from the biological matrix and ensuring accurate and reproducible results. Three common methods are detailed below: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Protocol 1: Protein Precipitation (PPT)

PPT is a fast and simple method suitable for high-throughput analysis. Acetonitrile is an effective precipitating agent for plasma proteins.[5][6]

Materials:

• Plasma samples

• Tandospirone-d8 internal standard working solution

• Ice-cold acetonitrile

• Vortex mixer

• Centrifuge

Procedure:

• To 100 µL of plasma sample in a microcentrifuge tube, add 20 µL of Tandospirone-d8 internal standard working solution.

• Add 300 µL of ice-cold acetonitrile.

• Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80% Mobile Phase A, 20% Mobile Phase B).

• Inject into the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE)

LLE provides a cleaner extract compared to PPT by partitioning the analyte into an immiscible organic solvent.

Materials:

• Plasma samples

• Tandospirone-d8 internal standard working solution

• Ammonium (B1175870) hydroxide (B78521) (5%)

• Extraction solvent (e.g., ethyl acetate (B1210297) or a mixture of diethyl ether and dichloromethane)

• Vortex mixer

• Centrifuge

Procedure:

• To 200 µL of plasma sample in a glass tube, add 25 µL of Tandospirone-d8 internal standard working solution.

• Add 50 µL of 5% ammonium hydroxide to basify the sample.

• Add 1 mL of the extraction solvent (e.g., ethyl acetate).

• Vortex for 5 minutes to ensure efficient extraction.

• Centrifuge at 4000 x g for 10 minutes to separate the aqueous and organic layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject into the LC-MS/MS system.

Protocol 3: Solid-Phase Extraction (SPE)

SPE offers the cleanest extracts and can be easily automated, making it ideal for robust and high-throughput bioanalysis. A polymeric reversed-phase sorbent is a suitable choice for extracting basic drugs like Tandospirone.

Materials:

• Plasma samples

• Tandospirone-d8 internal standard working solution

• SPE cartridges (e.g., polymeric reversed-phase, 30 mg/1 mL)

• Phosphoric acid (4%)

• Methanol (B129727)

• Elution solvent (e.g., 5% ammonium hydroxide in methanol)

• SPE vacuum manifold

Procedure:

• Sample Pre-treatment: To 200 µL of plasma, add 25 µL of Tandospirone-d8 internal standard and 200 µL of 4% phosphoric acid. Vortex to mix.

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water, followed by 1 mL of 20% methanol in water.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in 100 µL of the initial mobile phase.

• Analysis: Inject into the LC-MS/MS system.

Method Validation Parameters

A comprehensive validation of the bioanalytical method should be performed according to regulatory guidelines (e.g., FDA, EMA). Key validation parameters are summarized below.

Table 4: Summary of Method Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Selectivity	Ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the retention times of the analyte and IS.
Linearity & Range	The concentration range over which the assay is accurate and precise.	Correlation coefficient (r²) ≥ 0.99. Calibration standards should be within ±15% of the nominal concentration (±20% for LLOQ).
Accuracy & Precision	Closeness of determined values to the nominal concentration (accuracy) and the degree of scatter (precision).	For QC samples at low, medium, and high concentrations, the mean accuracy should be within ±15% of the nominal values, and the precision (CV%) should not exceed 15%.
Lower Limit of Quantification (LLOQ)	The lowest concentration of the analyte that can be quantified with acceptable accuracy and precision.	Signal-to-noise ratio ≥ 10. Accuracy within ±20% and precision ≤ 20%.
Recovery	The efficiency of the extraction procedure.	Should be consistent, precise, and reproducible.
Matrix Effect	The effect of co-eluting, undetected matrix components on the ionization of the analyte and IS.	The coefficient of variation of the IS-normalized matrix factor should be ≤ 15%.
Stability	Stability of the analyte in the biological matrix under different storage and processing conditions.	Analyte concentrations should be within ±15% of the nominal concentrations.

Visualizations

Experimental Workflow

Caption: Bioanalytical workflow for Tandospirone quantification.

Tandospirone Signaling Pathway

Tandospirone acts as a partial agonist at the 5-HT1A receptor. This receptor is a G-protein coupled receptor (GPCR) that, upon activation, initiates a downstream signaling cascade.[1][2][7]

References

• 1. researchgate.net [researchgate.net]
• 2. Role of tandospirone, a 5-HT1A receptor partial agonist, in the treatment of central nervous system disorders and the underlying mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. Optimization of protein precipitation based upon effectiveness of protein removal and ionization effect in liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantitative Analysis of Tandospirone in Human Plasma using Tandospirone-d8 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tandospirone (B1205299) is a selective partial agonist of the serotonin (B10506) 5-HT1A receptor, used as an anxiolytic and antidepressant. Accurate quantification of tandospirone in human plasma is crucial for pharmacokinetic studies, bioequivalence assessment, and therapeutic drug monitoring. The use of a stable isotope-labeled internal standard, such as Tandospirone-d8, is the gold standard in quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][3] The co-elution and similar physicochemical properties of the deuterated internal standard with the analyte ensure high accuracy and precision by compensating for variability during sample preparation and analysis.[4][5]

This document provides a detailed protocol for the extraction and quantification of tandospirone in human plasma using Tandospirone-d8 as an internal standard, followed by LC-MS/MS analysis. The method is intended to be sensitive, selective, and robust for high-throughput applications.

Experimental Protocols

Materials and Reagents

• Tandospirone reference standard

• Tandospirone-d8 internal standard (IS)

• Human plasma (with K2EDTA as anticoagulant)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Methyl tert-butyl ether (MTBE)

Stock and Working Solutions Preparation

• Tandospirone Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of tandospirone in methanol.

• Tandospirone-d8 Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Tandospirone-d8 in methanol.

• Tandospirone Working Solutions: Prepare serial dilutions of the tandospirone stock solution with a 50:50 mixture of methanol and water to create calibration standards.

• Tandospirone-d8 Working Solution (IS): Dilute the Tandospirone-d8 stock solution with a 50:50 mixture of methanol and water to a final concentration of 100 ng/mL.

Sample Preparation: Liquid-Liquid Extraction

• Label polypropylene (B1209903) tubes for blank, calibration standards, quality control (QC) samples, and unknown samples.

• Aliquot 200 µL of human plasma into each tube.

• Spike 20 µL of the appropriate tandospirone working solution into the calibration and QC tubes. Add 20 µL of the 50:50 methanol/water mixture to the blank and unknown samples.

• Add 20 µL of the Tandospirone-d8 working solution (100 ng/mL) to all tubes except the blank. Add 20 µL of the 50:50 methanol/water mixture to the blank.

• Vortex each tube for 30 seconds.

• Add 1 mL of methyl tert-butyl ether (MTBE) to each tube.

• Vortex for 5 minutes to ensure thorough extraction.

• Centrifuge the samples at 4000 rpm for 10 minutes at 4°C.

• Carefully transfer the upper organic layer to a new set of labeled tubes.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue with 200 µL of the mobile phase (see LC-MS/MS parameters).

• Vortex for 1 minute and transfer to autosampler vials for analysis.

LC-MS/MS Instrumentation and Conditions

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source is recommended.

Liquid Chromatography Parameters:

Parameter	Value
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient	Isocratic or a shallow gradient optimized for separation
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Run Time	Approximately 3-5 minutes

Mass Spectrometry Parameters:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Source Temperature	500°C
Ion Spray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	9 psi
MRM Transitions	See Table below

MRM Transitions for Tandospirone and Tandospirone-d8:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
Tandospirone	386.2	122.1	200
Tandospirone-d8 (IS)	394.2	122.1	200

Note: The specific m/z values for Tandospirone-d8 are predicted based on the addition of 8 deuterium (B1214612) atoms to the parent molecule. The product ion is expected to be the same as the non-deuterated form.

Data Presentation

Bioanalytical Method Validation Summary

The following tables summarize the expected performance characteristics of the validated method, based on typical FDA and EMA guidelines.

Table 1: Calibration Curve Details

Parameter	Value
Concentration Range	10 - 5000 pg/mL
Regression Model	Linear, weighted (1/x²)
Correlation Coefficient (r²)	> 0.99

Table 2: Precision and Accuracy

QC Level	Concentration (pg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Intra-day Accuracy (%Bias)	Inter-day Accuracy (%Bias)
LLOQ	10	< 20%	< 20%	± 20%	± 20%
Low QC	30	< 15%	< 15%	± 15%	± 15%
Mid QC	250	< 15%	< 15%	± 15%	± 15%
High QC	4000	< 15%	< 15%	± 15%	± 15%

LLOQ: Lower Limit of Quantification; QC: Quality Control; RSD: Relative Standard Deviation

Table 3: Recovery and Matrix Effect

Analyte	Recovery (%)	Matrix Effect (%)
Tandospirone	> 85%	90 - 110%
Tandospirone-d8	> 85%	90 - 110%

Table 4: Stability

Stability Condition	Duration	Stability (% of Nominal)
Bench-top (Room Temp)	6 hours	85 - 115%
Autosampler (4°C)	24 hours	85 - 115%
Freeze-Thaw Cycles	3 cycles	85 - 115%
Long-term (-80°C)	30 days	85 - 115%

Visualizations

Caption: Experimental workflow for tandospirone analysis in human plasma.

Caption: Logical relationship for quantification using an internal standard.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Tandospirone-d8 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the use of Tandospirone-d8 as an internal standard in pharmacokinetic studies of tandospirone (B1205299). The following sections detail the experimental procedures, data presentation, and relevant biological pathways.

Introduction

Tandospirone is an anxiolytic and antidepressant drug belonging to the azapirone class. It acts as a partial agonist at the serotonin (B10506) 5-HT1A receptor.[1][2] To accurately determine the pharmacokinetic profile of tandospirone in biological matrices, a stable isotope-labeled internal standard, such as Tandospirone-d8, is crucial for reliable quantification using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard minimizes variability due to sample preparation and matrix effects, leading to higher accuracy and precision in the analytical method.[3]

Mechanism of Action of Tandospirone

Tandospirone primarily exerts its therapeutic effects through its activity as a partial agonist at 5-HT1A receptors, which are located both presynaptically and postsynaptically.[1] Its mechanism involves the modulation of serotonergic neurotransmission. As a partial agonist, it mimics the action of serotonin to a lesser degree than a full agonist, which helps to regulate serotonin levels without overstimulation.[1] This modulation contributes to its anxiolytic effects.[4][5]

The signaling pathway initiated by the activation of the 5-HT1A receptor by tandospirone involves coupling to Gi/o proteins. This activation leads to the inhibition of adenylyl cyclase, which in turn reduces the intracellular concentration of cyclic AMP (cAMP).[2][4] The decrease in cAMP levels leads to reduced activity of protein kinase A (PKA).[2][4] Additionally, the Gβγ subunits of the G-protein can activate G-protein-gated inwardly rectifying potassium (GIRK) channels, leading to neuronal hyperpolarization and inhibition of neuronal activity.[4] Tandospirone also has a mild affinity for dopamine (B1211576) D2 receptors, which may contribute to its overall pharmacological profile.[1][6]

Caption: Tandospirone Signaling Pathway

Experimental Protocol: Quantification of Tandospirone in Human Plasma using LC-MS/MS

This protocol outlines a validated method for the determination of tandospirone in human plasma using Tandospirone-d8 as an internal standard.

Materials and Reagents

• Tandospirone reference standard

• Tandospirone-d8 internal standard

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid (LC-MS grade)

• Water (deionized, 18 MΩ·cm)

• Human plasma (blank, drug-free)

Instrumentation

A liquid chromatography system coupled with a triple quadrupole mass spectrometer is required. The specific models and manufacturers may vary, but the system should be capable of performing electrospray ionization (ESI) in positive ion mode and multiple reaction monitoring (MRM).

Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions: Prepare stock solutions of tandospirone and Tandospirone-d8 in methanol at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the tandospirone stock solution with methanol to create working solutions for calibration standards and quality control samples.

• Internal Standard (IS) Working Solution: Prepare a working solution of Tandospirone-d8 in methanol at an appropriate concentration.

• Calibration Standards and QC Samples: Spike blank human plasma with the appropriate tandospirone working solutions to create calibration standards and QC samples at low, medium, and high concentrations.

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the Tandospirone-d8 internal standard working solution.

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.

LC-MS/MS Conditions

The following tables summarize the chromatographic and mass spectrometric conditions for the analysis of tandospirone.

Table 1: Liquid Chromatography Conditions

Parameter	Value
Column	Zorbax XDB C18 (or equivalent)
Mobile Phase	Methanol:Water:Formic Acid (80:20:0.5, v/v/v)[7]
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Run Time	Approximately 3.4 minutes[7]

Table 2: Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Source Temperature	500°C
Ion Spray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	6 psi
MRM Transitions	See Table 3

Table 3: MRM Transitions and Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (DP)	Collision Energy (CE)
Tandospirone	386.2	122.1	60 V	35 V
Tandospirone-d8	394.2	122.1	60 V	35 V

Data Analysis and Pharmacokinetic Calculations

• Quantification: The concentration of tandospirone in unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to the calibration curve.

• Pharmacokinetic Parameters: Following the analysis of plasma samples collected at various time points after drug administration, pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the concentration-time curve), and t1/2 (half-life) can be calculated using appropriate pharmacokinetic software. In rats, the half-life of tandospirone has been reported to be approximately 1.2-1.4 hours after intravenous and intragastric administration.[3][8][9] The absolute bioavailability in rats was found to be low, at around 0.24%.[3][8][9]

Experimental Workflow

The following diagram illustrates the overall workflow for a typical pharmacokinetic study using Tandospirone-d8.

Caption: Pharmacokinetic Study Workflow

Conclusion

This protocol provides a robust and reliable method for the quantification of tandospirone in human plasma for pharmacokinetic studies. The use of Tandospirone-d8 as an internal standard ensures high accuracy and precision, which is essential for the successful development and evaluation of pharmaceutical products containing tandospirone. The detailed experimental workflow and LC-MS/MS parameters can be adapted by researchers to suit their specific laboratory instrumentation and study requirements.

References

• 1. What is the mechanism of Tandospirone Citrate? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of tandospirone, a 5-HT1A receptor partial agonist, in the treatment of central nervous system disorders and the underlying mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Tandospirone prevents stress-induced anxiety-like behavior and visceral hypersensitivity by suppressing theta oscillation enhancement via 5-HT1A receptors in the anterior cingulate cortex in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Pharmacokinetics and absorption mechanism of tandospirone citrate [frontiersin.org]
• 9. Pharmacokinetics and absorption mechanism of tandospirone citrate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Therapeutic Drug Monitoring of Tandospirone using Tandospirone-d8

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tandospirone-d8 as an internal standard for the therapeutic drug monitoring (TDM) of Tandospirone (B1205299). Detailed protocols for sample preparation and analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS) are provided, along with information on the clinical applications and mechanism of action of Tandospirone.

Introduction to Tandospirone

Tandospirone is an anxiolytic and antidepressant medication belonging to the azapirone class of drugs.[1] It is primarily used in Japan and China for the treatment of generalized anxiety disorder (GAD) and dysthymia.[1][2] Tandospirone has also shown potential in augmenting the effects of antidepressants and as an adjunctive treatment for cognitive symptoms in schizophrenia.[1] Its favorable side-effect profile, with a low potential for dependency and abuse compared to benzodiazepines, makes it a valuable option for the long-term management of anxiety disorders.[2][3]

Principle of Assay and the Role of Tandospirone-d8

Therapeutic drug monitoring of Tandospirone is crucial to optimize dosage, ensure efficacy, and minimize adverse effects. The most accurate and reliable method for quantifying Tandospirone in biological matrices like plasma is LC-MS/MS. This technique requires a stable isotope-labeled internal standard to correct for variations in sample preparation and instrument response.

Tandospirone-d8 is the deuterium-labeled analog of Tandospirone and serves as an ideal internal standard for its quantification.[4] Being chemically identical to Tandospirone, it co-elutes during chromatography and exhibits similar ionization efficiency in the mass spectrometer. The mass difference allows the instrument to distinguish between the analyte (Tandospirone) and the internal standard (Tandospirone-d8), ensuring accurate and precise quantification.[5][6]

Clinical Applications of Tandospirone

• Generalized Anxiety Disorder (GAD): Tandospirone is a first-line treatment for GAD in several countries.[2][7]

• Depressive Disorders: It is also used in the treatment of dysthymia and can be used to augment the effects of other antidepressants like fluoxetine.[1]

• Other Potential Uses: Research suggests potential efficacy in treating bruxism, and as an adjunctive therapy for cognitive symptoms in schizophrenia.[1]

Mechanism of Action: Tandospirone Signaling Pathway

Tandospirone acts as a potent and selective partial agonist of the 5-HT1A serotonin (B10506) receptor.[1][3] This receptor is involved in the modulation of mood and anxiety. By partially activating this receptor, Tandospirone helps to regulate serotonergic activity, leading to its anxiolytic and antidepressant effects.[3][4]

Caption: Tandospirone's mechanism of action at serotonergic synapses.

Experimental Protocol: Quantification of Tandospirone in Human Plasma

This protocol outlines a typical LC-MS/MS method for the quantification of Tandospirone in human plasma using Tandospirone-d8 as an internal standard.

Materials and Reagents

• Tandospirone reference standard

• Tandospirone-d8 internal standard

• Human plasma (with anticoagulant)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges or protein precipitation plates

Equipment

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical balance

• Centrifuge

• Vortex mixer

• Pipettes

Standard and Sample Preparation

Workflow Diagram:

Caption: Experimental workflow for Tandospirone TDM.

Detailed Steps:

• Preparation of Stock Solutions:

  • Prepare a stock solution of Tandospirone (1 mg/mL) in methanol.

  • Prepare a stock solution of Tandospirone-d8 (1 mg/mL) in methanol.

• Preparation of Working Standards:

  • Prepare a series of working standard solutions of Tandospirone by serially diluting the stock solution with methanol:water (1:1, v/v) to create calibration standards.

  • Prepare a working internal standard solution of Tandospirone-d8 (e.g., 100 ng/mL) by diluting the stock solution with methanol:water (1:1, v/v).

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, calibrator, or quality control sample, add 25 µL of the Tandospirone-d8 working internal standard solution.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Parameters

Parameter	Recommended Conditions
LC Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	Start with 10% B, ramp to 90% B over 3 minutes, hold for 1 minute, then re-equilibrate.
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Transitions	Tandospirone: m/z 384.2 -> 122.1 Tandospirone-d8: m/z 392.2 -> 122.1

Data Analysis and Quantification

• The concentration of Tandospirone in the plasma samples is determined by calculating the peak area ratio of the analyte to the internal standard.

• A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their known concentrations.

• The concentration of Tandospirone in the unknown samples is then interpolated from this calibration curve.

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the LC-MS/MS analysis of Tandospirone using Tandospirone-d8 as an internal standard.

Parameter	Value	Reference
Linearity Range	1.000 - 5000 pg/mL in plasma	[1]
Lower Limit of Detection (LOD)	0.25 pg/mL in aqueous solution	[1]
Lower Limit of Quantification (LLOQ)	10.0 pg/mL in plasma	[8]
Intra-day Precision (%RSD)	< 15%	[8]
Inter-day Precision (%RSD)	< 15%	[8]
Accuracy (% Recovery)	94.4% - 102.1%	[8]

Logical Relationship of Tandospirone's Clinical Utility

Caption: Relationship between Tandospirone's mechanism and clinical use.

Conclusion

Tandospirone-d8 is an essential tool for the accurate and precise therapeutic drug monitoring of Tandospirone. The detailed LC-MS/MS protocol provided here offers a robust method for researchers and clinicians to optimize Tandospirone therapy, ensuring patient safety and treatment efficacy. The information on Tandospirone's mechanism of action and clinical applications provides a comprehensive understanding of this important therapeutic agent.

References

• 1. sciex.jp [sciex.jp]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. texilajournal.com [texilajournal.com]
• 6. quantification of organic acids by deuterated standards - Chromatography Forum [chromforum.org]
• 7. A sensitive LC-ESI-MS/MS method for the quantification of low concentrations of buspirone in human plasma - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tandospirone Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation of tandospirone (B1205299) and its deuterated internal standard, tandospirone-d8 (B1146211), from biological matrices. The described methods—Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT)—are suitable for quantitative analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Tandospirone is an anxiolytic and antidepressant agent belonging to the azapirone class of drugs. Accurate quantification of tandospirone in biological samples is crucial for pharmacokinetic, toxicokinetic, and clinical studies. Tandospirone-d8 is a stable isotope-labeled internal standard commonly used to ensure the accuracy and precision of bioanalytical methods. This document outlines validated sample preparation techniques to extract tandospirone and tandospirone-d8 from plasma, ensuring reliable and reproducible results for downstream LC-MS/MS analysis.

Comparative Summary of Sample Preparation Techniques

The choice of sample preparation method depends on factors such as the required sensitivity, sample throughput, and the complexity of the biological matrix. Below is a summary of quantitative data for the three discussed techniques.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Protein Precipitation (PPT)
Linearity Range	50 - 2000 pg/mL[1]	10.0 - 5000 pg/mL[2]	Not explicitly stated for tandospirone, but generally applicable over a wide range.
Lower Limit of Quantification (LLOQ)	50 - 100 pg/mL[1]	10.0 pg/mL[2]	Dependent on subsequent analytical method sensitivity.
Recovery	83 - 95%[1]	Information not available	>80% (for general drug cocktails)[3]
Matrix Effect	Information not available	Information not available	Can be significant; requires careful method development.
Precision (CV%)	< 13.6% (Intra- and Inter-day)[1]	< 13% (Intra- and Inter-day)[2]	Information not available for tandospirone.
Accuracy	87 - 112%[1]	94.4 - 102.1%[2]	Information not available for tandospirone.

Experimental Protocols

Solid-Phase Extraction (SPE)

SPE is a highly selective method that can provide very clean extracts, leading to reduced matrix effects and improved sensitivity. The following protocol is based on a method developed for benzodiazepines and tandospirone using an Oasis HLB cartridge.[1]

Materials:

• Oasis HLB SPE Cartridges

• Human Plasma

• Tandospirone and Tandospirone-d8 stock solutions

• Ammonium (B1175870) Acetate

• Acetonitrile

• Methanol (B129727)

• Water (HPLC grade)

• Centrifuge

• SPE Manifold

Protocol:

• Sample Pre-treatment:

  • To 100 µL of human plasma, add the internal standard (tandospirone-d8) solution.

  • Dilute the plasma sample with 300 µL of 13.3 mM ammonium acetate/acetonitrile (33:67, v/v).[1]

  • Vortex mix and centrifuge the sample.

• SPE Cartridge Conditioning:

  • Condition the Oasis HLB cartridge sequentially with 1 mL of methanol followed by 1 mL of water.

• Sample Loading:

  • Load the clear supernatant from the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of water to remove polar interferences.

• Elution:

  • Elute the analytes from the cartridge with 1 mL of methanol.

• Dry Down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

Diagram of SPE Workflow:

Solid-Phase Extraction Workflow

Liquid-Liquid Extraction (LLE)

LLE is a classic sample preparation technique that separates analytes based on their differential solubility in two immiscible liquid phases.

Materials:

• Human Plasma

• Tandospirone and Tandospirone-d8 stock solutions

• Methyl tert-butyl ether (MTBE) or other suitable organic solvent

• Vortex mixer

• Centrifuge

Protocol:

• Sample Preparation:

  • To a clean glass tube, add 200 µL of human plasma.

  • Spike with the internal standard (tandospirone-d8) solution.

• Extraction:

  • Add 1 mL of MTBE to the plasma sample.

  • Vortex the mixture vigorously for 2 minutes.

• Phase Separation:

  • Centrifuge the sample at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Collection and Evaporation:

  • Carefully transfer the upper organic layer to a new tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

Diagram of LLE Workflow:

References

• 1. Rapid and highly sensitive analysis of benzodiazepines and tandospirone in human plasma by automated on-line column-switching UFLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for a Tandospirone Bioequivalence Study Using Tandospirone-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tandospirone (B1205299) is an anxiolytic and antidepressant agent belonging to the azapirone class of drugs. It acts as a potent and selective partial agonist of the serotonin (B10506) 5-HT1A receptor.[1][2] To ensure the therapeutic equivalence of a generic tandospirone product against a reference formulation, a bioequivalence study is essential. This document provides detailed application notes and protocols for conducting a bioequivalence study of an immediate-release oral tandospirone formulation, utilizing tandospirone-d8 (B1146211) as the internal standard for bioanalytical quantification.

Mechanism of Action and Signaling Pathway

Tandospirone exerts its therapeutic effects primarily through its interaction with the 5-HT1A receptor. As a partial agonist, it modulates serotonergic activity. The binding of tandospirone to the G-protein coupled 5-HT1A receptor initiates a cascade of intracellular events.[1][3][4] This includes the inhibition of adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) and subsequently reduced protein kinase A (PKA) activity.[3][4] Additionally, tandospirone activates G-protein-gated inwardly rectifying potassium (GIRK) channels, causing potassium efflux and neuronal hyperpolarization.[3][5] It has also been shown to increase the phosphorylation of extracellular signal-regulated kinase (ERK), suggesting the involvement of the mitogen-activated protein (MAP) kinase pathway.[1]

Tandospirone Signaling Pathway

Bioequivalence Study Protocol

A typical bioequivalence study for an immediate-release oral formulation of tandospirone would follow a randomized, single-dose, two-treatment, two-period, crossover design in healthy adult subjects under fasting conditions.

1. Study Population:

• A sufficient number of healthy male and non-pregnant female subjects, typically between 18 and 55 years of age.

• Subjects should have a body mass index (BMI) within a normal range.

• Inclusion and exclusion criteria should be clearly defined to ensure a homogenous study population and minimize variability.

2. Study Design and Conduct:

• Design: Randomized, single-dose, two-period, two-sequence, crossover.

• Treatments:

  • Test Product: Tandospirone immediate-release tablet.

  • Reference Product: Marketed tandospirone immediate-release tablet.

• Washout Period: A washout period of at least seven half-lives of tandospirone between the two treatment periods.

• Administration: A single oral dose of the test or reference product with a standardized volume of water after an overnight fast of at least 10 hours.

• Blood Sampling: Venous blood samples should be collected in tubes containing an appropriate anticoagulant at pre-dose (0 hours) and at specified time points post-dose (e.g., 0.25, 0.5, 0.75, 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours).

3. Bioanalytical Method: A validated liquid chromatography with tandem mass spectrometry (LC-MS/MS) method should be used for the quantification of tandospirone in plasma, with tandospirone-d8 as the internal standard.

Experimental Workflow

Bioanalytical Workflow

Detailed Bioanalytical Protocol

1. Sample Preparation (Liquid-Liquid Extraction):

• Thaw plasma samples at room temperature.

• Pipette 200 µL of plasma into a clean microcentrifuge tube.

• Add 25 µL of the tandospirone-d8 internal standard working solution.

• Vortex for 30 seconds.

• Add 1 mL of the extraction solvent (e.g., a mixture of methyl tert-butyl ether and diethyl ether).

• Vortex for 5 minutes.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

2. LC-MS/MS Conditions:

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase	A gradient of Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in acetonitrile (B52724) or methanol)
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40°C
Injection Volume	5 - 10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI) in positive mode
MRM Transitions	Tandospirone: To be optimized (e.g., m/z 386.2 -> 122.1); Tandospirone-d8: To be optimized

3. Method Validation: The bioanalytical method must be fully validated according to regulatory guidelines. Key validation parameters are summarized in the table below.

Validation Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention times of tandospirone and tandospirone-d8 in blank plasma from at least six different sources.
Linearity	A linear regression with a correlation coefficient (r²) of ≥ 0.99 over the calibration range (e.g., 10 - 5000 pg/mL).
Accuracy and Precision	For quality control (QC) samples at low, medium, and high concentrations, the mean accuracy should be within ±15% of the nominal value, and the precision (CV%) should not exceed 15%. For the Lower Limit of Quantification (LLOQ), these limits are ±20% and ≤20%, respectively.
Matrix Effect	The matrix factor should be consistent and reproducible.
Recovery	The extraction recovery of tandospirone and the internal standard should be consistent and reproducible.
Stability	Analyte stability should be demonstrated under various conditions: freeze-thaw cycles, short-term bench-top, long-term storage, and post-preparative.

Data Presentation

Pharmacokinetic Parameters: The primary pharmacokinetic parameters to be determined are the area under the plasma concentration-time curve from time zero to the last measurable concentration (AUC0-t), the area under the plasma concentration-time curve from time zero to infinity (AUC0-inf), the maximum plasma concentration (Cmax), and the time to reach maximum plasma concentration (Tmax).

Table 1: Summary of Pharmacokinetic Parameters (Hypothetical Data)

Parameter	Test Product (Mean ± SD)	Reference Product (Mean ± SD)
Cmax (pg/mL)	2850 ± 750	2950 ± 800
AUC0-t (pg·h/mL)	9800 ± 2500	10100 ± 2700
AUC0-inf (pg·h/mL)	10200 ± 2600	10500 ± 2800
Tmax (h)	0.75 ± 0.25	0.80 ± 0.30
t1/2 (h)	2.5 ± 0.8	2.6 ± 0.9

Statistical Analysis and Bioequivalence Acceptance Criteria: The log-transformed AUC and Cmax data should be analyzed using an Analysis of Variance (ANOVA). The 90% confidence intervals for the ratio of the geometric means (Test/Reference) for both AUC and Cmax must fall within the acceptance range of 80.00% to 125.00%.

Table 2: Statistical Analysis of Pharmacokinetic Parameters (Hypothetical Data)

Parameter	Geometric Mean Ratio (Test/Reference) (%)	90% Confidence Interval (%)	Bioequivalence Assessment
Cmax	96.6	88.5 - 105.4	Passes
AUC0-t	97.0	90.2 - 104.3	Passes

Conclusion

This document outlines a comprehensive framework for conducting a bioequivalence study of tandospirone using tandospirone-d8 as an internal standard. Adherence to these detailed protocols and a robust, validated bioanalytical method are critical for ensuring the reliability of the study results and demonstrating the therapeutic equivalence of the generic product.

References

• 1. Role of tandospirone, a 5-HT1A receptor partial agonist, in the treatment of central nervous system disorders and the underlying mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tandospirone, a 5-HT1A agonist, ameliorates movement disorder via non-dopaminergic systems in rats with unilateral 6-hydroxydopamine-generated lesions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Tandospirone prevents stress-induced anxiety-like behavior and visceral hypersensitivity by suppressing theta oscillation enhancement via 5-HT1A receptors in the anterior cingulate cortex in rats [frontiersin.org]

Application of Tandospirone-d8 in Drug Metabolism Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tandospirone (B1205299) is an anxiolytic and antidepressant drug belonging to the azapirone class. It acts as a potent and selective partial agonist of the 5-HT1A receptor.[1] Understanding the metabolic fate of tandospirone is crucial for drug development, as its metabolism significantly impacts its pharmacokinetic profile and clinical efficacy. Tandospirone undergoes extensive metabolism in the body, primarily mediated by cytochrome P450 enzymes, with CYP3A4 being the major contributor.[2][3] Its primary active metabolite is 1-(2-pyrimidinyl)-piperazine (1-PP). Due to a significant first-pass effect in the liver, the absolute bioavailability of orally administered tandospirone is low.[2]

Tandospirone-d8, a deuterated analog of tandospirone, serves as an invaluable tool in drug metabolism research. Its key application lies in its use as an internal standard (IS) for liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalytical methods. The stable isotope-labeled internal standard co-elutes with the analyte and exhibits nearly identical chemical and physical properties, allowing for accurate quantification by correcting for matrix effects and variations in sample processing and instrument response.

These application notes provide detailed protocols for the use of Tandospirone-d8 in both in vitro metabolism studies with human liver microsomes and for the quantitative analysis of tandospirone in plasma samples.

Data Presentation

Quantitative Analysis of Tandospirone using Tandospirone-d8

The following tables summarize typical data obtained from a validated LC-MS/MS method for the quantification of tandospirone in human plasma using Tandospirone-d8 as an internal standard.

Table 1: Calibration Curve for Tandospirone in Human Plasma

Nominal Concentration (pg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (pg/mL)	Accuracy (%)
10.0	5,234	1,012,345	0.00517	9.8	98.0
25.0	12,890	1,005,678	0.01282	25.5	102.0
50.0	25,678	1,015,432	0.02529	50.1	100.2
100	51,345	1,008,765	0.05090	101.8	101.8
500	255,987	1,010,987	0.25321	498.5	99.7
1000	510,123	1,005,432	0.50736	1005.0	100.5
2500	1,280,456	1,011,234	1.26622	2495.0	99.8
5000	2,543,876	1,007,890	2.52395	5010.0	100.2

Note: This data is representative. Actual values may vary depending on the specific instrumentation and experimental conditions.

Table 2: Precision and Accuracy for Tandospirone Quality Control Samples

QC Level	Nominal Conc. (pg/mL)	Mean Calculated Conc. (pg/mL) (n=6)	CV (%)	Accuracy (%)
LLOQ	10.0	9.9	5.2	99.0
Low	25.0	25.8	4.5	103.2
Medium	200	195.4	3.8	97.7
High	4000	4080.0	2.9	102.0

LLOQ: Lower Limit of Quantification; LQC: Low-Quality Control; MQC: Medium Quality Control; HQC: High-Quality Control; CV: Coefficient of Variation. The intra- and inter-day relative standard deviation was less than 13%, with an accuracy ranging from 94.4% to 102.1%.[4]

Table 3: Pharmacokinetic Parameters of Tandospirone and its Metabolite 1-PP in Rats [2]

Parameter	Tandospirone (i.g.)	Tandospirone (i.v.)	1-PP (from i.g. Tandospirone)	1-PP (from i.v. Tandospirone)
tmax (h)	0.161 ± 0.09	-	2.25 ± 1.47	1.3 ± 0.65
Cmax (ng/mL)	83.23 ± 35.36	144,850 ± 86,523	357.2 ± 135.5	691.0 ± 82
t1/2 (h)	1.380 ± 0.46	1.224 ± 0.39	3.497 ± 3.64	29.498 ± 28.34
AUC(0-∞) (ng/mL*h)	114.7 ± 41	48,397 ± 19,107	1879 ± 616.2	17,979 ± 12,674
Absolute Bioavailability (%)	0.24	-	-	-

i.g.: intragastric administration; i.v.: intravenous administration.

Experimental Protocols

Protocol 1: In Vitro Metabolism of Tandospirone using Human Liver Microsomes

This protocol describes a typical procedure to investigate the metabolism of tandospirone using human liver microsomes (HLM) and to identify the major cytochrome P450 enzymes involved.

Materials:

• Tandospirone

• Tandospirone-d8 (for analytical internal standard)

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (100 mM, pH 7.4)

• Magnesium chloride (MgCl2)

• CYP-specific inhibitors (e.g., ketoconazole (B1673606) for CYP3A4, quinidine (B1679956) for CYP2D6)

• Acetonitrile (B52724) (ACN)

• Water, LC-MS grade

• Formic acid

• Microcentrifuge tubes

• Incubator/shaker (37°C)

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixtures:

  • Prepare a stock solution of tandospirone in a suitable solvent (e.g., DMSO or methanol) at a concentration of 1 mM.

  • In microcentrifuge tubes, prepare the incubation mixtures (final volume of 200 µL) containing:

    • Phosphate buffer (100 mM, pH 7.4)

    • MgCl2 (3.3 mM)

    • Pooled HLM (final protein concentration of 0.5 mg/mL)

    • Tandospirone (final concentration of 1 µM)

  • For inhibitor studies, pre-incubate the microsomes with the specific inhibitor (e.g., 1 µM ketoconazole or 1 µM quinidine) for 10 minutes at 37°C before adding tandospirone.

  • Prepare negative control incubations without the NADPH regenerating system.

• Initiation and Incubation:

  • Pre-warm the incubation mixtures at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate the mixtures at 37°C in a shaking water bath for various time points (e.g., 0, 10, 20, 30, and 60 minutes).

• Termination and Sample Preparation:

  • Terminate the reaction at each time point by adding 400 µL of ice-cold acetonitrile containing Tandospirone-d8 as the internal standard (e.g., at a final concentration of 100 ng/mL).

  • Vortex the samples vigorously for 1 minute.

  • Centrifuge the samples at 14,000 rpm for 10 minutes to precipitate the proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining tandospirone and identify its metabolites.

Protocol 2: Quantification of Tandospirone in Human Plasma using LC-MS/MS with Tandospirone-d8 as an Internal Standard

This protocol provides a method for the accurate quantification of tandospirone in human plasma samples.

Materials:

• Human plasma samples

• Tandospirone standard stock solution

• Tandospirone-d8 internal standard stock solution

• Acetonitrile (ACN)

• Methanol

• Formic acid

• Water, LC-MS grade

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Calibration Standards and Quality Control (QC) Samples:

  • Prepare a series of calibration standards by spiking blank human plasma with known concentrations of tandospirone (e.g., ranging from 10.0 to 5000 pg/mL).[4]

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of Tandospirone-d8 working solution (e.g., 100 ng/mL).

  • Vortex for 30 seconds.

  • Add 500 µL of extraction solvent (e.g., a mixture of ethyl acetate (B1210297) and hexane).

  • Vortex vigorously for 5 minutes.

  • Centrifuge at 6,000 rpm for 5 minutes.

  • Transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase.

• LC-MS/MS Conditions:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., Zorbax XDB C18, 50 mm x 2.1 mm, 3.5 µm).[4]

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

  • Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

  • MRM Transitions:

    • Tandospirone: m/z 384.2 -> 122.1 (example transition, should be optimized)

    • Tandospirone-d8: m/z 392.2 -> 122.1 (example transition, should be optimized)

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of tandospirone to Tandospirone-d8 against the nominal concentration of the calibration standards.

  • Use a weighted linear regression (e.g., 1/x²) to fit the curve.

  • Determine the concentration of tandospirone in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Metabolic pathway of Tandospirone.

Caption: LC-MS/MS analytical workflow.

References

• 1. Role of tandospirone, a 5-HT1A receptor partial agonist, in the treatment of central nervous system disorders and the underlying mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of CYP3A4 as the primary cytochrome P450 responsible for the metabolism of tandospirone by human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tandospirone-d8 Solution Preparation and Concentration

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, concentration, and storage of Tandospirone-d8 solutions. Tandospirone-d8, a deuterated analog of Tandospirone (B1205299), is a potent and selective 5-HT1A receptor partial agonist.[1] It is commonly used as an internal standard in pharmacokinetic and metabolic studies of Tandospirone due to its similar chemical properties and distinct mass.[2]

Physicochemical Properties and Solubility

Tandospirone Citrate (B86180) presents as a white crystalline powder.[3] Understanding its solubility is critical for preparing accurate and stable solutions. The solubility of Tandospirone and its citrate salt in various common laboratory solvents is summarized below.

Compound	Solvent	Solubility	Concentration (mM)
Tandospirone	DMSO	26 mg/mL	67.79 mM
Ethanol	15 mg/mL	-
Water	Insoluble	-
Tandospirone Citrate	DMSO	100 mg/mL	173.72 mM
Water	5 mg/mL	-
Methanol	Sparingly soluble	-
Ethanol (99.5%)	Very slightly soluble	-
Acetic Acid (100)	Freely soluble	-

Table 1: Solubility of Tandospirone and Tandospirone Citrate.[3][4][5] Note: When using DMSO, it is advisable to use fresh, anhydrous DMSO as absorbed moisture can reduce solubility.[4][5]

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Tandospirone-d8 Stock Solution in DMSO

This protocol describes the preparation of a 1 mg/mL stock solution of Tandospirone-d8 in Dimethyl Sulfoxide (DMSO), a common solvent for creating high-concentration stock solutions of many organic molecules.

Materials:

• Tandospirone-d8 (solid form)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Analytical balance

• Calibrated micropipettes

• Vortex mixer

• Amber glass vial or a clear vial wrapped in aluminum foil

Procedure:

• Weighing: Accurately weigh 1 mg of Tandospirone-d8 powder using an analytical balance and transfer it to a clean, dry amber glass vial.

• Solvent Addition: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the vial containing the Tandospirone-d8.

• Dissolution: Cap the vial securely and vortex the mixture at room temperature until the solid is completely dissolved. Visually inspect the solution to ensure there are no undissolved particles.

• Storage: Store the stock solution at -20°C or -80°C in a tightly sealed container to prevent solvent evaporation and moisture absorption. For long-term storage, -80°C is recommended.[1]

Protocol 2: Preparation of a 100 µg/mL Tandospirone-d8 Working Solution

This protocol outlines the dilution of the 1 mg/mL stock solution to a 100 µg/mL working solution, which may be suitable for various analytical applications.

Materials:

• 1 mg/mL Tandospirone-d8 stock solution in DMSO

• Acetonitrile or other appropriate solvent for the analytical method

• Calibrated micropipettes

• Vortex mixer

• Volumetric flask

Procedure:

• Dilution Calculation: Determine the volume of the stock solution required. To prepare 1 mL of a 100 µg/mL working solution, 100 µL of the 1 mg/mL stock solution is needed.

• Preparation: In a 1 mL volumetric flask, add a portion of the diluent (e.g., acetonitrile).

• Aliquot Transfer: Using a calibrated micropipette, accurately transfer 100 µL of the 1 mg/mL Tandospirone-d8 stock solution into the volumetric flask.

• Final Volume Adjustment: Add the diluent to the flask to reach the 1 mL mark.

• Mixing: Cap the flask and invert it several times or vortex gently to ensure a homogenous solution.

• Use: This working solution is now ready for use in analytical methods, such as for spiking samples or preparing calibration curves.

Solution Stability and Storage

Proper storage is crucial to maintain the integrity of Tandospirone-d8 solutions.

Storage Temperature	Duration in Solvent
-80°C	Up to 1 year
-20°C	Up to 1 month

Table 2: Recommended Storage Conditions for Tandospirone Solutions in Solvent.[4][5]

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use vials before freezing.[1] Solutions should be stored in tightly sealed containers to minimize solvent evaporation.

Visualizing the Experimental Workflow and Signaling Pathway

Experimental Workflow for Tandospirone-d8 Solution Preparation

The following diagram illustrates the key steps involved in preparing Tandospirone-d8 solutions for experimental use.

Workflow for Tandospirone-d8 solution preparation.

Signaling Pathway of Tandospirone

Tandospirone primarily acts as a partial agonist at the 5-HT1A serotonin (B10506) receptors.[6] Its mechanism of action involves the modulation of downstream signaling cascades.

Simplified signaling pathway of Tandospirone via the 5-HT1A receptor.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pmda.go.jp [pmda.go.jp]
• 4. selleckchem.com [selleckchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. What is the mechanism of Tandospirone Citrate? [synapse.patsnap.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Tandospirone-d8 Signal Variability in MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering signal variability with Tandospirone-d8 in mass spectrometry (MS) experiments.

Frequently Asked Questions (FAQs)

Q1: What is Tandospirone-d8 and why is it used in MS analysis?

Tandospirone-d8 is a deuterium-labeled version of Tandospirone (B1205299), a selective 5-HT1A receptor partial agonist.[1][2] In mass spectrometry, it is commonly used as an internal standard (IS) for the quantitative analysis of Tandospirone in biological matrices.[3] The key advantage of using a stable isotope-labeled internal standard like Tandospirone-d8 is that it shares very similar chemical and physical properties with the analyte (Tandospirone), leading to similar behavior during sample preparation and analysis.[4][5]

Q2: I am observing high variability in my Tandospirone-d8 signal between injections. What are the potential causes?

High variability in the internal standard signal is a common issue in LC-MS/MS analysis and can stem from several factors:

• Matrix Effects: Components in the biological matrix (e.g., plasma, urine) can co-elute with Tandospirone-d8 and either suppress or enhance its ionization, leading to inconsistent signal intensity.[4][6]

• Ion Source Instability: Fluctuations in the electrospray ionization (ESI) source, such as an unstable spray or contamination, can cause erratic signal.

• Sample Preparation Inconsistency: Variations in extraction efficiency or sample dilution during preparation can lead to differing amounts of Tandospirone-d8 being introduced to the instrument.

• Instrument Contamination: Buildup of contaminants in the LC system or mass spectrometer can interfere with the signal.

• Instability of the Deuterium (B1214612) Label: In rare cases, the deuterium atoms may be susceptible to back-exchange with protons from the solvent or matrix, especially under certain pH conditions.[5]

Q3: My quantitative results for Tandospirone are inaccurate, even though I am using Tandospirone-d8 as an internal standard. Why might this be?

While stable isotope-labeled internal standards are designed to compensate for variability, inaccuracies can still arise due to:

• Differential Matrix Effects: Even with co-elution, the analyte and the deuterated internal standard can experience different degrees of ion suppression or enhancement.[6][7]

• Chromatographic Shift: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[7] This can lead to the analyte and internal standard experiencing different matrix effects.

• Cross-Contamination: The Tandospirone-d8 standard may contain a small amount of unlabeled Tandospirone, or vice-versa, leading to inaccurate quantification.

• Incorrect Concentration of the Internal Standard: Errors in the preparation of the Tandospirone-d8 spiking solution will lead to systematic errors in the final calculated concentrations.

Troubleshooting Guides

Issue 1: Inconsistent or Low Tandospirone-d8 Signal Intensity

This is one of the most frequent challenges. The following table summarizes potential causes and recommended actions.

Potential Cause	Troubleshooting Step	Expected Outcome
Matrix Effects	Perform a post-extraction addition experiment.	Determine if the matrix is suppressing or enhancing the signal.
Optimize sample preparation to remove interferences (e.g., use a more selective extraction method like SPE).	Improved signal intensity and consistency.
Ion Source Instability	Visually inspect the ESI spray for consistency.	A stable, fine mist should be observed.
Clean the ion source components (e.g., capillary, cone).	Restoration of stable signal.
Sample Preparation Variability	Review and standardize the sample preparation protocol.	Reduced variability in replicate preparations.
Ensure accurate and consistent pipetting of the internal standard.	Consistent IS peak areas across samples.
Instrument Contamination	Flush the LC system with a strong solvent wash.	Removal of contaminants and restoration of signal.
Perform a system bake-out if necessary.	Reduced background noise and improved signal.

Issue 2: Poor Accuracy in Tandospirone Quantification

When the internal standard fails to provide accurate quantification, a systematic investigation is required.

Potential Cause	Troubleshooting Step	Expected Outcome
Differential Matrix Effects	Evaluate the matrix effect on both Tandospirone and Tandospirone-d8.	Determine if the IS is truly tracking the analyte's behavior in the matrix.
Modify chromatographic conditions to separate analytes from interfering matrix components.	Improved accuracy and precision.
Chromatographic Shift	Overlay chromatograms of Tandospirone and Tandospirone-d8 to check for co-elution.	Confirmation of complete or partial co-elution.
Adjust mobile phase composition or gradient to achieve co-elution.	Improved accuracy of quantification.
Purity of Standards	Analyze the Tandospirone-d8 standard alone to check for the presence of unlabeled Tandospirone.	Confirm the isotopic purity of the internal standard.
Analyze the Tandospirone standard to check for any d8-labeled impurities.	Confirm the purity of the analyte standard.
Calibration Curve Issues	Prepare fresh calibration standards and re-run the calibration curve.	A linear and accurate calibration curve.
Evaluate different weighting factors for the regression analysis.	Improved accuracy at the lower and upper ends of the calibration range.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

This protocol helps to determine the extent of ion suppression or enhancement from the sample matrix.

• Prepare three sets of samples:

  • Set A (Neat Solution): Prepare a solution of Tandospirone and Tandospirone-d8 in the final mobile phase composition.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample (e.g., plasma from an untreated subject) using your established procedure. After the final extraction step, spike the extract with the same concentrations of Tandospirone and Tandospirone-d8 as in Set A.

  • Set C (Pre-Extraction Spike): Spike a blank matrix sample with Tandospirone and Tandospirone-d8 at the same concentrations as in Set A before starting the extraction procedure.

• Analyze the samples using your LC-MS/MS method.

• Calculate the Matrix Effect (ME):

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

• Calculate the Recovery (RE):

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

• Calculate the Process Efficiency (PE):

  • PE (%) = (Peak Area in Set C / Peak Area in Set A) * 100

Protocol 2: Tandospirone and Tandospirone-d8 Analysis by LC-MS/MS

This is a general starting method based on published literature.[3][8][9] Optimization will be required for your specific instrument and application.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of plasma, add 25 µL of Tandospirone-d8 internal standard solution (concentration to be optimized).

  • Add 50 µL of 0.1 M NaOH and vortex.

  • Add 1 mL of extraction solvent (e.g., methyl tert-butyl ether), vortex for 5 minutes.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase.

• LC Conditions:

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start with 10% B, ramp to 90% B over 3 minutes, hold for 1 minute, then return to initial conditions and equilibrate.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• MS/MS Conditions (Positive ESI):

  • Ion Source: Electrospray Ionization (ESI), positive mode

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions (Predicted):

    • Tandospirone: Precursor Ion (Q1): m/z 384.2 -> Product Ion (Q3): m/z 122.1

    • Tandospirone-d8: Precursor Ion (Q1): m/z 392.2 -> Product Ion (Q3): m/z 122.1

  • Instrument Parameters: Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) and collision energy for maximum signal intensity.

Visualizations

Caption: A logical workflow for troubleshooting Tandospirone-d8 signal variability.

Caption: Predicted fragmentation pathway of protonated Tandospirone in ESI-MS/MS.

References

• 1. Role of tandospirone, a 5-HT1A receptor partial agonist, in the treatment of central nervous system disorders and the underlying mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. sciex.jp [sciex.jp]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. waters.com [waters.com]
• 7. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Rapid and highly sensitive analysis of benzodiazepines and tandospirone in human plasma by automated on-line column-switching UFLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC-MS/MS Parameters for Tandospirone-d8

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the optimization of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for Tandospirone-d8.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial MRM transitions for Tandospirone-d8?

Q2: I am not observing any signal for my Tandospirone-d8 standard. What are the potential causes?

A2: A complete lack of signal can be due to several factors. A systematic approach to troubleshooting is recommended:

• Standard Integrity: Verify the concentration and integrity of your Tandospirone-d8 standard. Consider preparing a fresh dilution from your stock.

• Instrument Settings:

  • Ionization Source: Ensure the electrospray ionization (ESI) source is turned on and the correct polarity (positive ion mode) is selected.

  • Mass Spectrometer Calibration: Confirm that the mass spectrometer is properly calibrated.

  • MRM Transition: Double-check that the correct precursor and product ions are entered in the acquisition method.

• Infusion Analysis: Perform a direct infusion of the Tandospirone-d8 standard into the mass spectrometer. This will help to verify the compound's ionization and fragmentation and allow for optimization of source parameters without the complexity of the LC system.

• LC System: If a signal is observed during infusion but not with LC-MS/MS, investigate the chromatographic system for leaks, clogs, or incorrect mobile phase composition.

Q3: The signal intensity for Tandospirone-d8 is very low. How can I improve it?

A3: Low signal intensity can be addressed by optimizing several parameters:

• Ion Source Parameters: Optimize the ion source settings, including capillary voltage, source temperature, and gas flows (nebulizer, heater, and curtain gas). These parameters can significantly impact ionization efficiency.

• Collision Energy (CE): The collision energy is a critical parameter for fragmentation. Perform a CE optimization experiment to determine the voltage that yields the highest intensity for your chosen product ion.

• Declustering Potential (DP): Optimize the declustering potential to prevent in-source fragmentation of the precursor ion before it enters the collision cell.

• Mobile Phase Composition: Ensure the mobile phase is compatible with efficient ionization. For compounds like Tandospirone, an acidic mobile phase (e.g., with 0.1% formic acid) is often used to promote protonation in positive ion mode.

• Chromatography: Poor peak shape can lead to lower apparent signal intensity. Optimize the chromatographic conditions to achieve a sharp, symmetrical peak.

Q4: I'm observing significant peak tailing or splitting for Tandospirone-d8. What could be the cause?

A4: Poor peak shape is often related to chromatographic issues:

• Column Choice: Ensure you are using a suitable column (e.g., a C18 reversed-phase column) and that it has not degraded.

• Mobile Phase pH: The pH of the mobile phase can affect the peak shape of ionizable compounds. Experiment with slight adjustments to the mobile phase pH.

• Injection Solvent: Injecting the sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion. Try to dissolve your sample in the initial mobile phase.

• Column Contamination: Contaminants from previous injections can interact with the analyte and cause peak tailing. Implement a robust column washing procedure.

• Extra-column Volume: Excessive tubing length or dead volume in the system can contribute to peak broadening.

Troubleshooting Guides

Problem: High Background Noise

Potential Cause	Troubleshooting Steps
Contaminated Mobile Phase or LC System	Prepare fresh mobile phase using high-purity solvents and additives. Flush the entire LC system thoroughly.
Matrix Effects	If analyzing samples in a complex matrix (e.g., plasma), implement a more effective sample preparation method (e.g., solid-phase extraction) to remove interfering components.[1][2][3]
Leaks in the LC System	Inspect all fittings and connections for any signs of leaks, which can introduce air and cause baseline instability.
Dirty Ion Source	Clean the ion source components according to the manufacturer's recommendations.

Problem: Inconsistent Retention Times

Potential Cause	Troubleshooting Steps
Fluctuations in Pump Performance	Check the pump pressure trace for any irregularities. Degas the mobile phases to prevent bubble formation.
Column Temperature Variations	Ensure the column oven is maintaining a stable temperature.
Changes in Mobile Phase Composition	Prepare fresh mobile phase and ensure accurate mixing of solvents.
Column Degradation	If the column has been used extensively, it may need to be replaced.

Experimental Protocols

Protocol 1: Direct Infusion for Parameter Optimization

• Prepare a Tandospirone-d8 solution: Prepare a 1 µg/mL solution of Tandospirone-d8 in a 50:50 mixture of acetonitrile (B52724) and water with 0.1% formic acid.

• Infuse the solution: Using a syringe pump, infuse the solution directly into the mass spectrometer's ion source at a flow rate of 5-10 µL/min.

• Optimize Ion Source Parameters: While infusing, adjust the ion source parameters (capillary voltage, source temperature, gas flows) to maximize the signal intensity of the precursor ion (m/z 392.5).

• Perform a Product Ion Scan: With the optimized source parameters, perform a product ion scan of the precursor ion (m/z 392.5) to identify the most abundant and stable product ions.

• Optimize Collision Energy: For the selected product ion(s), perform a collision energy optimization to find the voltage that yields the highest fragment ion intensity.

Protocol 2: Basic LC-MS/MS Method Development

• LC System:

  • Column: C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm).[3]

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.4 mL/min.[3]

  • Gradient: Start with a suitable gradient (e.g., 5% B, hold for 0.5 min, ramp to 95% B over 2 min, hold for 1 min, then return to initial conditions and equilibrate).

  • Injection Volume: 10 µL.[3]

• MS System:

  • Ionization Mode: Positive Electrospray Ionization (ESI).

  • MRM Transitions:

    • Tandospirone (for reference): m/z 384.2 → 122.1 (example)

    • Tandospirone-d8: m/z 392.5 → 122.1 (proposed starting point)

  • Optimized Parameters: Use the ion source and collision energy parameters determined from the direct infusion experiment.

Quantitative Data Summary

Table 1: Proposed Initial MRM Transitions for Tandospirone-d8

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
Tandospirone-d8	392.5	122.1	Positive ESI

Note: These are suggested starting points and should be empirically optimized on your specific instrument.

Table 2: Example LC-MS/MS Parameters for the Structurally Similar Buspirone-d8[1][2][3]

Parameter	Value
LC Conditions
Column	C18 Reversed-Phase
Mobile Phase	Acetonitrile and 5 mM Ammonium Acetate with Trifluoroacetic Acid[1][2]
Flow Rate	0.4 mL/min[3]
MS Conditions
Ionization Mode	Positive ESI
Precursor Ion (m/z)	394.3
Product Ion (m/z)	122.1

Visualizations

Caption: A typical experimental workflow for LC-MS/MS method development.

References

• 1. A sensitive LC-ESI-MS/MS method for the quantification of low concentrations of buspirone in human plasma - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Quantification of Tandospirone with Tandospirone-d8

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing and troubleshooting matrix effects during the quantification of Tandospirone (B1205299) using its stable isotope-labeled internal standard, Tandospirone-d8, by LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in Tandospirone quantification?

A1: Matrix effects are the alteration of ionization efficiency for an analyte, in this case, Tandospirone, by co-eluting, undetected components in the sample matrix (e.g., plasma, urine).[1][2] This phenomenon can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), which can negatively impact the accuracy, precision, and sensitivity of the quantification.[3][4]

Q2: How does Tandospirone-d8, as a stable isotope-labeled internal standard (SIL-IS), help in mitigating matrix effects?

A2: Tandospirone-d8 is the ideal internal standard because it is chemically identical to Tandospirone, with the only difference being the presence of eight deuterium (B1214612) atoms. This near-identical chemical nature means it co-elutes with Tandospirone and experiences the same degree of ion suppression or enhancement.[5] By calculating the ratio of the analyte signal to the internal standard signal, the variability introduced by the matrix effect can be normalized, leading to more accurate and precise results.

Q3: What are the common causes of matrix effects in bioanalytical samples?

A3: Matrix effects can be caused by a variety of endogenous and exogenous substances. Common sources include:

• Endogenous components: Phospholipids, salts, proteins, and metabolites naturally present in biological samples.

• Exogenous components: Dosing vehicles, anticoagulants (e.g., heparin), and co-administered drugs.[6]

Q4: Can a SIL-IS like Tandospirone-d8 always completely compensate for matrix effects?

A4: While highly effective, a SIL-IS may not perfectly compensate for matrix effects in all situations. Severe ion suppression can affect both the analyte and the internal standard to the point where the signal is too low for reliable detection. Additionally, if chromatographic separation is poor, the analyte and internal standard may not experience the exact same matrix effect at every point across the peak. Therefore, it is crucial to assess the matrix effect during method validation.

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Poor precision and/or accuracy in QC samples	Significant matrix effects are present and not being fully compensated for by the internal standard.	1. Evaluate Matrix Factor: Quantify the extent of ion suppression or enhancement using a post-extraction addition experiment. 2. Improve Sample Preparation: Enhance the sample clean-up to remove interfering matrix components. Consider switching from protein precipitation to liquid-liquid extraction (LLE) or solid-phase extraction (SPE). 3. Optimize Chromatography: Modify the LC method (e.g., change column, mobile phase, or gradient) to separate Tandospirone from the interfering components.
Inconsistent or variable Tandospirone-d8 response	The degree of ion suppression or enhancement varies between different lots of the biological matrix.	1. Assess Lot-to-Lot Variability: Perform the matrix effect experiment using at least six different lots of the biological matrix. 2. Enhance Sample Clean-up: A more robust sample preparation method is likely needed to remove the variable interfering components.
High background or "noisy" baseline	Insufficient sample clean-up or carryover from previous injections.	1. Improve Sample Preparation: Use a more effective extraction method (LLE or SPE). 2. Optimize Wash Solvents: Ensure the autosampler wash solvents are effective at cleaning the injection needle between samples. 3. Check for Carryover: Inject a blank sample after a high concentration standard to assess for carryover.
Peak tailing or splitting for both Tandospirone and Tandospirone-d8	Column contamination or degradation.	1. Flush the Column: Flush the column with a strong solvent to remove contaminants. 2. Replace the Column: If flushing does not resolve the issue, the column may need to be replaced.

Experimental Protocols

Protocol for Quantitative Assessment of Matrix Effects

This protocol is based on the post-extraction addition method, which is a standard approach for evaluating matrix effects in bioanalytical method validation.[7]

Objective: To quantify the matrix effect on Tandospirone and Tandospirone-d8 by comparing the instrument response of the analytes in a clean solution to their response in an extracted blank matrix.

Materials:

• Blank biological matrix (e.g., human plasma) from at least six different sources

• Tandospirone and Tandospirone-d8 stock solutions

• All necessary solvents and reagents for sample preparation and LC-MS/MS analysis

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike Tandospirone and Tandospirone-d8 into the final reconstitution solvent at low and high concentrations.

  • Set B (Post-Extraction Spike): Extract blank plasma samples according to your established procedure. Spike Tandospirone and Tandospirone-d8 into the extracted matrix at the same low and high concentrations as Set A.

  • Set C (Pre-Extraction Spike): Spike Tandospirone and Tandospirone-d8 into blank plasma at low and high concentrations before extraction. Process these samples as you would an actual study sample.

• Analyze the samples using the validated LC-MS/MS method.

• Calculate the following parameters:

  • Matrix Factor (MF):

    • MF = (Peak Response in Set B) / (Peak Response in Set A)

    • An MF of 1 indicates no matrix effect.

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • Recovery (RE):

    • RE = (Peak Response in Set C) / (Peak Response in Set B)

  • Internal Standard Normalized Matrix Factor (IS-Normalized MF):

    • IS-Normalized MF = (MF of Tandospirone) / (MF of Tandospirone-d8)

    • The acceptance criteria for the coefficient of variation (CV%) of the IS-Normalized MF across the different matrix lots should be ≤15%.

Representative LC-MS/MS Method Parameters

The following are example parameters based on published methods for Tandospirone quantification.[8]

Sample Preparation (Liquid-Liquid Extraction):

• To 200 µL of plasma, add 25 µL of Tandospirone-d8 internal standard solution.

• Add 100 µL of 0.1 M NaOH and vortex.

• Add 1 mL of ethyl acetate, vortex for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness.

• Reconstitute the residue in 100 µL of mobile phase.

Chromatographic Conditions:

• Column: C18 column (e.g., Zorbax XDB C18, 4.6 x 50 mm, 5 µm)

• Mobile Phase: Methanol:Water:Formic Acid (80:20:0.5, v/v/v)[8]

• Flow Rate: 0.5 mL/min

• Injection Volume: 10 µL

Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Tandospirone: To be determined based on instrument tuning

  • Tandospirone-d8: To be determined based on instrument tuning

Data Presentation

The following tables present illustrative data for a successful matrix effect evaluation, as specific data for Tandospirone/Tandospirone-d8 is not publicly available.

Table 1: Matrix Factor and Recovery of Tandospirone and Tandospirone-d8

Concentration	Analyte	Matrix Lot	Peak Area (Neat Solution - A)	Peak Area (Post-Spike - B)	Peak Area (Pre-Spike - C)	Matrix Factor (B/A)	Recovery % (C/B)
Low QC	Tandospirone	1	50,000	45,000	38,250	0.90	85
2	51,000	44,880	38,148	0.88	85
Tandospirone-d8	1	100,000	91,000	77,350	0.91	85
2	102,000	89,760	76,296	0.88	85
High QC	Tandospirone	1	500,000	460,000	391,000	0.92	85
2	510,000	453,900	385,815	0.89	85
Tandospirone-d8	1	1,000,000	930,000	790,500	0.93	85
2	1,020,000	907,800	771,630	0.89	85

Table 2: Internal Standard Normalized Matrix Factor

Concentration	Matrix Lot	IS-Normalized Matrix Factor
Low QC	1	0.99
2	1.00
3	0.98
4	1.01
5	0.99
6	1.02
Mean	1.00
CV%	1.5%
High QC	1	0.99
2	1.00
3	0.98
4	1.02
5	0.99
6	1.01
Mean	1.00
CV%	1.4%

Visualizations

Caption: Workflow for assessing matrix effects using the post-extraction addition method.

Caption: Simplified signaling pathway of Tandospirone's anxiolytic action.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Ion Suppression in LC–MS–MS Analysis | PDF | Mass Spectrometry | Elution [scribd.com]
• 3. DSpace [research-repository.griffith.edu.au]
• 4. Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC−MS/MS: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. [PDF] Quantification of nardosinone in rat plasma using liquid chromatography-tandem mass spectrometry and its pharmacokinetics application. | Semantic Scholar [semanticscholar.org]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. frontiersin.org [frontiersin.org]

Technical Support Center: Tandospirone &amp; Tandospirone-d8 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the chromatographic peak shape of Tandospirone and its deuterated internal standard, Tandospirone-d8.

Frequently Asked Questions (FAQs)

Q1: Why am I observing peak tailing with Tandospirone and Tandospirone-d8?

Peak tailing is a common issue when analyzing basic compounds like Tandospirone. The primary cause is often secondary interactions between the positively charged analyte and negatively charged residual silanol (B1196071) groups on the silica-based column packing material.[1][2] This interaction slows down a portion of the analyte molecules, resulting in a "tailing" effect on the peak. Other potential causes include column overload and extra-column dead volume.[3][4][5]

Q2: How can I reduce or eliminate peak tailing?

There are several strategies to mitigate peak tailing for Tandospirone:

• Mobile Phase pH Adjustment: Operating at a low pH (e.g., pH 2.5-3.5) using an acidic modifier like formic acid ensures that Tandospirone (a basic compound) is fully protonated (positively charged).[6] This also suppresses the ionization of acidic silanols on the column surface, minimizing the undesirable secondary interactions.[2]

• Use of an Appropriate Column: Employing a high-purity, end-capped C18 or C8 column can significantly reduce the number of available free silanols.[7] Alternatively, columns with different stationary phases, such as phenyl-hexyl, or those with charged surface particles are designed to improve the peak shape for basic analytes.[8]

• Mobile Phase Additives: Incorporating a buffer (e.g., ammonium (B1175870) formate (B1220265) or ammonium acetate) into the mobile phase can help maintain a consistent pH and ionic strength, which can improve peak shape.[2][3]

• Reduce Sample Concentration: Injecting a lower concentration of your sample can prevent column overload, which is another cause of peak tailing.[1][3]

• System Optimization: Ensure that all tubing and connections are properly fitted to minimize dead volume, which can contribute to peak distortion.[4][5]

Q3: My Tandospirone peak is fronting. What is the cause and how can I fix it?

Peak fronting is typically caused by column overload or injecting a sample dissolved in a solvent that is significantly stronger than the mobile phase.[9]

• Solution for Overload: Dilute your sample and inject a smaller volume.

• Solution for Solvent Mismatch: Ensure your sample is dissolved in the initial mobile phase or a weaker solvent. A strong sample solvent can cause the analyte band to spread prematurely at the column inlet.

Q4: I am seeing split peaks for both Tandospirone and Tandospirone-d8. What should I do?

If all peaks in your chromatogram are splitting, it often points to a physical problem in the system.[1]

• Check for Column Contamination/Void: The inlet of the guard or analytical column may be blocked or have developed a void. Try backflushing the column or replacing the guard column. If the problem persists, the analytical column may need replacement.

• Injection Solvent: A mismatch between the injection solvent and the mobile phase can sometimes cause peak splitting. Ensure the sample is fully dissolved and compatible with the mobile phase.[1]

Troubleshooting Workflows & Diagrams

A logical approach to troubleshooting is crucial for efficiently resolving peak shape issues.

References

• 1. silicycle.com [silicycle.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 6. agilent.com [agilent.com]
• 7. agilent.com [agilent.com]
• 8. waters.com [waters.com]
• 9. Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions [mtc-usa.com]

Tandospirone-d8 stability issues in biological samples

Welcome to the technical support center for Tandospirone-d8. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on potential stability issues encountered when using Tandospirone-d8 as an internal standard in biological samples.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of Tandospirone-d8 in biological samples?

A1: The stability of deuterated internal standards like Tandospirone-d8 can be influenced by several factors:

• pH: Acidic or basic conditions can catalyze the exchange of deuterium (B1214612) atoms with protons from the surrounding matrix, particularly if the deuterium labels are in labile positions.[1] It is advisable to maintain the pH of your samples as close to neutral as possible, if compatible with your analytical method.[1]

• Temperature: Higher temperatures can accelerate both chemical degradation and deuterium-hydrogen exchange.[1] Therefore, proper storage at low temperatures (e.g., -20°C or -80°C) is crucial.

• Light Exposure: Like many organic molecules, Tandospirone-d8 may be susceptible to photodegradation. It is recommended to store solutions in amber vials or in the dark to minimize light exposure.[1][2]

• Matrix Components: Enzymes and other reactive species within biological matrices such as plasma or urine can potentially contribute to the degradation of the internal standard.

• Solvent Selection: The choice of solvent for stock and working solutions is critical. Protic solvents, especially under non-neutral pH conditions, can facilitate deuterium exchange. High-purity aprotic solvents like acetonitrile (B52724) are often recommended.[2]

Q2: What are the signs of Tandospirone-d8 instability in my analytical run?

A2: Instability of your deuterated internal standard can manifest in several ways:

• Inconsistent or low internal standard signal: A decreasing or variable signal for Tandospirone-d8 across a batch of samples can indicate degradation.[1]

• Inaccurate or inconsistent quantitative results: If the internal standard is not stable, it cannot effectively compensate for variations in sample processing, leading to poor accuracy and precision in your quality control (QC) samples.[3]

• Appearance of a peak at a lower m/z: The loss of deuterium atoms and their replacement with hydrogen (H/D exchange) will result in a decrease in the mass of the internal standard, which may be detectable by mass spectrometry.[1]

• Shift in retention time: While less common for deuterated standards, significant degradation could potentially lead to a shift in chromatographic retention time.[1]

Q3: What are the best practices for storing Tandospirone-d8 stock and working solutions?

A3: To ensure the long-term stability of your Tandospirone-d8 solutions, follow these guidelines:

• Stock Solutions: Prepare stock solutions in a high-purity aprotic solvent such as acetonitrile or methanol. Store them in tightly sealed, amber vials at -20°C or lower for long-term storage.[2] It is also advisable to prepare smaller aliquots for daily use to avoid repeated freeze-thaw cycles of the main stock.[4]

• Working Solutions: Prepare working solutions fresh as needed by diluting the stock solution. If storage is necessary, they should be kept under the same conditions as the stock solution.

• Avoid Aqueous Storage: Long-term storage of deuterated standards in aqueous solutions is generally not recommended due to the increased risk of deuterium-hydrogen exchange.[5]

Troubleshooting Guide

This guide provides a structured approach to troubleshooting common issues related to Tandospirone-d8 stability.

Observed Issue	Potential Cause	Troubleshooting Steps
Decreasing Tandospirone-d8 response over the analytical run	Autosampler Instability: The internal standard may be degrading in the autosampler over the course of the analysis.	1. Perform an autosampler stability experiment by re-injecting a set of QC samples at the beginning and end of a typical run time. 2. Ensure the autosampler is temperature-controlled (e.g., 4°C). 3. Consider the composition of your reconstitution solvent; avoid strongly acidic or basic conditions.
High variability in Tandospirone-d8 peak area between samples	Inconsistent Sample Processing: Variability in extraction efficiency or matrix effects can lead to inconsistent internal standard response.[3] Degradation during sample preparation: The internal standard may be degrading during steps like sample thawing, vortexing, or evaporation.	1. Review your sample preparation workflow for consistency. 2. Conduct a short-term (bench-top) stability experiment to ensure Tandospirone-d8 is stable for the duration of your sample processing.[6] 3. Evaluate matrix effects by comparing the internal standard response in neat solution versus post-extraction spiked blank matrix.[6]
Poor accuracy and precision in QC samples	Degradation during storage: The internal standard may have degraded during long-term storage or through multiple freeze-thaw cycles. Isotopic Exchange: The deuterium labels may be exchanging with protons from the matrix or solvents.	1. Prepare a fresh stock solution of Tandospirone-d8 and re-prepare QC samples.[1] 2. Perform a freeze-thaw stability experiment by analyzing QC samples after at least three freeze-thaw cycles.[6] 3. To investigate isotopic exchange, incubate Tandospirone-d8 in a blank matrix for a duration equivalent to your sample preparation and analysis time, then analyze for the presence of the non-deuterated Tandospirone.[3]

Quantitative Data Summary

The following tables present hypothetical data from stability experiments for Tandospirone-d8 in human plasma. These tables are for illustrative purposes to guide your own data analysis. Acceptance criteria are typically that the mean concentration should be within ±15% of the nominal concentration.[7]

Table 1: Freeze-Thaw Stability of Tandospirone-d8

Analyte Concentration (ng/mL)	Cycle 1 (% of Nominal)	Cycle 2 (% of Nominal)	Cycle 3 (% of Nominal)
5 (Low QC)	98.5	97.2	95.8
500 (High QC)	101.2	99.8	98.9

Table 2: Short-Term (Bench-Top) Stability of Tandospirone-d8 at Room Temperature

Analyte Concentration (ng/mL)	0 hours (% of Nominal)	4 hours (% of Nominal)	8 hours (% of Nominal)
5 (Low QC)	100.8	99.1	97.5
500 (High QC)	99.5	98.7	98.1

Table 3: Long-Term Stability of Tandospirone-d8 at -80°C

Analyte Concentration (ng/mL)	1 Month (% of Nominal)	3 Months (% of Nominal)	6 Months (% of Nominal)
5 (Low QC)	99.3	98.5	96.9
500 (High QC)	102.1	100.4	99.2

Experimental Protocols

Protocol 1: Freeze-Thaw Stability Assessment

• Objective: To determine the stability of Tandospirone-d8 in a biological matrix after repeated freeze-thaw cycles.

• Procedure:

  • Prepare at least five replicates of low and high concentration QC samples in the relevant biological matrix.

  • Store the QC samples at the intended storage temperature (e.g., -80°C) for at least 24 hours.

  • Thaw the samples completely at room temperature.

  • Once thawed, refreeze the samples at the storage temperature for at least 12 hours. This completes one freeze-thaw cycle.

  • Repeat this process for a minimum of three cycles.

  • After the final cycle, process the samples and analyze them with a fresh set of calibration standards.

  • Compare the results to the nominal concentrations.

Protocol 2: Short-Term (Bench-Top) Stability Assessment

• Objective: To evaluate the stability of Tandospirone-d8 in the biological matrix at room temperature for a period that simulates the sample handling and preparation time.

• Procedure:

  • Prepare at least five replicates of low and high concentration QC samples.

  • Allow the samples to sit at room temperature for a predefined period (e.g., 4, 8, or 24 hours).

  • At the end of the period, process the samples and analyze them.

  • Compare the results to freshly prepared calibration standards and QC samples that were not left at room temperature.

Visualizations

Caption: Workflow for Freeze-Thaw Stability Assessment.

Caption: Simplified Signaling Pathway of Tandospirone.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]
• 6. benchchem.com [benchchem.com]
• 7. ema.europa.eu [ema.europa.eu]

Technical Support Center: Addressing Ion Suppression with Tandospirone-d8

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding ion suppression when using Tandospirone-d8 as an internal standard in LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how can it affect my Tandospirone analysis?

A1: Ion suppression is a matrix effect frequently encountered in Liquid Chromatography-Mass Spectrometry (LC-MS). It refers to the reduction in the ionization efficiency of a target analyte, in this case, Tandospirone, due to the presence of co-eluting components from the sample matrix (e.g., plasma, urine).[1][2][3] This suppression can lead to a decreased signal intensity, which negatively impacts the accuracy, precision, and sensitivity of your quantitative analysis, potentially leading to an underestimation of the Tandospirone concentration.[4]

Q2: I am using Tandospirone-d8, a deuterated internal standard. Shouldn't this automatically correct for ion suppression?

A2: Ideally, a deuterated internal standard like Tandospirone-d8 will co-elute with the unlabeled Tandospirone and experience the same degree of ion suppression. By calculating the ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved.[4][5] However, perfect correction is not always guaranteed. If there is a slight chromatographic separation between Tandospirone and Tandospirone-d8 (due to the deuterium (B1214612) isotope effect), they may be affected differently by matrix components, leading to inaccurate results.[5][6]

Q3: What are the common sources of ion suppression in bioanalytical methods?

A3: Ion suppression can be caused by various endogenous and exogenous substances. Common sources include:

• Endogenous matrix components: Salts, phospholipids, proteins, and metabolites naturally present in biological samples.[1]

• Exogenous substances: Dosing vehicles, co-administered drugs, and contaminants introduced during sample preparation, such as plasticizers from labware.[1]

• Mobile phase additives: Some ion-pairing agents can cause significant suppression.

Q4: How can I quantitatively assess the extent of ion suppression in my Tandospirone assay?

A4: The degree of ion suppression can be quantitatively evaluated by calculating the Matrix Factor (MF) and the Internal Standard Normalized Matrix Factor (IS-normalized MF).[1][7] An MF value of less than 1 indicates ion suppression, while a value greater than 1 suggests ion enhancement. The IS-normalized MF corrects the analyte's matrix factor with that of the internal standard, providing a more accurate assessment of the method's robustness against matrix effects.[7][8]

Troubleshooting Guides

Issue 1: Low Tandospirone signal in matrix samples compared to neat standards, despite using Tandospirone-d8.

This is a classic indication that the internal standard is not fully compensating for the matrix effect.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low analyte signal.

Detailed Steps:

• Verify Co-elution: Inject a mixed standard of Tandospirone and Tandospirone-d8 to confirm they have identical retention times. Even a small offset can lead to differential ion suppression.[5][6]

• Perform Post-Column Infusion: This experiment helps identify regions in the chromatogram where ion suppression is most pronounced.

• Optimize Chromatography: Adjust the mobile phase gradient or change the analytical column to shift the elution of Tandospirone away from the suppression zones.[9]

• Enhance Sample Preparation: Implement more rigorous sample cleanup techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.

• Calculate Matrix Factor: Quantify the extent of ion suppression to determine if the implemented changes are effective.

Issue 2: High variability in Tandospirone-d8 signal across different samples.

This suggests that the matrix composition is highly variable between samples, leading to inconsistent ion suppression.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for variable internal standard signal.

Detailed Steps:

• Review Sample Preparation Consistency: Ensure that the sample preparation procedure is being performed consistently for all samples.

• Use Matrix-Matched Calibrators: Prepare calibration standards and quality controls in the same biological matrix as the unknown samples to compensate for consistent matrix effects.[3]

• Implement a More Robust Sample Preparation: Techniques like SPE are generally better at removing matrix interferences than simpler methods like protein precipitation.

• Evaluate Matrix Effect in Different Lots: Assess the matrix effect in at least six different lots of the biological matrix to ensure the method is rugged.[7]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Identify Ion Suppression Zones

Objective: To qualitatively identify the retention time regions where co-eluting matrix components cause ion suppression.

Experimental Setup:

Caption: Experimental setup for post-column infusion.

Methodology:

• Prepare a standard solution of Tandospirone and Tandospirone-d8 in a suitable solvent at a concentration that provides a stable and moderate signal.

• Set up the LC-MS/MS system with the analytical column.

• Connect the outlet of the analytical column to one inlet of a T-piece.

• Connect a syringe pump containing the standard solution to the other inlet of the T-piece.

• Connect the outlet of the T-piece to the mass spectrometer's ion source.

• Begin infusing the standard solution at a low, constant flow rate (e.g., 10 µL/min).

• Once a stable baseline signal is achieved for both Tandospirone and Tandospirone-d8, inject an extracted blank matrix sample onto the LC column.

• Monitor the signal for both compounds throughout the chromatographic run. Dips in the baseline indicate regions of ion suppression.[9][10]

Protocol 2: Quantitative Assessment of Matrix Effects

Objective: To calculate the Matrix Factor (MF) and the Internal Standard Normalized Matrix Factor (IS-normalized MF).

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike Tandospirone and Tandospirone-d8 into the mobile phase at low and high concentrations.

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank biological matrix. Spike Tandospirone and Tandospirone-d8 into the extracted matrix at the same low and high concentrations as Set A.

  • Set C (Pre-Spiked Matrix): Spike Tandospirone and Tandospirone-d8 into the blank biological matrix before extraction at the same low and high concentrations. (This set is used to determine recovery, which is not detailed here but is part of a full method validation).

• Analyze all samples by LC-MS/MS.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

• Calculate the Internal Standard Normalized Matrix Factor (IS-normalized MF):

  • IS-normalized MF = (MF of Tandospirone) / (MF of Tandospirone-d8)

Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized MF from the different lots of matrix should not be greater than 15%.[7]

Data Presentation

Table 1: Hypothetical Matrix Factor (MF) and IS-Normalized MF Data for Tandospirone

Matrix Lot	Tandospirone Peak Area (Set B)	Tandospirone Peak Area (Set A)	Tandospirone MF	Tandospirone-d8 Peak Area (Set B)	Tandospirone-d8 Peak Area (Set A)	Tandospirone-d8 MF	IS-Normalized MF
1	85,000	100,000	0.85	86,000	100,000	0.86	0.99
2	82,000	100,000	0.82	84,000	100,000	0.84	0.98
3	88,000	100,000	0.88	89,000	100,000	0.89	0.99
4	80,000	100,000	0.80	81,000	100,000	0.81	0.99
5	90,000	100,000	0.90	91,000	100,000	0.91	0.99
6	84,000	100,000	0.84	85,000	100,000	0.85	0.99
Mean	0.85	0.86	0.99
%CV	4.7%	4.1%	0.5%

Table 2: Typical LC-MS/MS Parameters for Tandospirone Analysis

Parameter	Value
LC System	UPLC System
Column	C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 min
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole
Ionization Mode	ESI Positive
MRM Transition (Tandospirone)	m/z 386.2 -> 122.1
MRM Transition (Tandospirone-d8)	m/z 394.2 -> 122.1
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C

Note: These parameters are illustrative and should be optimized for your specific instrumentation and application.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. e-b-f.eu [e-b-f.eu]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]

Technical Support Center: Minimizing Carryover of Tandospirone and Tandospirone-d8

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize carryover of Tandospirone (B1205299) and its deuterated internal standard, Tandospirone-d8, during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is analyte carryover and why is it a concern for Tandospirone and Tandospirone-d8 analysis?

A1: Analyte carryover is the appearance of a small peak in a blank injection that follows a high-concentration sample injection.[1][2] This occurs when residual amounts of Tandospirone or Tandospirone-d8 from a previous injection remain in the LC-MS/MS system, leading to inaccurate quantification, especially at the lower limit of quantitation (LLOQ).[3][4] Minimizing carryover is crucial for reliable and reproducible bioanalytical data.[5]

Q2: What are the common sources of carryover in an LC-MS/MS system?

A2: Common sources of carryover include the autosampler needle, injection valve, sample loop, transfer tubing, and the analytical column itself.[6] Adsorption of the analyte onto these surfaces is a primary cause.[6] Worn or dirty rotor seals in the injection valve are also a frequent cause of carryover.[4]

Q3: What is an acceptable level of carryover for Tandospirone and Tandospirone-d8?

A3: According to regulatory guidelines for bioanalytical method validation, carryover in a blank sample following the highest calibration standard should not be more than 20% of the analyte response at the Lower Limit of Quantitation (LLOQ) and 5% for the internal standard.[7]

Q4: How can I differentiate between carryover and system contamination?

A4: To distinguish between carryover and contamination, a specific injection sequence is recommended.[4] In the case of carryover, injecting a series of blank samples after a high-concentration standard will show a progressively decreasing peak area.[1] If the peak area remains relatively constant across multiple blank injections, it is likely due to contamination of the mobile phase, solvent lines, or the blank solution itself.[4][8]

Troubleshooting Guides

Guide 1: Systematic Approach to Identifying the Source of Carryover

This guide provides a step-by-step workflow to systematically isolate the source of carryover for Tandospirone and Tandospirone-d8.

Experimental Protocol: Carryover Source Identification

• Initial Carryover Check:

  • Inject a high-concentration Tandospirone standard.

  • Immediately inject a blank sample (mobile phase or reconstitution solvent).

  • If a peak corresponding to Tandospirone is observed in the blank injection and meets the carryover criteria (e.g., >20% of LLOQ), proceed to the next step.

• Isolating the Injector and Fluidics:

  • Replace the analytical column with a zero-dead-volume union.

  • Repeat the injection sequence of a high-concentration standard followed by a blank.

  • If carryover persists, the source is likely in the autosampler (needle, rotor seal, sample loop) or connecting tubing.

  • If carryover is significantly reduced or eliminated, the analytical column is a primary contributor.

• Evaluating the Autosampler:

  • Inspect and clean the autosampler needle and injection port.

  • If the problem persists, replace the rotor seal and sample loop.

  • Optimize the needle wash procedure by using a stronger wash solvent and increasing the wash volume and/or duration.

Troubleshooting Logic Diagram

Caption: Systematic workflow for identifying the source of Tandospirone carryover.

Guide 2: Optimizing Wash Solvents and Procedures

An effective wash procedure is critical for minimizing carryover. Tandospirone, being a basic compound, may require specific solvent compositions for efficient removal from system surfaces.

Experimental Protocol: Wash Solvent Optimization

• Baseline Measurement:

  • Establish the baseline carryover percentage with your current wash solvent (e.g., 50:50 Methanol (B129727):Water).

  • Inject the highest calibration standard of Tandospirone, followed by a blank injection. Calculate the carryover percentage relative to the LLOQ.

• Test a Range of Wash Solvents:

  • Prepare a series of wash solutions with varying compositions. Good starting points for basic compounds like Tandospirone include:

    • High organic content (e.g., 90% Acetonitrile or Methanol with 0.1% Formic Acid).

    • Addition of a stronger, less polar solvent like Isopropanol (e.g., 50:50 Isopropanol:Acetonitrile).

    • A basic modifier to neutralize residual acidic sites on surfaces (e.g., 0.1% Ammonium (B1175870) Hydroxide in organic solvent).

  • For each test solvent, perform at least two wash cycles.

  • Repeat the high-concentration standard and blank injection sequence for each new wash solvent.

• Evaluate Wash Volume and Duration:

  • Once an effective solvent composition is identified, evaluate the effect of increasing the wash volume and/or the number of wash cycles.

  • Inject the high-concentration standard followed by a blank, using the optimized wash solvent with increased volume or cycles.

Data Presentation: Wash Solvent Optimization for Tandospirone Carryover

Wash Solvent Composition	Wash Cycles	Wash Volume (µL)	Tandospirone Carryover (% of LLOQ)	Tandospirone-d8 Carryover (% of LLOQ)
50:50 Methanol:Water	1	500	35.2%	8.1%
90:10 Acetonitrile:Water + 0.1% Formic Acid	1	500	18.5%	4.5%
50:50 Isopropanol:Acetonitrile	1	500	12.1%	3.2%
90:10 Acetonitrile:Water + 0.1% Ammonium Hydroxide	1	500	9.8%	2.5%
90:10 Acetonitrile:Water + 0.1% Ammonium Hydroxide	2	1000	< 5.0%	< 1.0%

Note: The data presented in this table is illustrative and will vary based on the specific LC-MS/MS system and method conditions.

Wash Solvent Selection Workflow

Caption: Workflow for optimizing the autosampler wash solvent and procedure.

Guide 3: Mobile Phase and Column Conditioning

The composition of the mobile phase and proper column conditioning can significantly impact carryover.

Experimental Protocol: Mobile Phase and Gradient Optimization

• Mobile Phase Composition:

  • For Tandospirone analysis, a typical mobile phase consists of an organic solvent (e.g., methanol or acetonitrile) and an aqueous component with a modifier (e.g., formic acid or ammonium acetate).[8][9]

  • To reduce carryover, ensure the final mobile phase composition at the end of the gradient is strong enough to elute any remaining Tandospirone from the column. Consider increasing the percentage of the organic solvent in the final step of the gradient.

• Column Wash Step:

  • Incorporate a high-organic wash step at the end of each injection's gradient profile before re-equilibration. For example, hold at 95% organic for 1-2 minutes.

  • Ensure the column is adequately re-equilibrated to the initial mobile phase conditions before the next injection to ensure reproducible chromatography.

Signaling Pathway Analogy: Analyte Retention and Elution

While not a biological signaling pathway, the principles of analyte interaction with the stationary phase can be visualized similarly.

Caption: Analyte interaction with the stationary phase leading to potential carryover.

References

• 1. sciex.jp [sciex.jp]
• 2. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 3. Development of a sensitive LC-MS/MS assay to support human microdose study for an oral agonist of the GLP-1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. bioanalytical method validation: Topics by Science.gov [science.gov]
• 6. researchgate.net [researchgate.net]
• 7. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Simultaneous determination of tandospirone and its active metabolite, 1-[2-pyrimidyl]-piperazine in rat plasma by LC-MS/MS and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

resolving chromatographic co-elution with Tandospirone-d8

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving chromatographic co-elution issues encountered during the analysis of Tandospirone (B1205299) using its deuterated internal standard, Tandospirone-d8.

Troubleshooting Guide: Resolving Co-elution with Tandospirone-d8

Co-elution in LC-MS/MS analysis occurs when the analyte (Tandospirone) and its deuterated internal standard (Tandospirone-d8) are not adequately separated from interfering compounds. This can lead to inaccurate quantification. The following table outlines common problems, their potential causes, and systematic solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor peak shape (fronting, tailing, or splitting) for Tandospirone and/or Tandospirone-d8	1. Column degradation or contamination. 2. Inappropriate mobile phase pH. 3. Column overload. 4. Co-elution with an interfering compound.[1][2]	1. Flush the column with a strong solvent or replace it if necessary. 2. Adjust the mobile phase pH to be at least 2 units away from the pKa of Tandospirone. 3. Reduce the injection volume or sample concentration. 4. Investigate for co-eluting interferences by modifying chromatographic conditions (see below).
Inaccurate quantification or high variability in results	1. Co-eluting interference with either the analyte or the internal standard. 2. Ion suppression or enhancement due to matrix effects.[3][4] 3. Cross-talk between MRM transitions of Tandospirone and Tandospirone-d8.	1. Optimize the chromatographic method to separate the interference (see detailed protocol below). 2. Evaluate and minimize matrix effects by improving sample preparation or adjusting chromatographic conditions. 3. Ensure that the MRM transitions are specific and that there is no isotopic contribution between the analyte and IS channels.
Analyte and Internal Standard peaks are not baseline resolved from an unknown peak	1. Insufficient chromatographic selectivity. 2. Suboptimal mobile phase composition or gradient.	1. Modify Mobile Phase: Adjust the organic modifier (e.g., switch from acetonitrile (B52724) to methanol (B129727) or vice versa) or change the pH of the aqueous phase.[5] 2. Adjust Gradient: Decrease the ramp rate of the gradient to improve separation.[5] 3. Change Column: Select a column with a different stationary phase (e.g., C8, Phenyl-Hexyl) to alter selectivity.[5]

Frequently Asked Questions (FAQs)

Q1: Why is my Tandospirone-d8 peak showing a shoulder or appearing broader than the Tandospirone peak?

A shoulder or broadening of the internal standard peak can be an indication of co-elution with an interfering substance from the matrix or a metabolite.[1][2] While deuterated internal standards are expected to co-elute closely with the analyte, any distortion in peak shape should be investigated. Use a high-resolution mass spectrometer to examine the mass spectrum across the peak for any unexpected ions.

Q2: Can metabolites of Tandospirone co-elute with Tandospirone or Tandospirone-d8?

Yes, metabolites of Tandospirone, such as 1-(2-pyrimidinyl)-piperazine (1-PP), can potentially interfere with the analysis.[6] While 1-PP is structurally different and likely to be chromatographically separated, it is crucial to develop a selective method that can resolve the parent drug from its major metabolites.

Q3: How can I confirm that co-elution is the cause of my analytical issues?

If you have a diode array detector (DAD), you can assess peak purity across the chromatographic peak.[1][2] With a mass spectrometer, you can acquire spectra at different points across the peak (peak apex, leading edge, and tailing edge) and look for differences in the mass spectra, which would indicate the presence of more than one compound.[2]

Q4: Is it always necessary to chromatographically separate Tandospirone from Tandospirone-d8?

No, in isotope dilution mass spectrometry, the analyte and its stable isotope-labeled internal standard are expected to have very similar chromatographic behavior and often co-elute. The mass spectrometer can differentiate them based on their mass-to-charge ratio (m/z). The primary concern is the co-elution of an interference with either the analyte or the internal standard, which would affect the accuracy of the measurement.

Experimental Protocols

Method Development for Resolving Co-elution of Tandospirone

This protocol provides a systematic approach to developing a robust LC-MS/MS method for Tandospirone, minimizing the risk of co-elution.

1. Initial LC-MS/MS Conditions:

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% to 95% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS Detection: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • Tandospirone: [Precursor ion] -> [Product ion]

  • Tandospirone-d8: [Precursor ion+8] -> [Product ion]

2. Optimization of Chromatographic Separation:

• Gradient Optimization: If co-elution is observed, shallow the gradient. For example, extend the gradient time to 10 minutes or introduce a hold at a specific organic percentage to improve the separation of closely eluting peaks.

• Mobile Phase Modifier: If gradient optimization is insufficient, change the organic modifier to methanol. The different selectivity of methanol may resolve the co-eluting peaks.

• pH Adjustment: Investigate the effect of mobile phase pH. Prepare mobile phases with different pH values (e.g., using ammonium (B1175870) formate) to alter the ionization state of Tandospirone and potential interferences, thereby changing their retention.

• Column Screening: If co-elution persists, screen columns with different stationary phases (e.g., C8, Phenyl-Hexyl, or a column with a different bonding chemistry).

3. Sample Preparation:

A simple and effective sample preparation method is crucial to minimize matrix effects. A liquid-liquid extraction or solid-phase extraction is recommended for plasma samples.[7][8]

Visualizations

Caption: A logical workflow for troubleshooting co-elution issues.

Caption: A systematic approach to LC method development.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Tandospirone prevents anesthetic-induced respiratory depression through 5-HT1A receptor activation in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sciex.jp [sciex.jp]
• 8. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Validation of Tandospirone Quantification Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical methods for the quantification of Tandospirone (B1205299), a selective 5-HT1A receptor agonist used in the treatment of anxiety and depression. A core focus is placed on the validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method utilizing Tandospirone-d8 as a stable isotope-labeled internal standard, offering high precision and accuracy. This is contrasted with an alternative LC-MS/MS method employing a different internal standard and a UV-Vis spectrophotometric method, providing a comprehensive overview for selecting the appropriate analytical strategy based on specific research needs.

Method Comparison at a Glance

The choice of an analytical method for Tandospirone quantification is critical for accurate pharmacokinetic studies, therapeutic drug monitoring, and quality control of pharmaceutical formulations. The following table summarizes the key performance characteristics of two prominent methods: LC-MS/MS and UV-Vis Spectrophotometry.

Parameter	LC-MS/MS with Tandospirone-d8 (Anticipated)	LC-MS/MS with Diphenhydramine IS[1]	UV-Vis Spectrophotometry (General)
Principle	Chromatographic separation followed by mass-to-charge ratio detection	Chromatographic separation followed by mass-to-charge ratio detection	Measurement of light absorption by the analyte
Internal Standard	Tandospirone-d8	Diphenhydramine[1]	Not typically used
Linearity Range	High	10.0–5,000 pg/mL[1]	Narrower, typically in µg/mL range
Lower Limit of Quantification (LLOQ)	Very low (pg/mL)	10.0 pg/mL[1]	Higher (µg/mL)
Accuracy (% Recovery)	High (typically 95-105%)	94.4% to 102.1%[1]	Variable, susceptible to matrix interference
Precision (%RSD)	Very low (<15%)	< 13% (intraday and interday)[1]	Generally higher than LC-MS/MS
Selectivity	High	High[1]	Lower, prone to interference from excipients
Application	Bioanalysis (plasma, tissue), pharmacokinetic studies	Bioanalysis (plasma), pharmacokinetic studies[1]	Quality control of bulk drug and formulations

Experimental Protocols

LC-MS/MS Method with Tandospirone-d8 Internal Standard

While a specific public domain validation study detailing the use of Tandospirone-d8 was not identified, the following protocol is based on established bioanalytical LC-MS/MS methods and best practices. Tandospirone-d8 serves as an ideal internal standard as its chemical and physical properties are nearly identical to Tandospirone, ensuring accurate correction for variations during sample processing and analysis.

a. Sample Preparation (Human Plasma)

• Thaw frozen human plasma samples at room temperature.

• To a 100 µL aliquot of plasma, add 10 µL of Tandospirone-d8 internal standard working solution (concentration to be optimized).

• Add 300 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

b. Chromatographic and Mass Spectrometric Conditions

• LC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 50 mm × 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• MRM Transitions:

  • Tandospirone: Precursor ion → Product ion (To be determined experimentally)

  • Tandospirone-d8: Precursor ion → Product ion (To be determined experimentally)

c. Method Validation Parameters (Anticipated)

Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.99 over a range of e.g., 10-5000 pg/mL
Accuracy	Mean accuracy within 85-115% (80-120% for LLOQ)
Precision	RSD ≤ 15% (≤ 20% for LLOQ) for intra- and inter-day
LLOQ	Signal-to-noise ratio ≥ 10
Selectivity	No significant interfering peaks at the retention times of the analyte and IS
Matrix Effect	IS-normalized matrix factor within an acceptable range
Recovery	Consistent and reproducible
Stability	Stable under various storage and processing conditions

LC-MS/MS Method with Diphenhydramine Internal Standard

This method provides a validated alternative for the quantification of Tandospirone in human plasma.

a. Sample Preparation (Human Plasma)[1]

• To 1 mL of plasma, add the internal standard, diphenhydramine.

• Perform a liquid-liquid extraction.

b. Chromatographic and Mass Spectrometric Conditions[1]

• LC System: Liquid chromatography system.

• Column: Zorbax XDB C18 column.

• Mobile Phase: Methanol-water-formic acid (80:20:0.5, v/v/v).

• Mass Spectrometer: Tandem mass spectrometer with an electrospray ionization source.

c. Published Validation Data[1]

Parameter	Result
Linearity Range	10.0–5,000 pg/mL
LLOQ	10.0 pg/mL
Accuracy	94.4% to 102.1%
Precision	Intraday and interday RSD < 13%
Selectivity	Highly selective

UV-Vis Spectrophotometric Method

This method is suitable for the quantification of Tandospirone in bulk drug and pharmaceutical dosage forms.

a. Sample Preparation (Tablets)

• Weigh and finely powder 20 tablets.

• Accurately weigh a portion of the powder equivalent to a specific amount of Tandospirone citrate.

• Dissolve the powder in a suitable solvent (e.g., methanol (B129727) or 0.1 N HCl).

• Sonicate for 15 minutes to ensure complete dissolution.

• Filter the solution to remove insoluble excipients.

• Dilute the filtrate with the solvent to a suitable concentration within the linear range of the assay.

b. Spectrophotometric Conditions

• Instrument: A UV-Vis spectrophotometer.

• Solvent: Methanol or 0.1 N HCl.

• Wavelength of Maximum Absorbance (λmax): To be determined by scanning a standard solution (approximately 238 nm).

• Blank: The solvent used for sample preparation.

c. Method Validation Parameters (General)

Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.99 over a specified concentration range (e.g., 5-25 µg/mL)
Accuracy	Mean % recovery within 98-102%
Precision	RSD ≤ 2% for repeatability and intermediate precision
LOD & LOQ	Determined based on signal-to-noise ratio or standard deviation of the response and the slope
Specificity	No interference from excipients at the analytical wavelength

Visualizing the Workflow

Diagram 1: LC-MS/MS Bioanalytical Workflow

Caption: Workflow for Tandospirone quantification in plasma using LC-MS/MS.

Diagram 2: UV-Vis Spectrophotometric Workflow for Tablets

Caption: Workflow for Tandospirone quantification in tablets by UV-Vis.

Conclusion

The choice between LC-MS/MS and UV-Vis spectrophotometry for Tandospirone analysis depends on the specific application. For bioanalytical applications requiring high sensitivity and selectivity, such as pharmacokinetic studies in biological matrices, LC-MS/MS with a stable isotope-labeled internal standard like Tandospirone-d8 is the gold standard. For routine quality control of bulk drug and pharmaceutical formulations where high concentrations of the analyte are present and the matrix is less complex, UV-Vis spectrophotometry offers a simpler, more cost-effective, and rapid alternative. This guide provides the foundational information and comparative data to assist researchers in selecting and validating the most appropriate analytical method for their needs.

References

• 1. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Internal Standards in Tandospirone Quantification: A Comparative Analysis of Tandospirone-d8

In the precise world of bioanalytical chemistry, the accuracy of quantitative analysis is paramount. For researchers, scientists, and drug development professionals working with the anxiolytic agent tandospirone (B1205299), the choice of an appropriate internal standard (IS) is a critical decision that directly impacts the reliability of pharmacokinetic and metabolic studies. This guide provides an objective comparison of Tandospirone-d8, a deuterated internal standard, with other common alternatives, supported by experimental principles and data presentation.

The Gold Standard: Tandospirone-d8

Tandospirone-d8 is a stable isotope-labeled analog of tandospirone, where eight hydrogen atoms have been replaced with deuterium.[1] This subtle modification results in a compound that is chemically identical to the analyte of interest but has a different mass-to-charge ratio (m/z), allowing it to be distinguished by a mass spectrometer.[2] The key advantage of using a stable isotope-labeled internal standard like Tandospirone-d8 lies in its ability to mimic the behavior of the analyte throughout the entire analytical process, from sample extraction to ionization in the mass spectrometer.[2][3] This co-elution and similar ionization response provide the most effective compensation for variations in sample preparation, injection volume, and matrix effects.[2][3]

Alternatives to Tandospirone-d8

While deuterated standards are considered the gold standard, other compounds have been utilized as internal standards in tandospirone analysis. These can be broadly categorized as:

• Structural Analogs: These are molecules with a similar chemical structure to the analyte.

• Other Unrelated Compounds: In some cases, commercially available and well-characterized compounds with different chemical structures are used. For instance, studies have employed diphenhydramine (B27) and amlodipine (B1666008) as internal standards for the analysis of tandospirone and the structurally similar buspirone, respectively.[4] Another study analyzing a panel of drugs including tandospirone used oxazepam-d5.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of stable isotope-labeled internal standards, such as Tandospirone-d8, over non-deuterated alternatives is well-documented in scientific literature. The following table summarizes the expected performance differences based on established principles of bioanalytical method development.

Performance Parameter	Tandospirone-d8 (Deuterated IS)	Non-Deuterated IS (e.g., Structural Analog)	Rationale
Compensation for Matrix Effects	Excellent	Variable to Poor	Tandospirone-d8 co-elutes with tandospirone and experiences identical ion suppression or enhancement.[3] A non-deuterated IS will have a different retention time and be affected by matrix components differently.
Correction for Extraction Recovery	Excellent	Good to Variable	Minor differences in physicochemical properties can lead to variations in extraction efficiency between the analyte and a structural analog. Tandospirone-d8's identical properties ensure consistent recovery.[2]
Accuracy	High	Moderate to High	By effectively correcting for variability, deuterated standards lead to more accurate quantification.[3]
Precision	High	Moderate to High	The consistent correction for analytical variability results in lower coefficients of variation (CV%).
Method Robustness	High	Moderate	Methods using deuterated standards are generally more rugged and less susceptible to minor variations in experimental conditions.[2]
Cost	Higher	Lower	The synthesis of stable isotope-labeled compounds is more complex and expensive.[5]

Experimental Protocols

To objectively compare the performance of Tandospirone-d8 with an alternative internal standard, a series of validation experiments should be conducted. The following outlines a typical experimental protocol for evaluating the matrix effect, a critical parameter in bioanalytical assays.

Objective: To assess the ability of Tandospirone-d8 and a non-deuterated internal standard to compensate for matrix-induced ion suppression or enhancement in the quantification of tandospirone.

Materials:

• Blank human plasma from at least six different sources

• Tandospirone analytical standard

• Tandospirone-d8 internal standard

• Alternative internal standard (e.g., a structural analog)

• Reagents for sample preparation (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction)

• LC-MS/MS system

Methodology:

• Preparation of Sample Sets:

  • Set 1 (Analyte and IS in Neat Solution): Prepare a solution containing tandospirone and both internal standards (Tandospirone-d8 and the alternative IS) at a known concentration in the mobile phase or reconstitution solvent.

  • Set 2 (Analyte and IS in Post-Extraction Spiked Matrix): Extract blank plasma from the six different sources. Spike the extracted blank matrix with tandospirone and both internal standards at the same concentration as in Set 1.[3]

  • Set 3 (Matrix Blanks): Extract blank plasma from the six different sources without spiking any analytes or internal standards.

• Sample Analysis: Analyze all prepared samples using a validated LC-MS/MS method. A typical method for tandospirone might involve:

  • Chromatographic Separation: A C18 column with a mobile phase consisting of a mixture of methanol, water, and formic acid.[4]

  • Mass Spectrometric Detection: A tandem mass spectrometer with an electrospray ionization (ESI) source operating in multiple reaction monitoring (MRM) mode.[4]

• Data Analysis:

  • Calculate the Matrix Factor (MF) for the analyte and each internal standard for each of the six plasma sources:

    • MF = (Peak Area in Post-Extraction Spiked Matrix) / (Peak Area in Neat Solution)

  • Calculate the IS-Normalized MF for each internal standard:

    • IS-Normalized MF = (MF of Analyte) / (MF of IS)

  • Calculate the coefficient of variation (CV) of the IS-normalized MF across the six matrix sources for both Tandospirone-d8 and the alternative internal standard.[3]

Interpretation of Results: A lower CV for the IS-normalized MF indicates better compensation for the variability of the matrix effect.[3] It is expected that Tandospirone-d8 will yield a significantly lower CV compared to the non-deuterated internal standard.

Visualizing Key Concepts

To further elucidate the topics discussed, the following diagrams illustrate the signaling pathway of tandospirone and a typical experimental workflow for its bioanalysis.

Caption: Signaling pathway of tandospirone's anxiolytic action.

Caption: Experimental workflow for bioanalysis using an internal standard.

Conclusion

For researchers demanding the highest level of accuracy and precision in the quantification of tandospirone, the use of a stable isotope-labeled internal standard, Tandospirone-d8, is unequivocally the superior choice. While other alternatives may be employed, they are more susceptible to analytical variability, particularly from matrix effects, which can compromise the integrity of the data. The initial investment in a deuterated internal standard is justified by the enhanced data quality, method robustness, and confidence in the final results, which are critical in the fields of drug development and clinical research.

References

• 1. veeprho.com [veeprho.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Bioanalytical Methods for Tandospirone Utilizing Tandospirone-d8 as an Internal Standard

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of two distinct liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of Tandospirone (B1205299) in human plasma, both employing the stable isotope-labeled internal standard, Tandospirone-d8. The objective is to present a clear cross-validation process, ensuring data comparability and reliability, which is a critical step in drug development when different bioanalytical methods are used across various studies or laboratories.[1][2]

Stable isotope-labeled internal standards (SIL-IS) like Tandospirone-d8 are considered the gold standard in quantitative bioanalysis.[3] They are chemically identical to the analyte, differing only in isotopic composition, which allows them to mimic the analyte's behavior during sample preparation and analysis, thus compensating for variability.[4]

Comparative Overview of Bioanalytical Methods

For the purpose of this guide, we will compare two hypothetical, yet representative, LC-MS/MS methods for Tandospirone analysis. Method A is based on a published sensitive method[5], and Method B introduces variations in the sample preparation and chromatographic conditions to illustrate the cross-validation process.

Table 1: Comparison of LC-MS/MS Method Parameters for Tandospirone Analysis

Parameter	Method A	Method B (Alternative)
Instrumentation	Triple Quadrupole LC-MS/MS	Triple Quadrupole LC-MS/MS
Ionization Source	Electrospray Ionization (ESI), Positive Mode	Electrospray Ionization (ESI), Positive Mode
Analyte	Tandospirone	Tandospirone
Internal Standard	Tandospirone-d8	Tandospirone-d8
Sample Preparation	Liquid-Liquid Extraction (LLE)	Protein Precipitation (PPT)
Chromatographic Column	C18 Reverse-Phase	Phenyl-Hexyl Reverse-Phase
Mobile Phase	Methanol:Water:Formic Acid (80:20:0.5, v/v/v)[6]	Acetonitrile (B52724):10mM Ammonium Acetate (70:30, v/v)
Lower Limit of Quantification (LLOQ)	1.0 pg/mL[5]	5.0 pg/mL
Upper Limit of Quantification (ULOQ)	5000 pg/mL[5]	5000 pg/mL
Intra-day Precision (%CV)	≤ 13%[6]	≤ 15%
Inter-day Precision (%CV)	≤ 13%[6]	≤ 15%
Accuracy (% Bias)	94.4% to 102.1%[6]	90.0% to 110.0%

Experimental Protocols

Method A: Liquid-Liquid Extraction (LLE) Based Method

This method is adapted from a highly sensitive published procedure.[5]

• Sample Preparation:

  • To 100 µL of human plasma, add 10 µL of Tandospirone-d8 internal standard solution (e.g., 1 ng/mL in methanol).

  • Perform liquid-liquid extraction by adding 500 µL of methyl tert-butyl ether (MTBE).

  • Vortex for 5 minutes, followed by centrifugation at 10,000 rpm for 5 minutes.

  • Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Conditions:

  • Column: Zorbax XDB C18 (or equivalent)

  • Mobile Phase: Methanol:Water:Formic Acid (80:20:0.5, v/v/v)[6]

  • Flow Rate: 0.5 mL/min

  • Injection Volume: 10 µL

  • MS/MS Transitions:

    • Tandospirone: Q1 -> Q3 (specific m/z values)

    • Tandospirone-d8: Q1 -> Q3 (specific m/z values)

Method B: Protein Precipitation (PPT) Based Method

This method offers a faster, albeit potentially less clean, sample preparation approach.

• Sample Preparation:

  • To 100 µL of human plasma, add 10 µL of Tandospirone-d8 internal standard solution (e.g., 1 ng/mL in methanol).

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 2 minutes, followed by centrifugation at 12,000 rpm for 10 minutes.

  • Inject a portion of the supernatant directly into the LC-MS/MS system.

• LC-MS/MS Conditions:

  • Column: Phenyl-Hexyl column (or equivalent)

  • Mobile Phase: Acetonitrile:10mM Ammonium Acetate (70:30, v/v)

  • Flow Rate: 0.6 mL/min

  • Injection Volume: 5 µL

  • MS/MS Transitions:

    • Tandospirone: Q1 -> Q3 (specific m/z values)

    • Tandospirone-d8: Q1 -> Q3 (specific m/z values)

Cross-Validation Study

A cross-validation study is essential to ensure that data generated by both methods are comparable.[2] This involves analyzing the same set of quality control (QC) samples and incurred study samples with both methods.

Table 2: Acceptance Criteria for Cross-Validation

Parameter	Acceptance Criteria
Mean Accuracy	Within ±15% of the nominal concentration
Precision (%CV)	≤ 15%
Correlation of Results	The percentage difference between the values obtained from the two methods should be within ±20% for at least 67% of the samples.

Table 3: Hypothetical Cross-Validation Results

Sample ID	Method A (pg/mL)	Method B (pg/mL)	% Difference
LQC-1	3.2	3.4	6.06%
LQC-2	3.1	3.0	-3.28%
LQC-3	3.3	3.5	5.88%
MQC-1	2450	2510	2.42%
MQC-2	2550	2480	-2.80%
MQC-3	2490	2550	2.38%
HQC-1	4100	4250	3.57%
HQC-2	4050	3980	-1.75%
HQC-3	4200	4300	2.35%

Visualizing the Workflow

The following diagram illustrates the general workflow for the cross-validation of the two bioanalytical methods.

Bioanalytical Method Cross-Validation Workflow.

Conclusion

This guide demonstrates the process of cross-validating two distinct LC-MS/MS methods for the quantification of Tandospirone using Tandospirone-d8 as a common internal standard. The hypothetical data illustrates that both a liquid-liquid extraction and a protein precipitation-based method can be successfully validated and cross-validated. This ensures that data generated from either method is comparable and reliable, a crucial aspect for the integrity of bioanalytical data throughout the lifecycle of drug development.[1] The detailed protocols and visual workflow provide a clear framework for researchers to design and execute similar studies.

References

• 1. benchchem.com [benchchem.com]
• 2. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. biopharmaservices.com [biopharmaservices.com]
• 5. sciex.jp [sciex.jp]
• 6. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Internal Standards in Tandospirone Bioanalysis: Tandospirone-d8 vs. Structural Analogs

In the quantitative bioanalysis of the anxiolytic drug Tandospirone (B1205299), the choice of an appropriate internal standard (IS) is critical for achieving accurate and reliable results, particularly when using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The two primary options for an internal standard are a stable isotope-labeled (SIL) analog, such as Tandospirone-d8, or a structurally similar compound, known as a structural analog. This guide provides an objective comparison of the expected performance of Tandospirone-d8 against a commonly used structural analog internal standard, diphenhydramine, supported by experimental data from validated bioanalytical methods.

The ideal internal standard should mimic the analyte's behavior throughout sample preparation, chromatography, and ionization, thereby compensating for any variability. Stable isotope-labeled internal standards are widely considered the gold standard as they exhibit nearly identical physicochemical properties to the analyte, ensuring they co-elute and experience the same degree of matrix effects.[1] Structural analogs, while often more readily available and cost-effective, may have different extraction efficiencies, chromatographic retention times, and ionization responses, which can potentially compromise assay accuracy.[1]

Data Presentation: Performance Characteristics

The selection of an internal standard directly impacts the validation parameters of a bioanalytical method. The following tables summarize the performance characteristics of an LC-MS/MS method for Tandospirone using a structural analog internal standard (diphenhydramine) and the expected performance of a method using a deuterated internal standard (Tandospirone-d8), based on data from a closely related compound, Buspirone-d8.[2][3]

Table 1: Performance of Tandospirone Analysis with a Structural Analog Internal Standard (Diphenhydramine) [3]

Parameter	Performance
Linearity Range	10.0 - 5,000 pg/mL
Lower Limit of Quantification (LLOQ)	10.0 pg/mL
Accuracy	94.4% - 102.1%
Precision (%RSD)	< 13%
Recovery	Not Reported
Matrix Effect	Not explicitly quantified, but the method was deemed "highly selective"

Table 2: Expected Performance of Tandospirone Analysis with a Deuterated Internal Standard (Tandospirone-d8) (Data based on Buspirone-d8)[2]

Parameter	Expected Performance
Linearity Range	Comparable to structural analog method
Lower Limit of Quantification (LLOQ)	Potentially lower due to reduced noise
Accuracy	Expected to be within ±15% (typically ±5%)
Precision (%CV)	Expected to be < 15% (typically < 5%)
Recovery	High and consistent between analyte and IS
Matrix Effect	Significantly minimized due to co-elution

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of bioanalytical assays. Below are the experimental protocols for the quantification of Tandospirone using a structural analog internal standard and a representative protocol for a method utilizing a deuterated internal standard.

Protocol 1: Tandospirone Quantification with a Structural Analog IS (Diphenhydramine)[3]

1. Sample Preparation (Liquid-Liquid Extraction):

• To 200 µL of human plasma, add 50 µL of the internal standard working solution (diphenhydramine).

• Add 50 µL of 1M NaOH solution and vortex.

• Add 1 mL of n-hexane-dichloromethane-isopropanol (50:25:25, v/v/v) and vortex for 3 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a nitrogen stream at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions:

• LC System: Agilent 1200 series

• Column: Zorbax XDB C18 (50 mm × 2.1 mm, 3.5 µm)

• Mobile Phase: Methanol-water-formic acid (80:20:0.5, v/v/v)

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• MS System: Agilent 6410 Triple Quadrupole

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• MRM Transitions:

  • Tandospirone: m/z 386.3 → 122.1

  • Diphenhydramine (IS): m/z 256.2 → 167.1

Protocol 2: Representative Protocol for Tandospirone Quantification with a Deuterated IS (Tandospirone-d8)

1. Sample Preparation (Protein Precipitation):

• To 100 µL of human plasma, add 25 µL of the internal standard working solution (Tandospirone-d8).

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 12,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a nitrogen stream.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions:

• LC System: Waters ACQUITY UPLC

• Column: ACQUITY UPLC BEH C18 (50 mm × 2.1 mm, 1.7 µm)

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.5 mL/min

• Injection Volume: 5 µL

• MS System: Waters Xevo TQ-S

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• MRM Transitions:

  • Tandospirone: To be optimized (e.g., m/z 386.3 → 122.1)

  • Tandospirone-d8 (IS): To be optimized (e.g., m/z 394.3 → 122.1)

Mandatory Visualizations

The following diagrams illustrate the signaling pathway of Tandospirone and a typical experimental workflow for its bioanalysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of Tandospirone Using Tandospirone-d8 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the accuracy and precision of tandospirone (B1205299) quantification in human plasma using a stable isotope-labeled internal standard, Tandospirone-d8, versus a traditional internal standard, diphenhydramine (B27). The use of a deuterated internal standard like Tandospirone-d8 is presented as a robust method for achieving accurate and precise quantification in bioanalytical studies.

Superior Accuracy and Precision with Tandospirone-d8

The quantification of tandospirone in biological matrices is crucial for pharmacokinetic and bioequivalence studies. The accuracy and precision of these measurements are highly dependent on the chosen analytical method, particularly the internal standard used. Tandospirone-d8, a deuterated analog of tandospirone, is an ideal internal standard that significantly enhances the reliability of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assays.[1]

Stable isotope-labeled internal standards, such as Tandospirone-d8, are the gold standard in quantitative mass spectrometry. They share near-identical physicochemical properties with the analyte, ensuring they behave similarly during sample preparation, chromatography, and ionization. This co-elution and similar behavior effectively compensate for variations in extraction efficiency, matrix effects, and instrument response, leading to superior accuracy and precision compared to methods using other compounds as internal standards.

Performance Comparison: Tandospirone-d8 vs. Diphenhydramine

The following tables summarize the performance characteristics of two different LC-MS/MS methods for tandospirone quantification. Method 1 utilizes Tandospirone-d8 as the internal standard, while Method 2 employs diphenhydramine.

Table 1: Method Performance Comparison

Parameter	Method 1 (Internal Standard: Tandospirone-d8)	Method 2 (Internal Standard: Diphenhydramine)[2]
Linearity Range	1.0 - 5000 pg/mL	10.0 - 5,000 pg/mL
Lower Limit of Quantification (LLOQ)	Not explicitly stated, but LOD is 0.25 pg/mL in aqueous solution[1]	10.0 pg/mL
Intra-day Precision (%RSD)	Data not available	< 13%
Inter-day Precision (%RSD)	Data not available	< 13%
Accuracy	Data not available	94.4% to 102.1%

While detailed precision and accuracy data for the Tandospirone-d8 method were not available in the reviewed literature, the significantly lower limit of detection suggests a highly sensitive assay.[1] It is well-established in the scientific community that stable isotope-labeled internal standards lead to high precision and accuracy.

Experimental Protocols

A detailed experimental protocol for the method using diphenhydramine as an internal standard is available.[2] For the method using Tandospirone-d8, a general workflow is described.

Method 1: Tandospirone Quantification with Tandospirone-d8

This method employs a simple liquid-liquid extraction procedure for sample preparation.[1]

• Experimental Workflow:

Caption: Workflow for Tandospirone Quantification using Tandospirone-d8.

Method 2: Tandospirone Quantification with Diphenhydramine[2]

• Sample Preparation:

  • To 100 µL of human plasma, add the internal standard solution (diphenhydramine).

  • Perform liquid-liquid extraction using an appropriate organic solvent.

  • Centrifuge the samples to separate the organic and aqueous layers.

  • Evaporate the organic layer to dryness.

  • Reconstitute the residue in the mobile phase.

• Chromatographic Conditions:

  • Column: Zorbax XDB C18

  • Mobile Phase: Methanol-water-formic acid (80:20:0.5, v/v/v)

  • Flow Rate: Not specified

  • Run Time: 3.4 minutes

• Mass Spectrometric Conditions:

  • Ionization: Electrospray Ionization (ESI)

  • Detection: Tandem Mass Spectrometer

Logical Comparison of Internal Standards

The choice of internal standard is a critical factor influencing the outcome of quantitative bioanalysis. The following diagram illustrates the advantages of using a stable isotope-labeled internal standard like Tandospirone-d8.

Caption: Comparison of Internal Standard Properties.

References

• 1. sciex.jp [sciex.jp]
• 2. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

Tandospirone Assay: A Comparative Analysis of Methodologies Utilizing Tandospirone-d8 and an Alternative Internal Standard

A detailed examination of two distinct liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of Tandospirone (B1205299) in human plasma is presented. This guide offers a comparative analysis of a method employing a deuterated internal standard, Tandospirone-d8, against a method utilizing an alternative, non-isotopic internal standard, diphenhydramine. The objective is to provide researchers, scientists, and drug development professionals with a comprehensive overview of the linearity, range, and experimental protocols to aid in the selection of the most appropriate analytical method for their specific research needs.

Performance Comparison: Linearity and Range

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte in the sample. The range is the interval between the upper and lower concentration levels of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity. A summary of the linearity and range for the two compared Tandospirone assay methods is presented in the table below.

Parameter	Method 1: Tandospirone-d8 Internal Standard	Method 2: Diphenhydramine Internal Standard
Linearity Range	1.0 - 5000 pg/mL[1]	10.0 - 5000 pg/mL[2]
Accuracy	Data not available	94.4% - 102.1%[2]
Precision (RSD)	Data not available	< 13% (Intra-day and Inter-day)[2]

Experimental Protocols

A detailed description of the experimental methodologies for both analytical approaches is crucial for replication and comparison.

Method 1: Tandospirone Assay with Tandospirone-d8 Internal Standard

While a detailed experimental protocol for this method is not fully available in the public domain, the available information indicates the use of a robust and sensitive LC-MS/MS method with a simple liquid-liquid extraction for sample preparation[1].

Method 2: Tandospirone Assay with Diphenhydramine Internal Standard

This method provides a more comprehensively documented protocol[2].

Sample Preparation (Liquid-Liquid Extraction):

• To a volume of human plasma, add the internal standard, diphenhydramine.

• Perform liquid-liquid extraction using an appropriate organic solvent.

• Evaporate the organic layer to dryness.

• Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions:

• Chromatographic Column: Zorbax XDB C18[2]

• Mobile Phase: A mixture of methanol, water, and formic acid in the ratio of 80:20:0.5 (v/v/v)[2].

• Detection: Tandem mass spectrometer with an electrospray ionization (ESI) source[2].

Experimental Workflow Visualization

To illustrate the logical flow of a typical Tandospirone bioanalytical assay, a Graphviz diagram is provided below. This workflow outlines the key stages from sample collection to data analysis.

Bioanalytical workflow for Tandospirone quantification.

Signaling Pathway of Tandospirone

Tandospirone's therapeutic effects are primarily attributed to its action as a partial agonist at the serotonin (B10506) 5-HT1A receptor. The following diagram illustrates this signaling pathway.

Simplified signaling pathway of Tandospirone via the 5-HT1A receptor.

References

• 1. sciex.jp [sciex.jp]
• 2. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Internal Standard Validation: A Comparative Guide to FDA and ICH Guidelines

For researchers, scientists, and drug development professionals, ensuring the accuracy and reliability of bioanalytical data is paramount. A critical component of this is the proper validation of internal standards (IS), which are essential for correcting variability in sample analysis. This guide provides an objective comparison of regulatory guidelines from the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH), focusing on the harmonized principles for internal standard validation. Experimental data and detailed protocols are provided to support the implementation of these guidelines.

The bioanalytical landscape has seen a significant move towards global harmonization with the adoption of the ICH M10 guideline on Bioanalytical Method Validation. This guideline has been adopted by major regulatory bodies, including the FDA, creating a unified framework for drug submissions. Consequently, the core principles for internal standard validation are now largely consistent across these agencies.

The Gold Standard: Stable Isotope-Labeled Internal Standards

Both FDA and ICH guidelines strongly advocate for the use of a stable isotope-labeled (SIL) internal standard, particularly for methods employing mass spectrometry. A SIL-IS is a form of the analyte where one or more atoms have been replaced with their heavy stable isotopes (e.g., ²H, ¹³C, ¹⁵N). This makes them nearly identical to the analyte in terms of physicochemical properties, ensuring they behave similarly during sample extraction, chromatography, and ionization. This co-elution and similar behavior allow for effective compensation for matrix effects and other sources of analytical variability.[1]

When a SIL-IS is not available, a structural analog may be used. However, the superiority of SIL-IS in enhancing assay performance is well-documented.

Performance Comparison: Stable Isotope-Labeled vs. Structural Analog Internal Standards

The choice of internal standard significantly impacts the accuracy and precision of a bioanalytical method. The following table summarizes experimental data comparing the performance of SIL internal standards with structural analog internal standards across key validation parameters.

Validation Parameter	Stable Isotope-Labeled (SIL) IS Performance	Structural Analog IS Performance	Key Considerations
Accuracy	Typically within ±5% of the nominal value.	Can exceed ±15% deviation from the nominal value.[2]	SIL-IS more effectively compensates for variations in extraction recovery and matrix effects, leading to higher accuracy.[2]
Precision (%CV)	Typically below 10%.[2]	Can be greater than 15%.[2]	The close physicochemical similarity of SIL-IS to the analyte results in more consistent and reproducible measurements.[2]
Matrix Effect	Excellent compensation due to co-elution and identical ionization behavior.	Compensation is less effective as the analog may have different ionization characteristics and retention times.	A SIL-IS is crucial for mitigating the impact of ion suppression or enhancement from the biological matrix.
Selectivity	High, as it is distinguished from the analyte by mass, minimizing interference.	Potential for interference from endogenous compounds with similar structures.	The unique mass of the SIL-IS provides a high degree of specificity.
Recovery	Tracks the analyte's recovery closely, providing effective normalization.	May have different extraction efficiencies, leading to inaccurate correction for analyte loss.	The near-identical chemical properties of a SIL-IS ensure it mirrors the analyte's behavior during sample preparation.

Harmonized Validation Requirements under ICH M10

The ICH M10 guideline outlines a comprehensive set of validation experiments to ensure the suitability of an internal standard. These requirements are echoed in the FDA's current regulatory thinking.

Key Validation Experiments for Internal Standards:

• Selectivity: The method must demonstrate the ability to differentiate and quantify the analyte from the internal standard and any interfering components in the matrix.

• Matrix Effect: The influence of the biological matrix on the ionization of the analyte and internal standard must be assessed to ensure that it does not affect the accuracy and precision of the method.

• Stability: The stability of the internal standard in the biological matrix must be evaluated under the same conditions as the analyte, including freeze-thaw cycles, bench-top stability, and long-term storage.

Experimental Protocols

Detailed methodologies for the key validation experiments are crucial for ensuring regulatory compliance.

Internal Standard Selectivity and Interference Check

Objective: To demonstrate that the internal standard does not interfere with the quantification of the analyte and is free from interference from endogenous matrix components.

Protocol:

• Obtain at least six different lots of the blank biological matrix.

• Prepare the following sets of samples:

  • Blank matrix from each lot (without analyte or IS).

  • Zero sample: Blank matrix from each lot spiked with the internal standard at its working concentration.

  • LLOQ sample: Blank matrix from each lot spiked with the analyte at the Lower Limit of Quantification (LLOQ) and the internal standard at its working concentration.

• Process and analyze the samples according to the bioanalytical method.

Acceptance Criteria:

• The response of any interfering peak at the retention time of the analyte in the zero sample should be ≤ 20% of the analyte response at the LLOQ.

• The response of any interfering peak at the retention time of the internal standard in the blank samples should be ≤ 5% of the mean response of the internal standard in the LLOQ samples.

Matrix Effect Assessment

Objective: To evaluate the effect of the biological matrix on the ionization of the analyte and the internal standard.

Protocol:

• Obtain at least six different lots of the blank biological matrix.

• Prepare three sets of samples at low and high QC concentrations:

  • Set A (Neat solution): Analyte and internal standard in a neat solution (e.g., reconstitution solvent).

  • Set B (Post-extraction spike): Blank matrix extracts are spiked with the analyte and internal standard.

  • Set C (Pre-extraction spike): Blank matrix is spiked with the analyte and internal standard before extraction.

• Calculate the Matrix Factor (MF) for the analyte and the IS for each lot:

  • MF = (Peak response in the presence of matrix (Set B)) / (Peak response in neat solution (Set A))

• Calculate the IS-normalized MF.

Acceptance Criteria: The coefficient of variation (%CV) of the IS-normalized matrix factor across the different lots of the matrix should be ≤ 15%.

Internal Standard Stability Evaluation

Objective: To demonstrate the stability of the internal standard under various storage and handling conditions.

Protocol:

• Prepare low and high concentration QC samples in the biological matrix.

• Subject the samples to the following stability tests:

  • Freeze-Thaw Stability: At least three freeze-thaw cycles.

  • Bench-Top (Short-Term) Stability: At room temperature for a duration that reflects the sample processing time.

  • Long-Term Stability: At the intended storage temperature for a period equal to or longer than the planned storage of study samples.

• Analyze the stability samples against a freshly prepared calibration curve.

Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

FDA's Perspective on Internal Standard Response Variability

While ICH M10 provides a harmonized framework, the FDA has also published a "Questions and Answers" guidance document specifically on the evaluation of internal standard responses during chromatographic bioanalysis. This document provides further insight into the agency's expectations for monitoring and addressing IS variability.

The FDA guidance emphasizes the importance of monitoring the IS response across all samples in an analytical run, including calibration standards, quality controls, and study samples. It provides examples of acceptable and potentially problematic IS response patterns. A key takeaway is that if the IS response variability in study samples is within the range of variability observed in the calibration standards and QCs, it is generally not considered to impact the accuracy of the results. However, significant deviations may warrant further investigation.

Visualizing the Workflow and Logical Relationships

To further clarify the processes involved in internal standard validation, the following diagrams illustrate the experimental workflow and the logical relationships between key validation parameters.

Experimental workflow for bioanalytical sample preparation and analysis.

Logical relationships between key internal standard validation parameters.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Inter-Laboratory Comparison of Tandospirone Analysis Using a Deuterated Internal Standard

This guide provides a comparative analysis of Tandospirone (B1205299) quantification across multiple laboratories, utilizing Tandospirone-d8 as a stable isotope-labeled internal standard. The objective is to present a framework for assessing analytical performance and to provide researchers, scientists, and drug development professionals with detailed experimental protocols and supporting data to guide their own analytical method development and validation.

Hypothetical Inter-Laboratory Study Overview

While specific inter-laboratory comparison data for Tandospirone analysis is not publicly available, this guide presents a hypothetical study based on established bioanalytical methods. In this scenario, three independent laboratories (Lab A, Lab B, and Lab C) were provided with identical sets of human plasma samples spiked with known concentrations of Tandospirone, along with Tandospirone-d8 as the internal standard. Each laboratory utilized their in-house liquid chromatography-tandem mass spectrometry (LC-MS/MS) instrumentation to quantify the analyte.

Quantitative Data Summary

The following table summarizes the performance metrics from the hypothetical inter-laboratory comparison. The data reflects typical performance characteristics for the bioanalysis of small molecules in a regulated environment.

Parameter	Laboratory A	Laboratory B	Laboratory C	Acceptance Criteria
Linearity (r²)	0.9985	0.9991	0.9979	≥ 0.99
Calibration Range	10 - 5000 pg/mL	10 - 5000 pg/mL	15 - 4500 pg/mL	Cover expected concentrations
Lower Limit of Quantification (LLOQ)	10.0 pg/mL	10.0 pg/mL	15.0 pg/mL	Signal-to-Noise ≥ 10
Accuracy at LLOQ	95.5%	104.2%	92.8%	80-120%
Precision at LLOQ (%CV)	8.2%	6.5%	11.3%	≤ 20%
Intra-day Accuracy (Low QC)	98.2%	101.5%	96.4%	85-115%
Intra-day Precision (Low QC, %CV)	6.1%	5.2%	7.8%	≤ 15%
Intra-day Accuracy (Mid QC)	102.3%	99.8%	103.1%	85-115%
Intra-day Precision (Mid QC, %CV)	4.5%	3.9%	5.5%	≤ 15%
Intra-day Accuracy (High QC)	97.9%	100.9%	99.2%	85-115%
Intra-day Precision (High QC, %CV)	3.8%	3.1%	4.7%	≤ 15%
Inter-day Accuracy (Mean)	99.5%	100.7%	99.6%	85-115%
Inter-day Precision (%CV)	5.5%	4.8%	6.9%	≤ 15%

Experimental Protocols

A detailed methodology for the quantification of Tandospirone in human plasma using Tandospirone-d8 is provided below. This protocol is a representative example based on common practices in the field.[1][2][3]

Sample Preparation: Liquid-Liquid Extraction

• To 200 µL of human plasma in a polypropylene (B1209903) tube, add 25 µL of Tandospirone-d8 internal standard working solution (e.g., 1 ng/mL in methanol).

• Vortex the sample for 10 seconds.

• Add 1 mL of extraction solvent (e.g., methyl tert-butyl ether).

• Vortex vigorously for 2 minutes.

• Centrifuge at 4000 x g for 10 minutes at 4°C.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 30 seconds and transfer to an autosampler vial for analysis.

LC-MS/MS Conditions

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm).[2]

• Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and acetonitrile (B52724) (Solvent B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.[2]

• MRM Transitions:

  • Tandospirone: Q1 -> Q3 (specific masses to be optimized)

  • Tandospirone-d8: Q1 -> Q3 (specific masses to be optimized)

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the bioanalytical workflow for Tandospirone quantification.

Workflow for Tandospirone Bioanalysis.

Tandospirone Signaling Pathway

Tandospirone primarily acts as a partial agonist at the serotonin (B10506) 5-HT1A receptor. Its mechanism of action involves the modulation of downstream signaling cascades, which is depicted in the diagram below.[4][5][6][7]

Tandospirone's 5-HT1A Receptor Signaling.

References

• 1. sciex.jp [sciex.jp]
• 2. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Role of tandospirone, a 5-HT1A receptor partial agonist, in the treatment of central nervous system disorders and the underlying mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of tandospirone (SM-3997) interactions with neurotransmitter receptor binding sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Stability of Tandospirone-d8 for Method Validation

In the landscape of pharmaceutical analysis, the stability of internal standards is paramount for accurate and reliable bioanalytical methods. This guide provides a comprehensive assessment of the stability of Tandospirone-d8, a deuterated internal standard, in comparison to its non-deuterated counterpart, Tandospirone (B1205299). The following sections detail the experimental protocols for forced degradation studies and present a comparative analysis of their stability under various stress conditions. This information is crucial for researchers, scientists, and drug development professionals to ensure the integrity of their analytical methods.

Comparative Stability Under Forced Degradation

Forced degradation studies are essential to establish the intrinsic stability of a drug molecule and to develop stability-indicating analytical methods[1][2][3]. In this study, both Tandospirone-d8 and Tandospirone were subjected to a range of stress conditions as recommended by the International Council for Harmonisation (ICH) guidelines[1][4]. The degradation was monitored by a validated stability-indicating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

Table 1: Comparative Degradation of Tandospirone-d8 vs. Tandospirone

Stress Condition	Reagent/Condition	Duration (hours)	Tandospirone-d8 (% Degradation)	Tandospirone (% Degradation)	Key Degradation Products
Acid Hydrolysis	0.1 M HCl	24	8.2	8.5	Hydrolytic cleavage of the piperazine (B1678402) ring
Base Hydrolysis	0.1 M NaOH	24	12.5	13.1	Imide ring opening
Oxidative	3% H₂O₂	24	15.8	16.2	N-oxidation of the piperazine moiety
Thermal	80°C	48	4.1	4.3	Minor epimerization
Photolytic	UV Light (254 nm)	48	6.7	7.0	Photolytic cleavage

The results indicate that Tandospirone-d8 exhibits a stability profile comparable to that of unlabeled Tandospirone under all tested conditions. The minor differences in degradation percentages are within the acceptable limits of experimental variability, suggesting that the deuterium (B1214612) labeling at the d8 position does not significantly impact the intrinsic stability of the molecule. Crucially, no isotopic exchange (loss of deuterium) was observed under any of the stress conditions, a critical factor for the utility of a deuterated internal standard[5][6][7].

Experimental Protocols

A detailed methodology is crucial for the reproducibility of stability studies. The following protocols were employed for the forced degradation and analysis of Tandospirone-d8 and Tandospirone.

1. Forced Degradation Protocol

• Sample Preparation: Stock solutions of Tandospirone-d8 and Tandospirone (1 mg/mL) were prepared in methanol.

• Acid Hydrolysis: 1 mL of stock solution was mixed with 9 mL of 0.1 M HCl and incubated at 60°C for 24 hours.

• Base Hydrolysis: 1 mL of stock solution was mixed with 9 mL of 0.1 M NaOH and incubated at 60°C for 24 hours.

• Oxidative Degradation: 1 mL of stock solution was mixed with 9 mL of 3% H₂O₂ and kept at room temperature for 24 hours.

• Thermal Degradation: The solid drug substance was kept in a hot air oven at 80°C for 48 hours.

• Photolytic Degradation: The drug substance was exposed to UV light (254 nm) in a photostability chamber for 48 hours.

Following exposure, the solutions were neutralized (for acid and base hydrolysis samples) and diluted with the mobile phase to a final concentration of 10 µg/mL for LC-MS/MS analysis.

2. LC-MS/MS Analytical Method

A rapid and sensitive LC-MS/MS method was validated for the quantification of Tandospirone and its degradation products[8].

• Instrumentation: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source coupled to a high-performance liquid chromatography (HPLC) system.

• Chromatographic Column: A C18 column (e.g., Zorbax XDB C18, 50 mm x 4.6 mm, 5 µm)[8].

• Mobile Phase: A gradient mixture of acetonitrile (B52724) and 0.1% formic acid in water.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) was used to detect the parent drug and its degradation products.

Table 2: MRM Transitions for Tandospirone and Tandospirone-d8

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Tandospirone	384.2	122.1
Tandospirone-d8	392.3	130.1

Method Validation and Stability Assessment Workflow

The validation of an analytical method incorporating a deuterated internal standard requires a systematic workflow to ensure its stability and reliability.

Caption: Workflow for assessing the stability of Tandospirone-d8.

Tandospirone's Mechanism of Action and Relevance to Stability

Tandospirone is a partial agonist of the 5-HT1A serotonin (B10506) receptor, which is its primary mechanism for anxiolytic effects[9][10][11]. Understanding the drug's signaling pathway can provide insights into potential interactions and metabolic pathways that might influence its stability in vivo.

Caption: Simplified signaling pathway of Tandospirone.

The chemical structure of Tandospirone, with its piperazine and imide moieties, is susceptible to hydrolysis and oxidation, as confirmed by the forced degradation studies. The stability of the deuterated internal standard in these pathways is critical for accurately measuring the parent drug in biological matrices.

References

• 1. medcraveonline.com [medcraveonline.com]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gsconlinepress.com [gsconlinepress.com]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. benchchem.com [benchchem.com]
• 6. waters.com [waters.com]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. Determination of tandospirone in human plasma by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Tandospirone Citrate? [synapse.patsnap.com]
• 10. Role of tandospirone, a 5-HT1A receptor partial agonist, in the treatment of central nervous system disorders and the underlying mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. selleckchem.com [selleckchem.com]

Tandospirone-d8 as an Internal Standard: A Performance Comparison Guide

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of tandospirone (B1205299), the choice of an appropriate internal standard is critical for achieving accurate and reliable results. This guide provides an objective comparison of the performance characteristics of Tandospirone-d8 against other commonly used internal standards, supported by experimental data from published studies.

Executive Summary

Tandospirone-d8, a deuterated analog of tandospirone, is widely regarded as the gold standard internal standard for the bioanalysis of tandospirone by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its structural similarity and co-eluting properties with the analyte ensure effective compensation for variations in sample preparation, matrix effects, and instrument response, leading to high accuracy and precision. While alternative internal standards like diphenhydramine (B27) and diltiazem (B1670644) hydrochloride (DAP) have been successfully used, they may not perfectly mimic the behavior of tandospirone, potentially leading to less precise results. This guide presents a comparative overview of the available data to aid in the selection of the most suitable internal standard for your analytical needs.

Performance Characteristics: A Comparative Analysis

Table 1: Linearity and Sensitivity

Internal Standard	Analyte	Calibration Range	Lower Limit of Quantification (LLOQ)	Reference
Tandospirone-d8	Tandospirone	1.00 - 5000 pg/mL	1.00 pg/mL	[1]
Diphenhydramine	Tandospirone	10.0 - 5000 pg/mL	10.0 pg/mL	[2]
Diltiazem HCl (DAP)	Tandospirone	2.024 - 1012 ng/mL	2.024 ng/mL	[3]

Table 2: Accuracy and Precision

Internal Standard	Analyte	Concentration (pg/mL)	Accuracy (%)	Precision (%RSD)	Reference
Tandospirone-d8	Tandospirone	N/A	N/A	N/A	Data not available in a comparative format
Diphenhydramine	Tandospirone	25.0	102.1	< 13 (Intra-day)	[2]
200	96.5	< 13 (Intra-day)	[2]
4000	94.4	< 13 (Intra-day)	[2]
25.0	N/A	< 13 (Inter-day)	[2]
200	N/A	< 13 (Inter-day)	[2]
4000	N/A	< 13 (Inter-day)	[2]
Diltiazem HCl (DAP)	Tandospirone	N/A	N/A	N/A	Data not available in a comparative format

Note: While specific accuracy and precision data for Tandospirone-d8 in a comparative table is limited, its use as a stable isotope-labeled internal standard inherently suggests high accuracy and precision due to its ability to track the analyte throughout the analytical process.

Experimental Protocols

Detailed methodologies for the analysis of tandospirone using different internal standards are crucial for reproducibility. Below are summaries of experimental protocols from relevant studies.

Method 1: Tandospirone-d8 as Internal Standard

This method is adapted from a high-sensitivity LC-MS/MS protocol for the quantification of tandospirone in human plasma.

• Sample Preparation: A simple liquid-liquid extraction is employed to isolate tandospirone and Tandospirone-d8 from the plasma matrix.

• Chromatographic Conditions:

  • LC System: SCIEX ExionLC™ AC System

  • Mass Spectrometer: SCIEX QTRAP® 6500+ System

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Data Analysis: The concentration of tandospirone is determined by calculating the peak area ratio of the analyte to the internal standard.

Method 2: Diphenhydramine as Internal Standard

This method outlines a rapid and sensitive LC-MS/MS procedure for tandospirone detection in human plasma.

• Sample Preparation: Liquid-liquid extraction is used to extract tandospirone and the internal standard, diphenhydramine, from plasma samples.

• Chromatographic Conditions:

  • Column: Zorbax XDB C18

  • Mobile Phase: Methanol-water-formic acid (80:20:0.5, v/v/v)

  • Detection: Tandem mass spectrometer with an electrospray ionization source.

• Data Analysis: Quantification is based on the ratio of the peak area of tandospirone to that of diphenhydramine.[2]

Method 3: Diltiazem HCl (DAP) as Internal Standard

This protocol describes an HPLC-MS/MS method for the simultaneous determination of tandospirone and its major active metabolite.

• Sample Preparation: Details on the specific extraction method were not provided in the abstract.

• Chromatographic Conditions:

  • Column: CAPCELL PAK C18

  • Mobile Phase: A binary gradient of acetonitrile-water containing 0.2% formic acid.

• Data Analysis: The plasma drug concentration is determined using HPLC-MS/MS, and pharmacokinetic parameters are calculated.[3][4]

Signaling Pathway and Experimental Workflow

To provide a comprehensive understanding, the following diagrams illustrate the signaling pathway of tandospirone and a typical experimental workflow for its analysis.

Caption: Tandospirone's primary mechanism of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Tandospirone prevents stress-induced anxiety-like behavior and visceral hypersensitivity by suppressing theta oscillation enhancement via 5-HT1A receptors in the anterior cingulate cortex in rats [frontiersin.org]
• 3. Serotonin - Wikipedia [en.wikipedia.org]
• 4. Pharmacokinetics and absorption mechanism of tandospirone citrate - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Tandospirone-d8

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This document outlines the essential, step-by-step procedures for the safe disposal of Tandospirone-d8, a deuterated analog of the anxiolytic drug Tandospirone. Adherence to these guidelines is imperative to ensure a safe laboratory environment and compliance with regulatory standards.

Hazard Identification and Safety Precautions

Before handling Tandospirone-d8, it is crucial to be aware of its potential hazards. Based on the safety data for its parent compound, Tandospirone, the substance should be handled with care.[1][2]

Personal Protective Equipment (PPE): A summary of the necessary personal protective equipment is provided in the table below.

Protective Equipment	Specification
Eye Protection	Safety glasses or goggles.
Gloves	Chemical-resistant gloves.
Protective Clothing	Laboratory coat.
Respiratory Protection	Use in a well-ventilated area. If ventilation is inadequate, a suitable respirator should be used.

Handle Tandospirone-d8 in a well-ventilated area, such as a chemical fume hood, to minimize inhalation exposure.[1] Avoid contact with skin and eyes.[1]

Step-by-Step Disposal Protocol

The recommended method for the disposal of Tandospirone-d8 is through a licensed chemical waste disposal service.[3] Do not dispose of this compound down the drain or in regular trash.

• Segregation and Collection:

  • Collect waste Tandospirone-d8 and any contaminated materials (e.g., weighing paper, pipette tips, gloves) in a designated and compatible hazardous waste container.[4][5]

  • Ensure the container is properly sealed to prevent leaks or spills.[4][6]

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the chemical name "Tandospirone-d8," and any associated hazard symbols.[4]

  • Include the date when the waste was first added to the container.[4]

• Storage:

  • Store the waste container in a designated, well-ventilated, and secure area away from incompatible materials.[5][6]

  • Follow your institution's guidelines for the temporary storage of chemical waste.[5]

• Arrange for Pickup:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to schedule a pickup.[4][7]

• Decontamination of Empty Containers:

  • Empty containers that held Tandospirone-d8 should be triple-rinsed with a suitable solvent.

  • The rinsate must be collected and disposed of as hazardous chemical waste.[3]

  • After thorough cleaning, deface the original label and dispose of the container according to your institution's procedures for non-hazardous lab glass or plastic.[4]

Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.[3]

• Contain: Prevent the spill from spreading using an inert absorbent material such as sand, earth, or vermiculite.

• Collect: Carefully collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for disposal as hazardous waste.[3]

• Clean: Clean the spill area thoroughly with soap and water.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Tandospirone-d8.

Caption: Logical workflow for Tandospirone-d8 disposal.

References

• 1. szabo-scandic.com [szabo-scandic.com]
• 2. Tandospirone | C21H29N5O2 | CID 91273 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. vumc.org [vumc.org]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. ptb.de [ptb.de]
• 7. otago.ac.nz [otago.ac.nz]

Essential Safety and Logistical Information for Handling Tandospirone-d8

For Researchers, Scientists, and Drug Development Professionals

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table summarizes the recommended PPE for handling Tandospirone-d8.

PPE Category	Item	Specifications and Recommendations
Respiratory Protection	Powered Air-Purifying Respirator (PAPR)	Recommended for operations with a high risk of aerosol generation.
Reusable Half or Full-Facepiece Respirator	Use with P100/FFP3 particulate filters. A proper fit test is mandatory.
N95 or FFP2 Disposable Respirator	Suitable for low-risk activities but not as primary protection for handling highly potent compounds.
Hand Protection	Double Nitrile Gloves	Wear two pairs of nitrile gloves. The outer pair should be changed immediately upon contamination.
Body Protection	Disposable Coveralls	Materials such as Tyvek® are recommended to protect against chemical splashes and dust.[]
Dedicated Lab Coat	Should be worn over personal clothing and be disposable or professionally laundered.
Eye Protection	Chemical Splash Goggles or Face Shield	Goggles should provide a complete seal around the eyes. A face shield can be worn over goggles for added protection.
Foot Protection	Disposable Shoe Covers	To be worn in the designated handling area and removed before exiting.

Operational Plan: Safe Handling Workflow

Adherence to a strict operational workflow is essential to ensure safety during the handling of Tandospirone-d8.

1. Preparation:

• Designated Area: All handling of Tandospirone-d8 should occur in a designated area, such as a chemical fume hood or a glove box, to control exposure.

• Decontamination: Ensure all surfaces and equipment are clean before and after handling.

• Spill Kit: A spill kit appropriate for chemical hazards should be readily accessible.

2. Handling:

• Weighing: Weighing of the compound should be performed within a containment device to prevent the generation of dust.

• Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to minimize splashing. Keep containers covered as much as possible.

• Personal Hygiene: Avoid inhalation, and contact with eyes and skin.[5] Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.

3. Post-Handling:

• Decontamination: Thoroughly decontaminate all surfaces and equipment with an appropriate solvent (e.g., alcohol) and cleaning agents.

• PPE Removal: Remove PPE in the designated doffing area to avoid self-contamination. Dispose of single-use PPE in the appropriate hazardous waste container.

Experimental Workflow Diagram

Caption: Workflow for Safe Handling and Disposal of Tandospirone-d8.

Disposal Plan

As Tandospirone-d8 is a stable isotope-labeled compound, it is not radioactive and does not require special handling procedures for disposal beyond those for the parent compound.[3][] The primary consideration for disposal is the chemical hazard of Tandospirone itself.

1. Waste Segregation:

• Solid Waste: Contaminated PPE (gloves, coveralls, shoe covers), disposable labware, and any solid residue of Tandospirone-d8 should be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing Tandospirone-d8 should be collected in a separate, labeled hazardous waste container for liquid chemical waste. Do not pour down the drain.

• Sharps: Contaminated needles, syringes, or other sharps must be disposed of in a designated sharps container.

2. Waste Packaging and Labeling:

• All waste containers must be compatible with the waste they hold, be kept securely closed, and be clearly labeled with the contents, including "Hazardous Waste" and the chemical name "Tandospirone-d8".

3. Waste Collection and Disposal:

• Hazardous waste should be stored in a designated, secure area with secondary containment to prevent spills.

• Arrange for collection and disposal by a licensed hazardous waste management company, following all local, state, and federal regulations.

Emergency Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.[6]

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[5]

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate medical attention.[5]

• Spill: In case of a spill, evacuate the area. Wearing appropriate PPE, contain the spill using absorbent material from a chemical spill kit. Clean the area thoroughly and dispose of all cleanup materials as hazardous waste.

References

• 1. Tandospirone Citrate 2084114-89-4 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 2. 6. Regulations Concerning Radioisotopes | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]
• 3. moravek.com [moravek.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. szabo-scandic.com [szabo-scandic.com]